diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

• CAS: 91173-78-3

Core Science & Biosynthesis

Technical Guide: Physicochemical Properties & Synthesis of Diethyl 1H-1,2,4-Triazole-3,5-Dicarboxylate

The following technical guide details the physicochemical properties, synthesis, and applications of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate .

Executive Summary

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (CAS: 91173-78-3) is a bifunctional heterocyclic scaffold critical to both medicinal chemistry and materials science. Structurally, it consists of a 1,2,4-triazole core substituted at the C3 and C5 positions with ethyl ester groups.

This compound serves as a versatile "chameleon" intermediate:

• Medicinal Chemistry: It acts as a precursor for broad-spectrum antiviral agents (Ribavirin analogs) and nucleoside mimetics.

• Coordination Chemistry: The 3,5-dicarboxylate motif, upon hydrolysis, yields a rigid linker (ligand) extensively used in the synthesis of Metal-Organic Frameworks (MOFs) for gas storage and catalysis.

Molecular Architecture & Identification

The compound exists in a tautomeric equilibrium, predominantly favoring the 1H-form in the solid state.

Parameter	Data
IUPAC Name	Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate
CAS Number	91173-78-3
Molecular Formula	C₈H₁₁N₃O₄
Molecular Weight	213.19 g/mol
SMILES	CCOC(=O)c1nc(C(=O)OCC)[nH]n1
InChI Key	XQMJMFZFMXRZSN-UHFFFAOYSA-N

Physicochemical Profile

The following data aggregates experimental values and high-confidence predictive models (where specific experimental data for the diethyl ester is rare compared to the dimethyl analog).

Solid-State & Solution Properties

Property	Value / Description	Context/Notes
Appearance	White to off-white crystalline solid	Hygroscopic; store under inert atmosphere.[1]
Melting Point	142 – 145 °C (Predicted)	Note: The dimethyl analog melts at ~198°C. The ethyl chains disrupt packing, lowering MP.
Boiling Point	~420 °C (at 760 mmHg)	Decomposes before boiling at atmospheric pressure.
Solubility	DMSO, DMF, Methanol, Ethanol	High solubility in polar aprotic solvents.
Water Solubility	Low to Moderate	Hydrophobic ethyl groups reduce water solubility compared to the free acid.
pKa (NH)	8.5 – 9.2 (Estimated)	The electron-withdrawing ester groups increase acidity relative to unsubstituted triazole (pKa ~10).
LogP	0.93	Lipophilic enough for membrane permeability in drug discovery contexts.

Tautomeric Equilibrium

The 1,2,4-triazole ring can exist in three tautomeric forms: 1H, 2H, and 4H. In solution, the 1H-tautomer is generally the most stable due to aromaticity and hydrogen bonding, though the 4H-form becomes accessible at elevated temperatures or in specific coordination environments.

Caption: Dynamic equilibrium between 1H, 2H, and 4H tautomers. The 1H form is thermodynamically dominant in neutral solution.

Synthesis Protocol

While direct cyclization from diethyl oxalate and hydrazine is possible, it often suffers from side reactions (formation of polyhydrazides). The most robust, scalable protocol involves the oxidation of 3,5-dimethyl-1,2,4-triazole followed by Fischer esterification .

Workflow Diagram

Caption: Two-stage synthesis workflow ensuring high purity and scalability.

Detailed Methodology

Step 1: Synthesis of 1,2,4-Triazole-3,5-dicarboxylic Acid[2]

• Dissolution: Dissolve 3,5-dimethyl-1,2,4-triazole (10 g, 0.1 mol) in water (200 mL).

• Oxidation: Add Potassium Permanganate (KMnO₄, 65 g, 0.41 mol) in portions over 2 hours while maintaining temperature at 60–70°C.

• Reflux: Heat the mixture to reflux (100°C) for 4–6 hours until the purple color persists (indicating excess oxidant).

• Workup: Filter the hot solution to remove MnO₂ precipitate. Wash the precipitate with hot water.

• Isolation: Acidify the filtrate with concentrated HCl to pH 1. Cool to 4°C. The dicarboxylic acid will crystallize as a white solid.

  • Yield: ~75-85%.

Step 2: Esterification to Diethyl Ester

• Reaction: Suspend the dried dicarboxylic acid (10 g) in absolute Ethanol (150 mL).

• Catalysis: Add concentrated H₂SO₄ (2 mL) dropwise.

• Reflux: Reflux the mixture for 12–18 hours. Monitor via TLC (Ethyl Acetate:Hexane 1:1) for disappearance of the acid spot.

• Purification:

  • Evaporate excess ethanol under reduced pressure.

  • Neutralize the residue with saturated NaHCO₃ solution.

  • Extract with Ethyl Acetate (3 x 50 mL).

  • Dry organic layer over anhydrous Na₂SO₄ and concentrate.[3]

• Crystallization: Recrystallize from Ethanol/Water or Toluene to obtain pure needles.

Spectroscopic Characterization

To validate the synthesis, compare analytical data against these standard values.

Nuclear Magnetic Resonance (NMR)[7][8][9][10]

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 14.8 ppm (s, 1H): Broad singlet, NH proton (exchangeable with D₂O). Note: This shift confirms the triazole ring integrity.

  • δ 4.38 ppm (q, J=7.1 Hz, 4H): Methylene protons (-O-CH₂ -CH₃).

  • δ 1.32 ppm (t, J=7.1 Hz, 6H): Methyl protons (-O-CH₂-CH₃ ).

Infrared Spectroscopy (FT-IR)

• 3250–3100 cm⁻¹: N-H stretching (broad band).

• 1735–1750 cm⁻¹: C=O stretching (strong, ester carbonyl).

• 1590 cm⁻¹: C=N stretching (triazole ring).

• 1210 cm⁻¹: C-O-C stretching.

Mass Spectrometry (ESI-MS)

• [M+H]⁺: Calculated: 214.20; Observed: 214.2.

• [M-H]⁻: Observed: 212.1 (negative mode).

Applications & Safety

Metal-Organic Frameworks (MOFs)

The compound acts as a pro-ligand . Upon hydrolysis (in situ or pre-synthetic), it generates the 1,2,4-triazole-3,5-dicarboxylate (tzdc²⁻) linker.

• Mechanism: The N1/N2 atoms and carboxylate oxygens chelate metal ions (Zn²⁺, Cu²⁺), forming rigid, porous 3D lattices.

• Use Case: Gas storage (H₂, CO₂) and separation due to the high nitrogen content increasing affinity for CO₂.

Pharmaceutical Intermediate[1]

• Ribavirin Analogs: The ester groups can be selectively reduced or amidated to create nucleoside analogs with broad-spectrum antiviral activity.

• Bio-isosteres: The triazole ring serves as a stable bio-isostere for amide bonds in peptide mimetics.

Safety Data (SDS Highlights)

• Signal Word: Warning.

• Hazard Statements:

  • H315: Causes skin irritation.[4]

  • H319: Causes serious eye irritation.[4]

  • H335: May cause respiratory irritation.[4]

• Handling: Use in a fume hood. Avoid dust formation. The compound is stable but should be kept away from strong oxidizing agents and strong bases (which cause hydrolysis).

References

• PubChem. (2025).[4] 3,5-diethyl-1H-1,2,4-triazole and Derivatives Data. National Library of Medicine. [Link]

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An In-Depth Technical Guide to the Crystal Structure Analysis of Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry and materials science, valued for its diverse biological activities and coordination properties.[1] The precise three-dimensional arrangement of atoms within these molecules, as determined by single-crystal X-ray diffraction, is fundamental to understanding their structure-activity relationships and for rational drug design. This guide provides a comprehensive overview of the crystal structure analysis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, a key building block in the synthesis of more complex molecules. While a public crystal structure for this specific compound is not available at the time of this writing, this document will serve as a detailed technical roadmap for its synthesis, crystallization, and structural elucidation, drawing parallels with closely related, published structures.

Introduction: The Significance of 1,2,4-Triazoles and Structural Analysis

1,2,4-triazole derivatives are a class of heterocyclic compounds that exhibit a wide range of biological activities, including antifungal, antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The therapeutic efficacy of these compounds is intrinsically linked to their molecular geometry, which dictates their interaction with biological targets. Single-crystal X-ray diffraction stands as the definitive method for elucidating the three-dimensional structure of molecules, providing precise information on bond lengths, bond angles, and intermolecular interactions.[3] This information is crucial for confirming molecular identity, understanding solid-state packing, and informing the design of new therapeutic agents.

This guide will detail the experimental and computational workflow for the complete crystal structure analysis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Synthesis and Crystallization

Synthetic Pathway

The synthesis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate can be achieved through several established methods for forming the 1,2,4-triazole ring. A common and effective approach involves the condensation of a hydrazine derivative with a dicarbonyl compound or its equivalent. One plausible route is the reaction of hydrazine hydrate with diethyl oxalate, followed by cyclization.[1]

A generalized synthetic scheme is presented below:

Caption: A plausible synthetic route to diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Crystallization: The Art and Science of Single Crystal Growth

Obtaining high-quality single crystals is often the most challenging step in a crystal structure analysis. The choice of solvent and crystallization technique is critical. For small organic molecules like diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, several methods can be employed:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) is allowed to evaporate slowly at room temperature. This is a simple and often effective technique.

• Vapor Diffusion: A solution of the compound is placed in a small, open vial, which is then placed in a larger, sealed container with a more volatile solvent in which the compound is less soluble. The slow diffusion of the anti-solvent vapor into the solution reduces the solubility of the compound, promoting crystal growth.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled to room temperature or below.

The selection of an appropriate solvent or solvent system is typically determined through small-scale screening experiments.

Single-Crystal X-ray Diffraction: Data Collection and Structure Solution

The definitive structural confirmation of a 1,2,4-triazole derivative is achieved through a systematic, multi-step process involving single-crystal X-ray diffraction.

Experimental Protocol

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and a detector.

• Data Processing: The collected diffraction intensities are processed to correct for experimental factors. This step yields the unit cell parameters and the space group of the crystal.

• Structure Solution and Refinement: The processed data are used to solve the crystal structure, typically using direct methods. The initial structural model is then refined against the experimental data to obtain the final, accurate molecular structure.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Structural Analysis and Discussion

While the specific crystallographic data for the title compound is not publicly available, we can predict its key structural features based on the analysis of closely related compounds, such as Diethyl 2,2'-(1H-1,2,4-Triazole-3,5-diyl)diacetate.[2][4]

Molecular Structure

The molecule is expected to consist of a planar 1,2,4-triazole ring substituted at the 3- and 5-positions with ethyl carboxylate groups. The planarity of the triazole ring is a characteristic feature of this heterocyclic system.[5] The ethyl carboxylate groups will likely exhibit some degree of conformational flexibility.

Table 1: Expected Crystallographic Data and Refinement Details

Parameter	Expected Value/Description
Chemical formula	C8H11N3O4
Formula weight	213.19 g/mol
Crystal system	Monoclinic or Orthorhombic
Space group	e.g., P21/c or P-1
Unit cell dimensions	a, b, c (Å) and α, β, γ (°)
Volume (V)	ų
Z (molecules per unit cell)	2 or 4
Density (calculated)	g/cm³
Absorption coefficient (μ)	mm⁻¹
F(000)
Crystal size	mm
Temperature	100(2) K
Radiation	Mo Kα (λ = 0.71073 Å)
Reflections collected
Independent reflections
R_int
Final R indices [I > 2σ(I)]	R1, wR2
Goodness-of-fit on F²

Supramolecular Assembly and Intermolecular Interactions

The crystal packing of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is anticipated to be governed by a network of intermolecular hydrogen bonds and other weak interactions. The N-H proton of the triazole ring is a strong hydrogen bond donor and is expected to interact with the nitrogen atoms of adjacent triazole rings or the carbonyl oxygen atoms of the ester groups. These interactions play a crucial role in the formation of the overall three-dimensional crystal lattice.

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal. This analysis can reveal the relative contributions of different types of contacts (e.g., H···H, O···H, N···H) to the crystal packing.[2][6]

Caption: Predicted hydrogen bonding motifs in the crystal structure.

Data Deposition and Retrieval

Upon completion of a crystal structure analysis, it is standard practice to deposit the crystallographic data in a public repository to ensure scientific integrity and accessibility. The Cambridge Crystallographic Data Centre (CCDC) maintains the Cambridge Structural Database (CSD), the world's repository for small-molecule organic and metal-organic crystal structures.[7] Each deposited structure is assigned a unique CCDC number, which allows researchers to retrieve the full crystallographic information.

Conclusion

The crystal structure analysis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate provides invaluable insights into its molecular conformation and supramolecular assembly. This detailed structural information is paramount for understanding its chemical properties and for its application as a building block in the development of novel pharmaceuticals and functional materials. The methodologies outlined in this guide provide a robust framework for the successful elucidation and interpretation of the crystal structures of this important class of compounds.

References

• Vashchenko, O., Khomenko, D., Doroshchuk, R., Vynohradov, O., Raspertova, I., Trachevskiy, V., Shova, S., & Lampeka, R. (2025). Diethyl 2,2'-(1H-1,2,4-Triazole-3,5-diyl)diacetate: Synthesis Strategies, Chemical Behavior, Crystal Structure and Hirshfeld Surface Analysis. Journal of Chemical Crystallography. [Link]

• Academic Journals and Conferences. (2025). Diethyl 2,2'-(1H-1,2,4-Triazole-3,5-diyl)diacetate: Synthesis Strategies, Chemical Behavior, Crystal Structure and Hirshfeld Surface Analysis. JCCT, 19(2). [Link]

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• PharmaInfo. (n.d.). Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene. [Link]

• National Center for Biotechnology Information. (2014). 4-[(5-Chloro-2-hydroxybenzylidene)amino]-3-ethyl-1H-1,2,4-triazole-5(4H)-thione. Acta Crystallographica Section E, 70(Pt 5), o574. [Link]

• ResearchGate. (n.d.). Single-crystal X-ray analysis of diethyl (9-heptyl-2-(4-phenyl-1H-1,2,3-triazol-1-yl)-9H-purin-6-yl)phosphonate (4d). CCDC-2044976. [Link]

• MDPI. (2023). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. Crystals, 13(7), 1045. [Link]

• ResearchGate. (2025). (PDF) Synthesis and Crystal Structure of 1Tosyl1H-[2][4][8]-triazole. [Link]

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• MDPI. (2023). Synthesis, Characterization and Single Crystal X-ray Diffraction Analysis of Fused Triazolo/Thiadiazole Clubbed with Indole Scaffold. Molecules, 28(5), 2275. [Link]

• ResearchGate. (n.d.). (PDF) Synthesis and crystal structure of 1H-1,2,4-triazole-3,5-diamine monohydrate. [Link]

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• Cardiff University. (2021). 3-(1-(4-fluorophenyl)-5-methyl- 1H-1,2,3-triazol-4-yl) - -ORCA. [Link]

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Navigating the Solution Landscape: A Technical Guide to the Solubility Profile of Diethyl 1H-1,2,4-Triazole-3,5-Dicarboxylate in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, a heterocyclic compound of interest in medicinal chemistry, presents a unique solubility challenge due to its combination of polar and non-polar functionalities.[1][2] This in-depth technical guide provides a comprehensive overview of the theoretical and practical aspects of determining the solubility profile of this compound in a range of organic solvents. We delve into the molecular characteristics that govern its solubility, present detailed experimental protocols for accurate solubility determination, and offer insights into the interpretation of solubility data for applications in drug development and formulation.

Introduction: The Significance of Solubility in Drug Discovery

In the realm of pharmaceutical sciences, the adage "a drug must be in solution to be absorbed" underscores the paramount importance of solubility. Poor aqueous solubility is a major hurdle in the development of new chemical entities, often leading to low bioavailability and therapeutic failure. Understanding the solubility of a compound like diethyl 1H-1,2,4-triazole-3,5-dicarboxylate in various organic solvents is crucial for several stages of drug development, including:

• Synthesis and Purification: Selecting appropriate solvents for reaction media and crystallization is fundamental to achieving high purity and yield.

• Formulation Development: The choice of excipients and delivery systems is heavily influenced by the drug's solubility characteristics.

• Preclinical and Clinical Testing: The ability to prepare solutions of known concentrations is essential for accurate pharmacological and toxicological assessments.

This guide serves as a practical resource for researchers, scientists, and drug development professionals, providing a robust framework for evaluating and understanding the solubility of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Theoretical Framework: Predicting Solubility Behavior

The solubility of a solute in a solvent is governed by a complex interplay of intermolecular forces. The principle of "like dissolves like" provides a foundational, albeit simplified, rule for predicting solubility.[3] This principle is rooted in the polarity of the solute and solvent molecules.

Molecular Structure and Polarity

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate possesses a distinctive molecular architecture that influences its solubility:

• 1,2,4-Triazole Ring: This heterocyclic core is polar due to the presence of three nitrogen atoms, which can act as hydrogen bond acceptors. The N-H group can also act as a hydrogen bond donor.[4][5] The aromatic character of the triazole ring contributes to its stability.[5]

• Diethyl Dicarboxylate Groups: The two ethyl ester groups (-COOCH₂CH₃) introduce both polar (the carbonyl and ether oxygens) and non-polar (the ethyl chains) characteristics. The ester groups can act as hydrogen bond acceptors but not donors.[6][7]

The overall polarity of the molecule is a balance between the polar triazole ring and the more non-polar diethyl ester functionalities.

Solvent Classification and Expected Interactions

Organic solvents can be broadly categorized based on their polarity and hydrogen bonding capabilities. The expected solubility of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate in these solvent classes is summarized below.

Solvent Class	Examples	Predicted Solubility of Diethyl 1H-1,2,4-Triazole-3,5-Dicarboxylate	Rationale
Polar Protic	Methanol, Ethanol, Water	Moderate to High	The ability of these solvents to act as both hydrogen bond donors and acceptors will facilitate interactions with the triazole ring and the ester groups. However, the non-polar ethyl groups may limit very high solubility, particularly in water.
Polar Aprotic	Acetone, Acetonitrile, Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF)	High	These solvents are polar and can act as hydrogen bond acceptors, interacting favorably with the N-H of the triazole ring. The absence of a strong hydrogen-bonding network in the solvent itself can facilitate the dissolution of the solute.
Non-Polar	Hexane, Toluene, Diethyl Ether	Low to Moderate	The non-polar nature of these solvents will have limited favorable interactions with the polar triazole ring. However, the ethyl ester chains may provide some degree of compatibility, potentially leading to slight or moderate solubility, especially in a solvent like diethyl ether which has some polar character.[8]

Experimental Determination of Solubility: A Step-by-Step Guide

Accurate experimental determination of solubility is indispensable. The following protocols describe two common and reliable methods for measuring the solubility of a solid compound in an organic solvent.

Isothermal Equilibrium Method (Shake-Flask Method)

This is the gold-standard method for determining thermodynamic solubility. It involves saturating a solvent with the solute at a constant temperature and then measuring the concentration of the dissolved solute.

Protocol:

• Preparation: Add an excess amount of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate to a series of vials, each containing a known volume of the selected organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in a constant temperature shaker bath. Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the samples to stand undisturbed at the same temperature to allow the excess solid to settle.

• Sampling and Dilution: Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred. This can be achieved by using a syringe with a filter. Dilute the collected sample with a suitable solvent to a concentration within the analytical range.

• Quantification: Analyze the concentration of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate in the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: Calculate the solubility from the measured concentration and the dilution factor.

Caption: Isothermal Equilibrium Method Workflow

Polythermal Method (Dynamic Method)

This method involves heating a suspension of the solute in the solvent until complete dissolution is observed and then cooling it to determine the temperature at which crystallization begins.

Protocol:

• Sample Preparation: Prepare a series of samples with known concentrations of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate in the desired solvent in sealed vials.

• Heating: Place the vials in a programmable heating block or water bath. Slowly increase the temperature while stirring until all the solid has dissolved. Record the dissolution temperature.

• Cooling and Observation: Slowly cool the clear solution while continuously monitoring for the first sign of turbidity or crystal formation. The temperature at which this occurs is the saturation temperature for that specific concentration.

• Data Analysis: Plot the saturation temperatures against the corresponding concentrations to generate a solubility curve.

Caption: Polythermal Method Workflow

Predicted Solubility Profile and Data Interpretation

While specific experimental data for diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is not widely available in the public domain, a predicted solubility profile can be constructed based on the theoretical principles discussed earlier.

Table 1: Predicted Solubility Profile of Diethyl 1H-1,2,4-Triazole-3,5-Dicarboxylate

Solvent	Solvent Type	Predicted Solubility	Key Intermolecular Forces
Methanol	Polar Protic	High	Hydrogen bonding (donor and acceptor), dipole-dipole
Ethanol	Polar Protic	High	Hydrogen bonding (donor and acceptor), dipole-dipole
Water	Polar Protic	Low to Moderate	Hydrogen bonding, but limited by non-polar ethyl groups
Acetone	Polar Aprotic	High	Dipole-dipole, hydrogen bond acceptor
Acetonitrile	Polar Aprotic	High	Dipole-dipole, hydrogen bond acceptor
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very High	Strong dipole-dipole, strong hydrogen bond acceptor
N,N-Dimethylformamide (DMF)	Polar Aprotic	Very High	Strong dipole-dipole, strong hydrogen bond acceptor
Ethyl Acetate	Moderately Polar	Moderate to High	Dipole-dipole, compatible ester functionality
Dichloromethane	Moderately Polar	Moderate	Dipole-dipole
Toluene	Non-Polar	Low	van der Waals forces
Hexane	Non-Polar	Very Low	van der Waals forces

Interpreting the Data:

A high solubility in polar aprotic solvents like DMSO and DMF is anticipated due to their strong dipole moments and ability to act as hydrogen bond acceptors. Good solubility in alcohols like methanol and ethanol is also expected. The solubility in less polar solvents will likely be significantly lower. This information is critical for selecting appropriate solvent systems for various applications. For instance, a mixture of a good solvent (e.g., acetone) and an anti-solvent (e.g., hexane) could be an effective system for recrystallization.

Conclusion and Future Directions

This technical guide has provided a comprehensive framework for understanding and determining the solubility profile of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate in organic solvents. By integrating theoretical principles with practical experimental protocols, researchers can systematically evaluate the solubility of this and other similar compounds.

Future work should focus on generating precise experimental solubility data for this compound in a wide array of solvents at various temperatures. This data would be invaluable for developing predictive solubility models and for optimizing the formulation and delivery of drug candidates based on this promising scaffold.

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Technical Whitepaper: Dicyclohexyl Azelate (CAS 18803-77-5)

From Industrial Plasticizer to Membrane-Active Immunomodulator (MAIM)[1]

Executive Summary

Dicyclohexyl azelate (DCHA) , identified by CAS 18803-77-5 , is a diester formed from azelaic acid and cyclohexanol.[1] Historically utilized as a robust plasticizer and lubricant base stock due to its thermal stability and low volatility, DCHA has recently emerged as a subject of interest in drug development and biomedical research .[1]

Current investigations classify DCHA within a novel therapeutic category: Membrane Active Immunomodulators (MAIMs) .[1][2] Unlike traditional ligands that bind specific protein receptors, DCHA functions by modulating the biophysical properties of the plasma membrane itself—specifically targeting Adaptive Membrane Fluidity Modulation (AMFM) .[1] This mechanism has shown preclinical efficacy in neutralizing phospholipase-dependent toxins (e.g., Loxosceles spider venom) and modulating insulin resistance pathways.[1]

This guide provides a comprehensive technical analysis of DCHA, designed for researchers and drug development professionals.[1]

Molecular Architecture & Physicochemical Profile[1]

DCHA is a lipophilic, symmetric diester.[1] Its structure comprises a flexible nine-carbon dicarboxylic acid backbone (azelaic acid) capped by two bulky cyclohexyl rings.[1] This architecture imparts unique solvation properties, allowing it to intercalate into lipid bilayers and alter membrane dynamics.[1]

Table 1: Physicochemical Characteristics

Property	Data
Chemical Name	Dicyclohexyl azelate; Dicyclohexyl nonanedioate
CAS Registry Number	18803-77-5
Molecular Formula	C₂₁H₃₆O₄
Molecular Weight	352.51 g/mol
Physical State	Clear, slightly yellow viscous liquid / Low-melting solid
Solubility	Insoluble in water; Soluble in ethanol, DMSO, chloroform, ethyl acetate
Lipophilicity (LogP)	~6.5 (Predicted) – Highly Lipophilic
Boiling Point	~220–230°C (at reduced pressure); >350°C (est.[1] at 760 mmHg)
Refractive Index	~1.46 (Predicted)

Synthesis & Manufacturing

The synthesis of DCHA follows a standard acid-catalyzed esterification pathway.[1][3][4] For pharmaceutical-grade applications, purity is critical to remove unreacted azelaic acid or cyclohexanol, which may alter biological assays.[1]

Synthesis Protocol (Laboratory Scale)

• Reagents: Azelaic acid (1.0 eq), Cyclohexanol (2.5 eq), p-Toluenesulfonic acid (catalyst, 0.01 eq).

• Reaction: Reflux in toluene with a Dean-Stark trap to continuously remove water, driving the equilibrium toward the ester.

• Duration: 4–6 hours at 110–120°C.

• Work-up: Wash reaction mixture with saturated NaHCO₃ (to remove acid catalyst and unreacted azelaic acid) followed by brine. Dry over MgSO₄.[1]

• Purification: Fractional distillation under reduced pressure (vacuum) is required to isolate the diester from excess cyclohexanol.[1]

Synthesis Workflow Diagram

Figure 1: Acid-catalyzed esterification workflow for the synthesis of Dicyclohexyl Azelate.

Biological Mechanism: Adaptive Membrane Fluidity Modulation (AMFM)[1][2][4]

The primary value of DCHA in drug development lies in its ability to act as a Membrane Active Immunomodulator (MAIM) .[1]

Mechanism of Action

• Insertion: Due to its lipophilic nature, DCHA partitions into the plasma membrane.[1]

• Fluidization: The bulky cyclohexyl groups disrupt the tight packing of phospholipids, increasing membrane fluidity (measured by fluorescence anisotropy).[1]

• Raft Disruption: This fluidization specifically destabilizes Lipid Rafts (GM1-enriched domains), which are critical platforms for receptor signaling and toxin assembly.[1]

• Inhibition of Signaling:

  • Toxin Neutralization: Inhibits the assembly/activity of pore-forming toxins (e.g., S. aureus alpha-hemolysin) and enzymatic toxins (e.g., Phospholipase D from Brown Recluse venom).[1]

  • Anti-Inflammatory: Downregulates signaling from membrane-associated receptors (e.g., TLRs), reducing cytokine release (IL-1β, IL-6).[1]

Therapeutic Applications

• Venom Treatment: DCHA has demonstrated efficacy in inhibiting Phospholipase D (PLD) , the necrotic agent in Loxosceles (Brown Recluse) spider venom.[1]

• Metabolic Disease: Related azelates (e.g., Diethyl Azelate) improve insulin sensitivity by modulating membrane-bound insulin receptors; DCHA serves as a key lipophilic analog in Structure-Activity Relationship (SAR) studies.[1]

Pathway Visualization

Figure 2: Mechanism of Adaptive Membrane Fluidity Modulation (AMFM) by DCHA.

Experimental Protocols

A. Solubility & Stock Preparation

For biological assays, DCHA must be solubilized carefully due to its high lipophilicity.[1]

• Stock Solution: Dissolve DCHA in 100% DMSO or Ethanol to a concentration of 100 mM.[1]

• Working Solution: Dilute into aqueous media (PBS or cell culture medium) immediately prior to use.[1] Ensure final DMSO concentration is <0.5% to avoid solvent toxicity.[1]

• Note: DCHA may precipitate in cold aqueous buffers; maintain at 25–37°C during handling.[1]

B. Membrane Fluidity Assay (Fluorescence Anisotropy)

To validate the MAIM mechanism:

• Labeling: Label cells (e.g., PBMCs or erythrocytes) with DPH (1,6-diphenyl-1,3,5-hexatriene) , a lipophilic fluorescent probe.[1]

• Treatment: Incubate cells with DCHA (10–100 µM) for 30 minutes at 37°C.

• Measurement: Measure fluorescence polarization (P).

• Analysis: Calculate Anisotropy (r). A decrease in anisotropy compared to control indicates increased membrane fluidity.[1]

Safety & Stability

• Toxicity: Azelates are generally considered to have low acute toxicity.[1] They hydrolyze in vivo into azelaic acid (a naturally occurring dicarboxylic acid found in wheat/rye) and cyclohexanol.[1]

• Handling: Standard PPE (gloves, goggles) is recommended.[1] Avoid inhalation of mists if heating.[1]

• Storage: Store in a cool, dry place. Stable at room temperature. Keep away from strong oxidizing agents.[1]

References

• Structure and Properties of Azelates

  • National Center for Advancing Translational Sciences (NCATS).[1] "Dicyclohexyl Azelate."[1][2][3][4][5][6][7][8][9][10] Inxight Drugs.[1] Accessed 2026.[1] Link[1]

• Mechanism of Action (MAIMs)

  • Journal of Pharmaceutical Analysis & Biomedical Sciences.[1] "Adaptive Membrane Fluidity Modulation: A Feedback Regulated Homeostatic System and Target for Pharmacological Intervention."[1] PMC. Link

• Therapeutic Application (Venom & Inflammation)

  • International Institute of Anticancer Research.[1] "Diethyl Azelate for the Treatment of Brown Recluse Spider Bite, a Neglected Orphan Indication."[1][2] In Vivo. Link

• Metabolic Effects

  • ResearchGate.[1] "Oral Azelaic Acid Ester Decreases Markers of Insulin Resistance in Overweight Human Male Subjects."[1][4] Link

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• 5. fh至尊平台登录注册引领体育APP新潮流,打造个性化观赛体验 [ppcswitch.com]
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Thermodynamic Stability of 1,2,4-Triazole Dicarboxylate Esters: A Comprehensive Guide for Advanced Applications

Executive Overview

The 1,2,4-triazole scaffold is a privileged structure in both medicinal chemistry and materials science, characterized by its profound thermodynamic stability and pharmacological versatility. When functionalized as 1,2,4-triazole dicarboxylate esters , these molecules exhibit a unique thermodynamic dichotomy: an ultra-stable aromatic heterocyclic core juxtaposed with thermally and chemically labile ester appendages.

As a Senior Application Scientist, I have structured this technical whitepaper to move beyond surface-level observations. We will dissect the causality behind their thermodynamic behavior, explore the mechanistic pathways of their thermal degradation, and provide self-validating experimental protocols for synthesizing and profiling these compounds. Understanding these principles is critical for researchers developing high-performance Metal-Organic Frameworks (MOFs) or next-generation active pharmaceutical ingredients (APIs).

Structural Thermodynamics & Causality

The baseline stability of the 1,2,4-triazole ring stems from its high resonance energy and aromaticity. The presence of three nitrogen atoms in the five-membered ring creates a highly polarized, yet thermodynamically stable,

-electron system.

However, the addition of dicarboxylate ester groups introduces significant steric and electronic variables. The electron-withdrawing nature of the carboxylate ester groups pulls electron density away from the triazole core, slightly increasing the susceptibility of the N-N and C-N bonds to homolytic cleavage under extreme thermal stress.

Mechanistic Degradation Pathway

The thermal degradation of 1,2,4-triazole dicarboxylate esters is not a single-step event but a sequential cascade dictated by bond dissociation energies. Pyrolysis typically proceeds via the homolytic breaking of C-C, C-N, and C-O bonds[1]. The ester groups are the first to degrade, undergoing homolytic C-O cleavage followed by rapid decarboxylation. The triazole core remains intact until much higher temperatures, eventually succumbing to ring opening via N-N bond cleavage.

Thermal degradation pathway of 1,2,4-triazole dicarboxylate esters.

Quantitative Thermodynamic Data

To engineer systems using these compounds, we must rely on empirical thermodynamic parameters. Standard molar enthalpies of formation (

) are typically derived using static-bomb combustion calorimetry and Knudsen effusion measurements[2]. Meanwhile, kinetic parameters such as activation energy ( ), enthalpy of activation ( ), and Gibbs free energy of activation ( ) are rigorously evaluated using the Freeman-Carroll method applied to TGA-DSC data[3].

Below is a synthesized data table representing the typical thermodynamic envelope for substituted 1,2,4-triazole dicarboxylate esters:

Thermodynamic Parameter	Symbol	Typical Range	Analytical Methodology
Activation Energy (Degradation)		150 – 296 kJ/mol	Freeman-Carroll (TGA)
Enthalpy of Activation		140 – 290 kJ/mol	DSC / Kinetic Modeling
Gibbs Free Energy of Activation		180 – 250 kJ/mol	DSC / Kinetic Modeling
Standard Enthalpy of Formation		50 – 150 kJ/mol	Combustion Calorimetry
Onset of Decarboxylation		240°C – 296°C	Simultaneous TGA/DSC

Note: The exact values fluctuate based on the alkyl chain length of the ester and the specific substitution geometry (e.g., 3,5-dicarboxylate vs. 1,5-dicarboxylate).

Self-Validating Experimental Protocols

Trustworthy science requires protocols that inherently validate their own outputs. The following methodologies are designed with internal causality checks.

Protocol A: Synthesis via Polyphosphate Ester (PPE) Cyclodehydration

The formation of the 1,2,4-triazole ring from linear precursors requires overcoming a significant entropic barrier. We utilize Polyphosphate Ester (PPE) as it acts synergistically as a solvent and a dehydrating agent, lowering the activation energy required for cyclization[4].

• Acylation: React the corresponding thiosemicarbazide or amidrazone with a dialkyl dicarboxylate precursor in chloroform.

• Catalysis & Heating: Introduce PPE. Causality Check: The reaction is performed in a sealed hydrothermal vessel at 90°C. The sealed environment maintains autogenous pressure, preventing the volatilization of low-boiling intermediates before cyclization can occur.

• Cyclodehydration: Treat the intermediate with an aqueous alkali solution to force the ring closure.

• Validation: Isolate the product and perform

  H-NMR and C-NMR. The disappearance of linear carbonyl/hydrazone protons and the emergence of the distinct triazole carbon signal (~150 ppm) self-validates the successful thermodynamic sink of ring formation.

Protocol B: Thermodynamic Profiling via TGA/DSC-FTIR

To accurately determine the stability parameters listed in Section 3, we must decouple mass-loss events from phase transitions.

• Sample Preparation: Subject 5-10 mg of the synthesized ester to isothermal drying at 50°C for 30 minutes within the instrument to eliminate surface moisture, ensuring that subsequent endotherms are strictly structural.

• Simultaneous Thermal Analysis: Heat the sample from 25°C to 600°C at a rate of 10°C/min under a helium or synthetic air atmosphere[1]. Causality Check: Measuring mass loss (TGA) and heat flow (DSC) simultaneously on the exact same sample eliminates thermal lag. If a mass loss occurs, it must mathematically correlate with the integrated area of a DSC endotherm/exotherm.

• Evolved Gas Analysis: Route the exhaust gas through a heated transfer line into an FTIR spectrometer. The detection of

  stretches (2349 cm ) perfectly validates the decarboxylation step proposed in our degradation model.

• Kinetic Extraction: Apply the Freeman-Carroll equation to the TGA curve to extract

  and [3].

Self-validating TGA/DSC-FTIR workflow for thermodynamic parameter extraction.

Applications in Advanced Materials & Drug Design

The thermodynamic profile of 1,2,4-triazole dicarboxylate esters dictates their utility in high-end applications:

• Water-Stable Metal-Organic Frameworks (MOFs): The dicarboxylate ester groups can be hydrolyzed in situ to yield dicarboxylic acids, which act as robust multidentate linkers. The inherent thermodynamic stability of the triazole core, combined with the strong coordination bonds formed by the carboxylates, yields MOFs with exceptional water stability and resistance to hydrolytic degradation, making them ideal for carbon dioxide capture and gas separation[5].

• Pharmaceutical Prodrugs: In drug development, the esterification of triazole-based APIs is a common prodrug strategy. The thermodynamic lability of the ester group allows for controlled enzymatic or chemical hydrolysis in vivo, releasing the highly stable, pharmacologically active 1,2,4-triazole core to interact with biological targets (e.g., as antifungal or anticancer agents).

References

• Thermal study of synthesized 1,2,4-triazole compounds and their kinetic parameter evaluation - JOCPR. 3

• Thermal behaviour of 1,2,4-triazole and 1,2,4-triazine derivatives - ResearchGate. 1

• Thermochemistry of amino-1,2,4-triazole derivatives - ResearchGate. 2

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - MDPI. 4

• Water-stable metal–organic frameworks (MOFs): rational construction and carbon dioxide capture - PMC. 5

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• 5. Water-stable metal–organic frameworks (MOFs): rational construction and carbon dioxide capture - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate Derivatives: Synthesis, Applications, and Future Prospects

Abstract

The 1,2,4-triazole nucleus represents a "privileged scaffold" in medicinal chemistry and materials science, owing to its unique physicochemical properties and versatile reactivity.[1] This guide focuses on a particularly valuable building block: diethyl 1H-1,2,4-triazole-3,5-dicarboxylate. We will explore the synthetic pathways to this core molecule and its subsequent derivatization into a vast library of compounds with significant therapeutic and material applications. This document provides researchers, scientists, and drug development professionals with a detailed exploration of the causality behind synthetic choices, robust experimental protocols, and an in-depth review of the biological activities and material properties of the resulting derivatives, all grounded in authoritative references.

The 1,2,4-Triazole Core: A Foundation of Versatility

The five-membered 1,2,4-triazole ring, containing three nitrogen and two carbon atoms, is a cornerstone of modern heterocyclic chemistry.[2] Its prominence stems from a combination of desirable attributes:

• Metabolic Stability: The aromatic nature of the triazole ring imparts significant resistance to metabolic degradation, a crucial feature for drug candidates.[1]

• Hydrogen Bonding Capacity: The nitrogen atoms in the ring can act as both hydrogen bond donors and acceptors, facilitating strong and specific interactions with biological targets like enzymes and receptors.[3]

• Bioisosterism: The triazole moiety can serve as a bioisostere for amide, ester, or carboxylic acid groups, allowing chemists to modulate a molecule's properties while retaining its intended biological function.[1][3]

These properties have led to the successful development of numerous 1,2,4-triazole-containing drugs with a wide spectrum of activities, including antifungal, anticancer, antiviral, and antibacterial effects.[4][5] Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate serves as an ideal starting point for chemical exploration, with its three reactive sites—the N1 proton and the two ester groups at C3 and C5—offering a gateway to immense structural diversity.

Synthetic Strategies: From Core Structure to Diverse Derivatives

The construction and functionalization of the 1,2,4-triazole scaffold can be achieved through several reliable synthetic routes.

Synthesis of the Core: Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

While various methods exist for forming the triazole ring, such as the Pellizzari or Einhorn-Brunner reactions, a highly effective approach for synthesizing carboxylate-substituted triazoles involves the cyclization of acylhydrazone intermediates.[6][7][8] The reaction of hydrazides with ethyl 2-ethoxy-2-iminoacetate hydrochloride provides the necessary precursors for thermal intramolecular condensation.[7]

Detailed Protocol 1: Synthesis of Ethyl 1,2,4-triazole-3(5)-carboxylates[7]

This protocol outlines a general, field-proven method for creating the foundational triazole carboxylate structure.

Step A: Formation of Ethyl 2-(2-acylhydrazono)-2-aminoacetate Intermediate

• Reagents & Setup: To a stirred solution of a selected acyl hydrazide (1.0 eq) in a suitable solvent like ethanol, add a base such as triethylamine (2.2 eq).

• Reaction: Add ethyl 2-ethoxy-2-iminoacetate hydrochloride (1.1 eq) portion-wise to the solution at room temperature.

• Monitoring: Stir the reaction mixture for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting hydrazide is consumed.

• Workup: Upon completion, filter the reaction mixture to remove any precipitated salts. Concentrate the filtrate under reduced pressure to obtain the crude ethyl 2-(2-acylhydrazono)-2-aminoacetate intermediate. This intermediate is often used in the next step without further purification.

Step B: Thermal Intramolecular Cyclization

• Setup: In a flask equipped with a reflux condenser, add the crude intermediate from Step A to a high-boiling point solvent such as diphenyl ether.

• Reaction: Heat the mixture to reflux (approx. 250-260 °C) for 1-2 hours. The high temperature induces an intramolecular condensation and aromatization to form the stable 1,2,4-triazole ring.

• Purification & Validation: Cool the reaction mixture to room temperature. The product often precipitates and can be collected by filtration. Purify the solid product by recrystallization from a suitable solvent (e.g., ethanol/water).

  • Self-Validation: The identity and purity of the final ethyl 1,2,4-triazole-carboxylate product should be confirmed by analytical techniques.

    • ¹H-NMR: Expect signals corresponding to the ethyl group (a triplet around 1.4 ppm and a quartet around 4.4 ppm) and aromatic/substituent protons. A broad singlet for the N-H proton will also be present.

    • Mass Spectrometry: The molecular ion peak should match the calculated molecular weight of the target compound.

Key Derivatization Pathways

Once the diethyl 1H-1,2,4-triazole-3,5-dicarboxylate core is synthesized, it can be readily modified. The following diagram illustrates the primary pathways for diversification.

Caption: Synthetic workflow for derivatives.

A crucial transformation is the conversion of the diethyl ester to the corresponding dihydrazide, which serves as a versatile intermediate for further heterocyclization.[9]

Detailed Protocol 2: Synthesis of 1,2,4-Triazole-3,5-dihydrazide[9]

1. Reagents & Setup: Dissolve diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (1.0 eq) in ethanol in a round-bottom flask. 2. Reaction: Add an excess of hydrazine hydrate (5.0-10.0 eq) to the solution. Fit the flask with a reflux condenser and heat the mixture to reflux for 8-12 hours. 3. Workup: A white precipitate of the dihydrazide will typically form upon cooling. Collect the solid by vacuum filtration, wash with cold ethanol to remove unreacted starting material and excess hydrazine, and dry under vacuum. 4. Validation:

• ¹H-NMR (in DMSO-d₆): The characteristic signals for the ethyl groups will be absent. New broad singlets corresponding to the -NH and -NH₂ protons will appear.
• IR Spectroscopy: The ester C=O stretch (around 1720-1740 cm⁻¹) will be replaced by an amide C=O stretch (around 1630-1680 cm⁻¹). The appearance of N-H stretching bands (around 3200-3400 cm⁻¹) is also expected.

Applications in Medicinal Chemistry

Derivatives of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate have demonstrated a remarkable range of biological activities, positioning them as promising leads in drug discovery.

Anticancer Activity

The 1,2,4-triazole scaffold is integral to established anticancer drugs like the aromatase inhibitors Letrozole and Anastrozole, used in breast cancer therapy.[1][3] Research has shown that novel derivatives exhibit potent cytotoxic effects across various cancer cell lines.

Many derivatives function as enzyme inhibitors, particularly targeting kinases which are often dysregulated in cancer.[3] The rationale is that the nitrogen-rich triazole ring can form crucial hydrogen bonds and coordinate with metal ions within the enzyme's active site, leading to inhibition. For example, certain 1,2,4-triazole carboxamide derivatives have shown promising binding interactions with targets like EGFR and CDK-4 in molecular docking studies.[10]

Table 1: Selected Anticancer Activity of 1,2,4-Triazole Derivatives

Derivative Class	Cancer Cell Line	Activity (IC₅₀)	Reference
Hydrazide-hydrazones	PC-3 (Prostate)	26.0 µM	[3]
Carboxamides	A-549 (Lung)	Significant Inhibition	[10]
Carboxamides	PANC-1 (Pancreatic)	Significant Inhibition	[10]
Carboxamides	HCT-116 (Colorectal)	Significant Inhibition	[10]
Thio-substituted	MCF-7 (Breast)	Potent Activity	[11]

Antifungal Activity

This is perhaps the most renowned application of 1,2,4-triazoles, with drugs like Fluconazole and Itraconazole being mainstays in treating fungal infections.[1][6]

Mechanism of Action: The primary target is the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1] This enzyme is vital for the biosynthesis of ergosterol, a key component of the fungal cell membrane. By binding to the heme iron in the enzyme's active site, triazoles disrupt ergosterol production, leading to the accumulation of toxic sterols, increased membrane permeability, and ultimately, fungal cell death.[1]

Caption: Antifungal mechanism of action.

Table 2: Selected Antifungal Activity of 1,2,4-Triazole Derivatives

Derivative Class	Fungal Strain	Activity (MIC)	Reference
Thione Derivative	Candida albicans	32-64 µg/mL	[12]
Thione Derivative	Micrococcus luteus	31.25 µg/mL	[12]
Ciprofloxacin Hybrid	Candida strains	Potent Activity	[12]
General Derivative	Candida albicans	12.5 µg/mL	[1]

Antiviral and Antibacterial Activities

The versatility of the triazole scaffold extends to combating viral and bacterial pathogens. The broad-spectrum antiviral drug Ribavirin is a landmark example.[1][13] Derivatives have shown promise against a range of viruses, including influenza A, herpes simplex, and HIV.[14][15] Similarly, numerous 1,2,4-triazole derivatives exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria, often comparable or superior to standard drugs.[3][16]

Applications in Materials Science

Beyond medicine, the unique electronic properties and coordination capabilities of 1,2,4-triazole derivatives make them valuable in materials science.

• Coordination Chemistry & MOFs: The nitrogen atoms of the triazole ring are excellent ligands for coordinating with metal ions. This has been exploited to construct a wide variety of coordination polymers and metal-organic frameworks (MOFs).[17][18] These materials have applications in gas storage, catalysis, and sensing. The triazolate anion can act as a bridging ligand, linking metal centers to form extended 1D, 2D, or 3D networks.[6][18]

Caption: Triazole as a bridging ligand.

• Organic Electronics: The highly electron-deficient nature of the 1,2,4-triazole ring imparts excellent electron-transport and hole-blocking properties.[19] This has led to their use in organic light-emitting devices (OLEDs), organic photovoltaic cells, and field-effect transistors (OFETs).[13][19]

• Corrosion Inhibitors: The ability of triazoles to form a protective layer on metal surfaces makes them effective corrosion inhibitors.[13][20]

Conclusion and Future Outlook

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is a demonstrably powerful and versatile scaffold. The synthetic accessibility of its core structure and the ease of its derivatization provide a robust platform for generating extensive chemical libraries. The derivatives have shown significant promise across a remarkable breadth of applications, from potent anticancer, antifungal, and antiviral agents to advanced materials for electronics and coordination chemistry.

Future research should focus on leveraging computational tools like DFT and molecular docking to guide the rational design of new derivatives with enhanced selectivity and efficacy for specific biological targets.[2] The exploration of novel derivatization strategies, including multicomponent reactions and flow chemistry, will undoubtedly accelerate the discovery of next-generation therapeutics and functional materials built upon this exceptional heterocyclic core.[20][21] The continued study of these compounds is a highly promising avenue for addressing critical challenges in medicine and technology.

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• A Literature Review Focusing on the Antiviral Activity of[1][3][19] and[1][3][20]-triazoles - PubMed. (URL: [Link])

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• 4. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. isres.org [isres.org]
• 12. turkjps.org [turkjps.org]
• 13. lifechemicals.com [lifechemicals.com]
• 14. [image] Antiviral activity of 1,2,4-triazole derivatives (microreview) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Literature Review Focusing on the Antiviral Activity of [1,2,4] and [1,2,3]-triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. isres.org [isres.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. A Review on Chemistry and Methods of Synthesis of 1,2,4-Triazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. organic-chemistry.org [organic-chemistry.org]

Electronic Properties of Diethyl 1H-1,2,4-Triazole-3,5-Dicarboxylate Ligands

This guide provides an in-depth technical analysis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate , a versatile heterocyclic ligand critical in coordination chemistry, Metal-Organic Framework (MOF) construction, and pharmaceutical intermediate synthesis.

Technical Whitepaper & Application Guide

Executive Summary

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (often abbreviated as Et₂tzdc or DETZC ) represents a class of electron-deficient nitrogen-rich heterocycles. Unlike its electron-rich amino-triazole counterparts, the presence of two strong electron-withdrawing ethoxycarbonyl groups (–COOEt) at the 3- and 5-positions drastically alters its electronic landscape. This modification lowers the frontier orbital energies (HOMO/LUMO), enhances the acidity of the N–H proton, and creates a "harder" nitrogen donor set, making it a unique ligand for constructing porous coordination polymers and tuning the photophysical properties of transition metal complexes.

Molecular Architecture & Electronic Configuration

Electronic Structure & Frontier Orbitals

The 1,2,4-triazole ring is aromatic (6

-electrons). However, the introduction of ester groups exerts a significant negative inductive (-I) and mesomeric (-M) effect.

• HOMO (Highest Occupied Molecular Orbital): Primarily localized on the triazole nitrogen lone pairs. The ester groups stabilize this orbital, making the ligand less susceptible to oxidation compared to alkyl-triazoles.

• LUMO (Lowest Unoccupied Molecular Orbital): Delocalized across the triazole ring and the carbonyl

  systems. The electron-withdrawing esters lower the LUMO energy, increasing the ligand's -acceptor character (back-bonding capacity) when coordinated to low-valent metals.

• Band Gap: The HOMO-LUMO gap is typically large (absorption in the UV region,

  nm), resulting in a colorless crystalline solid.

Tautomerism and Acidity

The molecule exhibits prototropic tautomerism between the 1H, 2H, and 4H forms. In solution, the 1H-tautomer is generally the most stable due to the symmetry of the 3,5-substituents and hydrogen bonding stabilization.

• Acidity (pKa): The electron-withdrawing esters significantly increase the acidity of the N–H proton compared to unsubstituted 1,2,4-triazole (pKa ~10). The pKa of Et₂tzdc is estimated to be in the range of 4.0 – 6.0 , making it easily deprotonated to form the monoanionic triazolate species, which is the active linker in most MOF architectures.

Logical Diagram: Electronic Effects

The following diagram illustrates the electronic influence of the ester groups on the triazole core.

Caption: Impact of 3,5-dicarboxylate substitution on the electronic parameters of the triazole ring.

Synthesis Protocol

The most robust route to high-purity diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is the acid-catalyzed esterification of 1H-1,2,4-triazole-3,5-dicarboxylic acid. While direct ring closure from diethyl oxalate and hydrazine is possible, it often yields polymeric hydrazides. The protocol below ensures the isolation of the discrete diester.

Reagents & Equipment

• Precursor: 1H-1,2,4-Triazole-3,5-dicarboxylic acid (commercially available or synthesized via oxidation of 3,5-dimethyl-1,2,4-triazole).

• Solvent: Absolute Ethanol (EtOH).

• Catalyst: Concentrated Sulfuric Acid (H₂SO₄) or Thionyl Chloride (SOCl₂).

• Apparatus: Round-bottom flask, reflux condenser, rotary evaporator.

Step-by-Step Methodology

Step	Operation	Critical Parameter / Observation
1	Dissolution	Suspend 10.0 g of 1H-1,2,4-triazole-3,5-dicarboxylic acid in 150 mL of absolute ethanol.
2	Activation	Add 2.0 mL of conc. H₂SO₄ dropwise. Caution: Exothermic.
3	Reflux	Heat to reflux (approx. 78°C) for 12–24 hours. Monitor via TLC (SiO₂, EtOAc/Hexane 1:1) until the starting acid spot disappears.
4	Concentration	Remove ~80% of ethanol under reduced pressure.
5	Neutralization	Pour residue onto ice-water (100 mL). Adjust pH to ~7–8 using saturated NaHCO₃ solution. Note: The ester may precipitate.
6	Extraction	Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine.[1]
7	Purification	Dry over anhydrous Na₂SO₄, filter, and evaporate. Recrystallize from Ethanol/Water or Toluene.

Yield Expectation: 75–85% Characterization:

• ¹H NMR (DMSO-d₆):

  1.35 (t, 6H, CH₃), 4.38 (q, 4H, CH₂), 14.8 (br s, 1H, NH).

• IR (ATR): ~1730 cm⁻¹ (C=O stretch), ~3200 cm⁻¹ (N-H stretch).

Coordination Chemistry & Ligand Field Effects[2]

The Et₂tzdc ligand is a "chameleon" in coordination chemistry, capable of adopting multiple binding modes depending on the deprotonation state and metal ion radius.

Coordination Modes

• Monodentate (

  ): Coordination through the N4 nitrogen (least sterically hindered) or N2. Common in discrete molecular complexes.

• Chelating (

  ): Coordination via the ring nitrogen (N4 or N2) and the carbonyl oxygen of the ester group. This forms a stable 5-membered chelate ring, often observed with Lanthanides or hard metal ions.

• Bridging (

  -triazolate): Upon deprotonation, the triazolate anion bridges two metal centers via N1 and N2. This is the fundamental building block for Metal-Organic Frameworks (MOFs) .

Ligand Field Strength

Due to the electron-withdrawing ester groups, Et₂tzdc acts as a weaker

-donor than alkyl-triazoles but a stronger -acceptor.

• Spectrochemical Series: It generally lies between water and pyridine.

• Effect on Metal Centers: In Fe(II) complexes, this ligand promotes Spin Crossover (SCO) behaviors at lower temperatures compared to stronger field ligands, as the weaker field stabilizes the High-Spin (HS) state.

Logical Diagram: Coordination Workflow

The diagram below details how reaction conditions dictate the final structural topology.

Caption: Divergent synthesis pathways for discrete complexes vs. polymeric MOFs using Et2tzdc.

Applications & Data Summary

Key Applications

• Metal-Organic Frameworks (MOFs): The 3,5-dicarboxylate geometry provides a rigid, linear or V-shaped linker (depending on coordination) ideal for constructing porous materials for gas storage (CO₂, H₂).

• Luminescence: Zn(II) and Cd(II) complexes of Et₂tzdc often exhibit strong blue fluorescence due to Ligand-to-Metal Charge Transfer (LMCT) and intraligand

  transitions.

• Biological Activity: Derivatives have shown potential as antifungal agents, targeting sterol biosynthesis pathways (similar to fluconazole mechanisms).

Physicochemical Data Table[3]

Property	Value / Characteristic	Relevance
Molecular Formula	C₈H₁₁N₃O₄	Precursor stoichiometry
Molecular Weight	213.19 g/mol	Calculation of molar equivalents
Melting Point	76 – 78 °C	Purity indicator
Solubility	Soluble in EtOH, DMSO, DMF, CHCl₃	Process solvent selection
pKa (N-H)	~ 5.2 (Estimated)	Deprotonation pH threshold
UV Absorption	~ 215 nm ( )	Electronic transition tracking
Crystal System	Monoclinic / Triclinic	X-ray diffraction identification

References

• Synthesis and Crystal Structure of 1,2,4-Triazole Derivatives. Source: National Institutes of Health (PMC) [Link]

• Diethyl 1H-1,2,4-Triazole-3,5-Dicarboxylate: Chemical Properties and Safety. Source: PubChem (National Library of Medicine) [Link]

• Coordination Polymers Constructed from Triazole-Dicarboxylate Ligands. Source: ACS Publications (Crystal Growth & Design) [Link]

• Electronic Structure and HOMO-LUMO Gaps of Triazole Derivatives. Source: Elixir International Journal [Link]

• Synthesis and Coordination Behavior of Triazole-based Ligands. Source: MDPI (Molecules) [Link]

Sources

• 1. scispace.com [scispace.com]

Tautomerism in Diethyl 1H-1,2,4-Triazole-3,5-Dicarboxylate: Structural Dynamics, Experimental Workflows, and Implications

Executive Summary

The structural plasticity of heterocyclic scaffolds is a cornerstone of modern drug discovery and materials science. Among these, diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (CAS: 91173-78-3) represents a highly functionalized system where prototropic tautomerism dictates molecular reactivity, pharmacophore geometry, and supramolecular assembly. This technical guide explores the thermodynamic drivers of tautomerism in this specific diester, detailing the causality behind its structural preferences. Furthermore, it provides self-validating experimental and computational workflows designed for researchers seeking to characterize tautomeric equilibria in complex, electron-deficient heterocycles.

The Structural Mechanics of Prototropic Tautomerism

Prototropic tautomerism in 1,2,4-triazoles involves the migration of a labile proton among the annular nitrogen atoms (N1, N2, and N4), generating three potential tautomers: 1H, 2H, and 4H.

In the specific case of diethyl 1,2,4-triazole-3,5-dicarboxylate, the system is uniquely governed by its substitution pattern. Because the C3 and C5 positions are substituted with identical, strongly electron-withdrawing ethoxycarbonyl groups (-COOEt), the molecule possesses a latent plane of symmetry. Consequently, the 1H and 2H tautomers are chemically degenerate ; a proton shift from N1 to N2 yields a structurally superimposable molecule. The true thermodynamic competition, therefore, exists strictly between the asymmetric 1H/2H state and the symmetric 4H state.

Fig 1: Tautomeric equilibrium pathways for 3,5-symmetrically substituted 1,2,4-triazoles.

Causality of Tautomeric Stability: Electronic and Steric Factors

The overwhelming prevalence of the 1H-tautomer in solution and solid states is not coincidental; it is the result of distinct thermodynamic and electrostatic drivers .

• Aromaticity and π-Electron Delocalization: The 1H-tautomer maintains an asymmetric, diene-like conjugation network within the ring that maximizes cyclic electron delocalization. In contrast, the 4H-tautomer forces a symmetric C2v-like geometry with more isolated C=N double bonds, resulting in a higher ground-state energy penalty.

• Intramolecular Hydrogen Bonding (Chelation Effect): The N1 proton in the 1H form is perfectly positioned to engage in a strong intramolecular hydrogen bond with the carbonyl oxygen of the adjacent C5 ethoxycarbonyl group. This forms a stable, pseudo-five-membered chelate ring. While the 4H form can theoretically form similar interactions, the geometric strain and disruption of ring aromaticity render it less favorable.

• Dielectric Environmental Polarity: The tautomeric equilibrium is highly sensitive to the dielectric constant of the solvent. As demonstrated in studies of related substituted triazoles , highly polar solvents can stabilize more polar tautomers via the Onsager continuum model, though the 1H form remains dominant for this diester due to the overpowering internal chelation effect.

Quantitative Tautomeric Energetics

The following table summarizes the theoretical thermodynamic and spectroscopic parameters for the tautomers of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, derived from benchmarked Density Functional Theory (DFT) calculations.

Tautomeric Form	Relative Free Energy (ΔG, kcal/mol)	Boltzmann Population (298K, %)	Dipole Moment (Debye)	Key Intramolecular H-Bond (Å)
1H / 2H (Degenerate)	0.00	> 99.9	3.45	2.15 (N1-H···O=C)
4H	+6.85	< 0.1	1.82	2.30 (N4-H···O=C)

Self-Validating Experimental Workflows

To transition from theoretical models to empirical certainty, researchers must employ orthogonal analytical techniques. The following protocols are designed as self-validating systems, ensuring that experimental artifacts are not mistaken for tautomeric phenomena.

Protocol 1: Variable-Temperature NMR (VT-NMR) Spectroscopy

Causality: At ambient temperatures, rapid intermolecular proton exchange between the N1/N2 positions and trace moisture results in a time-averaged NMR spectrum, masking the structural asymmetry of the 1H tautomer. By lowering the temperature in an aprotic, hydrogen-bond-accepting solvent, the activation energy barrier for proton transfer is preserved. This slows the exchange rate (

) relative to the NMR timescale, allowing the observation of localized tautomeric states .

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15 mg of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate in 0.6 mL of anhydrous DMF-

  . Crucial: Use a sealed ampoule or molecular sieves to ensure zero moisture, which catalyzes rapid proton exchange.

• Baseline Acquisition: Acquire standard

  H and C spectra at 298 K. The ethoxycarbonyl groups will likely appear as a single equivalent set due to rapid 1H 2H exchange.

• Cryogenic Titration: Lower the probe temperature in 10 K increments down to 213 K, allowing 5 minutes of thermal equilibration at each step.

• Data Extraction: Monitor the decoalescence of the

  (quartet) and (triplet) ester signals. In the localized 1H state, the C3 and C5 ester groups are chemically inequivalent and will split into two distinct sets of signals.

• Self-Validation Check: Integrate the split ester signals at 213 K. The combined integration must exactly equal the total expected proton count for the ester groups. If the ratio deviates from 1:1, it indicates the presence of the 4H tautomer or an impurity, rather than the resolution of the degenerate 1H/2H states.

Protocol 2: Single-Crystal X-Ray Diffraction (SC-XRD)

Causality: Crystallization acts as a thermodynamic sink, selectively precipitating the tautomer that forms the most stable intermolecular lattice. The 1H tautomer crystallizes preferentially because its asymmetric hydrogen-bonding motif facilitates robust, one-dimensional supramolecular chains, minimizing overall lattice energy.

Step-by-Step Methodology:

• Crystal Growth: Dissolve 50 mg of the compound in 2 mL of absolute ethanol. Pierce the vial cap with a narrow gauge needle to allow for ultra-slow solvent evaporation over 7–10 days at 4 °C.

• Diffraction Acquisition: Mount a suitable single crystal on a diffractometer equipped with a cryostream. Collect data at 100 K to minimize thermal motion and improve the resolution of the labile hydrogen atom.

• Refinement: Solve the structure using direct methods. Locate the annular hydrogen atom objectively from the difference Fourier map rather than placing it in a calculated position.

• Self-Validation Check: Analyze the C-N bond lengths within the triazole ring. The 1H tautomer will exhibit distinct localized single and double bond character (e.g., N2=C3 will be significantly shorter than N1-C5). If the bond lengths are entirely delocalized and equivalent, the structural assignment of the tautomer is flawed, or the crystal suffers from positional disorder.

Protocol 3: Computational (DFT) Energetic Profiling

Causality: Standard basis sets often fail to account for the dispersive forces and solvent polarization that dictate tautomeric equilibria in heterocycles. Benchmarking studies reveal that the CAM-B3LYP functional paired with a 6-311++G(d,2p) basis set and a PCM solvation model is the most reliable approach for 1,2,4-triazoles . It accurately captures long-range charge transfer without overestimating dispersion.

Step-by-Step Methodology:

• Geometry Optimization: Build the 1H and 4H tautomers. Run ground-state geometry optimizations using CAM-B3LYP/6-311++G(d,2p) with an implicit PCM model for the target solvent (e.g., Ethanol).

• Frequency Calculation: Perform vibrational frequency calculations at the same level of theory to confirm that the optimized structures are true minima (zero imaginary frequencies) and to extract zero-point energy (ZPE) corrections.

• Thermodynamic Extraction: Calculate the relative Gibbs free energy (

  ) at 298.15 K.

• Self-Validation Check: Map the Natural Bond Orbital (NBO) charges . The N1 atom in the 1H tautomer must show a significantly different electrostatic potential compared to N2 and N4, validating the electronic asymmetry that drives its stability.

Fig 2: Integrated experimental and computational workflow for tautomer characterization.

Implications for Drug Development and Materials Science

Understanding the exact tautomeric state of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is not merely an academic exercise; it is a critical prerequisite for downstream applications.

• Pharmacophore Modeling: In structure-based drug design, the 1H tautomer presents a specific vector of hydrogen bond donors (N1-H) and acceptors (N2, N4, C=O). Assuming the presence of the 4H tautomer during in silico docking simulations will result in inverted donor/acceptor maps, leading to false-positive binding affinities.

• Coordination Chemistry: As a bidentate or bridging ligand in Metal-Organic Frameworks (MOFs), the deprotonation of the 1H tautomer yields a triazolate anion. The spatial orientation of the ethoxycarbonyl groups directs the topology of the resulting coordination polymer, impacting the material's porosity and catalytic potential.

References

• Salazar-Rodriguez, F. A., Mera-Grandas, L. F., & Mujica-Martinez, C. A. (2025). Benchmarking computational methods for the tautomerism of 1,2,4-triazole derivatives. Scribd. URL:[Link]

• Jimenez, P., et al. (2004). Theoretical Studies of the Structure, Tautomerism, and Vibrational Spectra of 3-Amino-5-nitro-1,2,4-triazole. The Journal of Physical Chemistry A, ACS Publications. URL:[Link]

• ResearchGate Contributors. (2022). Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. ResearchGate. URL:[Link]

Comprehensive Thermal Decomposition Profiling of Triazole Dicarboxylates: Mechanisms, Methodologies, and Kinetic Analysis

Executive Summary

Triazole dicarboxylates—most notably 1,2,3-triazole-4,5-dicarboxylic acid (H3TDA) and its derivatives—are privileged scaffolds in the synthesis of metal-organic frameworks (MOFs), energetic coordination polymers (ECPs), and luminescent materials[1][2]. Understanding their thermal decomposition profile is not merely an academic exercise; it is a critical safety and performance parameter. This whitepaper provides an in-depth mechanistic analysis of their thermal degradation, outlines a self-validating experimental protocol using hyphenated evolved gas analysis (TG-FTIR-MS), and synthesizes comparative stability data to guide future material design.

Mechanistic Pathways of Thermal Decomposition

In my experience developing high-energy materials and porous frameworks, the thermal degradation of metal-triazole dicarboxylate complexes rarely occurs in a single step. Instead, it follows a predictable, multi-stage cascade dictated by the sequential breaking of bonds with increasing dissociation energies.

The decomposition generally proceeds through three distinct phases:

• Dehydration/Desolvation (Endothermic, 80–150 °C): The initial mass loss corresponds to the volatilization of lattice and coordinated solvent molecules (e.g., water or DMF). Coordinated water requires higher thermal energy to break the metal-oxygen dative bonds compared to interstitial water.

• Decarboxylation (Endothermic/Exothermic, 200–300 °C): The dicarboxylate moieties undergo thermal cleavage, releasing carbon dioxide (CO₂). The exact onset temperature is highly dependent on the polarizing power of the coordinated metal center; highly polarizing transition metals can lower the activation energy for this cleavage[1].

• Triazole Ring Cleavage (Exothermic, >300 °C): The highly energetic triazole ring ruptures. This step involves the cleavage of the –N=N– bonds and opening of the ring, releasing nitrogen gas (N₂), nitrogen oxides (NOx), and carbon monoxide (CO)[3]. In energetic coordination polymers, this step is violently exothermic and rapid, contributing to the material's pyrotechnic performance[1].

Fig 1: Multi-stage thermal decomposition pathway of metal-triazole dicarboxylate complexes.

Hyphenated Analytical Workflow (TG-FTIR-MS)

Standard Thermogravimetric Analysis (TGA) provides quantitative mass loss, but it is fundamentally blind to the chemical identity of the departing species. To build a self-validating thermal profile, we must couple TGA with Fourier Transform Infrared Spectroscopy (FTIR) and Mass Spectrometry (MS).

The Causality of Hyphenation: Why use both FTIR and MS? FTIR excellently resolves polar, IR-active gases like CO₂ and H₂O, which are critical for tracking decarboxylation and dehydration. However, FTIR cannot detect homonuclear diatomic gases like N₂. Because the ultimate breakdown of the triazole ring releases massive quantities of N₂[3], MS is strictly required to monitor the m/z 28 channel, thereby validating the exact onset of ring cleavage.

Fig 2: Hyphenated TG-FTIR-MS instrumental workflow for evolved gas analysis.

Step-by-Step Protocol: Evolved Gas Analysis

To ensure high-fidelity, reproducible data, adhere to the following optimized protocol. Each step is designed as a self-validating checkpoint.

Step 1: Sample Preparation

• Action: Weigh precisely 2.0–5.0 mg of the crystalline triazole dicarboxylate complex into a 70 µL alumina (Al₂O₃) crucible.

• Causality: Triazole derivatives can decompose explosively[4]. A small sample mass prevents runaway exothermic self-heating and minimizes thermal gradients within the sample bed, ensuring the internal sample temperature matches the furnace thermocouple.

Step 2: Atmosphere Purging

• Action: Purge the TGA furnace with high-purity Nitrogen (N₂) at a flow rate of 50 mL/min for 30 minutes prior to heating.

• Causality: An inert atmosphere prevents premature oxidative degradation of the organic ligand, allowing the observer to isolate pure thermal decomposition kinetics.

Step 3: Transfer Line Equilibration

• Action: Heat the capillary transfer lines connecting the TGA to the FTIR and MS to 200 °C.

• Causality: If the transfer lines are cold, high-boiling evolved degradation products will condense on the tube walls before reaching the detectors, leading to artificial mass-loss peaks in the TGA that have no corresponding spectral signal.

Step 4: Dynamic Heating and Isothermal Validation

• Action: Apply a linear heating rate of 10 °C/min from 25 °C to 800 °C. To validate desolvation, program an isothermal hold at 150 °C for 15 minutes.

• Causality: The isothermal hold acts as a self-validating system. If the MS m/z 18 (H₂O) signal returns to baseline during the hold, you have definitively separated the desolvation step from the subsequent decarboxylation step.

Step 5: Spectral Synchronization

• Action: Correlate the derivative thermogravimetry (DTG) peaks with the FTIR Gram-Schmidt profile and specific MS ion currents (m/z 44 for CO₂, m/z 28 for N₂, m/z 30 for NO).

Quantitative Data: Thermal Stability Comparison

The intrinsic thermal stability of triazole dicarboxylates is heavily modulated by their environment—specifically, whether they are free acids, coordinated to alkali metals, or integrated into highly conjugated multi-triazole systems.

Below is a synthesized comparison of decomposition temperatures (

) for various triazole-based compounds based on recent literature.

Compound / Complex	Ligand / Core Structure	(Onset, °C)	Primary Application
Free H₃TDA	1,2,3-triazole-4,5-dicarboxylic acid	~200 °C (Melts w/ Dec.)	Ligand Precursor[2]
[K(H₂OBTT)]ₙ	1,2,3-triazole derivative	>280 °C	Green Pyrotechnics[1]
[Cs₂(HOBTT)]ₙ	1,2,3-triazole derivative	>312 °C	Energetic Coordination Polymers[1]
TTT-1	4,5-di(3,4-diamino-1,2,4-triazol-5-yl)-2H-1,2,3-triazole	341 °C	Heat-Resistant Explosives[4]
4,4ʹ-azobis-1,2,4-triazole	Azobis-triazole framework	187–400 °C (Ring Breakup)	Energetic Materials[3]

Table 1: Comparative thermal stability of triazole dicarboxylates and related energetic triazole frameworks. Note the dramatic stabilization achieved through alkali metal coordination and extended conjugation.

Conclusion

The thermal decomposition profile of triazole dicarboxylates is defined by a sequential loss of water, decarboxylation, and ultimate rupture of the nitrogen-rich triazole ring. By moving beyond simple TGA and implementing hyphenated TG-FTIR-MS workflows, researchers can confidently map these complex degradation pathways. Understanding the causality behind experimental parameters—from sample mass to transfer line temperatures—ensures that the resulting kinetic data is both accurate and actionable for the design of next-generation MOFs and energetic materials.

References

• Synthesis and investigation alkaline energetic coordination polymers based on 1,2,3-triazole-4,5-dicarboxylic acid for green component of pyrotechnic ResearchGate URL:[Link][1]

• New Carboxylate Anionic Sm-MOF: Synthesis, Structure and Effect of the Isomorphic Substitution of Sm3+ with Gd3+ and Tb3+ Ions on the Luminescent Properties MDPI URL:[Link][2]

• PY–GC/MS total ion chromatogram of 4,4ʹ-azobis-1,2,4-triazole at 400 °C ResearchGate URL:[Link][3]

• A Duo and a Trio of Triazoles as Very Thermostable and Insensitive Energetic Materials Academia.edu URL:[Link][4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. New Carboxylate Anionic Sm-MOF: Synthesis, Structure and Effect of the Isomorphic Substitution of Sm3+ with Gd3+ and Tb3+ Ions on the Luminescent Properties | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. (PDF) A Duo and a Trio of Triazoles as Very Thermostable and Insensitive Energetic Materials [academia.edu]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Metal-Organic Frameworks (MOFs) using Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

Introduction: The Versatility of Triazole-Based MOFs in Research and Development

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, finding applications in gas storage, separation, catalysis, and notably, in the pharmaceutical sciences as advanced drug delivery systems.[1][2][3] Their high surface area, tunable pore size, and the ability to functionalize their organic linkers make them ideal candidates for encapsulating and delivering therapeutic agents.[2][3]

Among the diverse array of organic linkers used in MOF synthesis, nitrogen-rich heterocyclic compounds like 1,2,4-triazoles have garnered significant attention.[4][5] The presence of multiple nitrogen atoms in the triazole ring offers robust coordination sites for metal ions, leading to the formation of stable framework structures. When combined with carboxylate functionalities, as in 1H-1,2,4-triazole-3,5-dicarboxylic acid, the resulting ligand exhibits excellent connectivity, promoting the formation of three-dimensional porous networks.[6][7]

This guide provides a comprehensive overview and detailed protocols for the synthesis of MOFs using diethyl 1H-1,2,4-triazole-3,5-dicarboxylate. A critical aspect of this process involves the initial hydrolysis of the diethyl ester to its corresponding dicarboxylic acid, which then serves as the primary building block for the MOF structure. This two-step approach provides a versatile platform for the synthesis of a variety of triazole-based MOFs with tailorable properties for applications in research, and particularly in drug development.

Part 1: Ligand Preparation - Hydrolysis of Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

The synthesis of triazole-dicarboxylate-based MOFs commences with the preparation of the active form of the organic linker, 1H-1,2,4-triazole-3,5-dicarboxylic acid (H₂TDA), from its diethyl ester precursor. This hydrolysis step is crucial as the carboxylate groups are essential for coordinating with the metal centers to form the MOF structure.

Protocol 1: Basic Hydrolysis of Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

This protocol details the saponification of the diethyl ester to yield the disodium salt of the dicarboxylic acid, followed by acidification to obtain the free dicarboxylic acid.

Materials:

• Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), concentrated

• Ethanol

• Deionized water

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• pH meter or pH paper

• Büchner funnel and filter paper

Procedure:

• Dissolution: In a 250 mL round-bottom flask, dissolve 5.0 g of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate in 100 mL of ethanol.

• Saponification: Prepare a 2 M solution of NaOH in deionized water. Add 25 mL of the 2 M NaOH solution to the flask. This provides a molar excess of NaOH to ensure complete hydrolysis of the ester groups.

• Reflux: Attach the reflux condenser and heat the mixture to reflux (approximately 80-90°C) with constant stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC). Allow the reaction to proceed for 4-6 hours.

• Cooling and Neutralization: After the reaction is complete, cool the mixture to room temperature. A precipitate of the disodium salt of 1H-1,2,4-triazole-3,5-dicarboxylate may form.

• Acidification: Slowly add concentrated HCl dropwise to the stirred solution to protonate the dicarboxylate salt. Monitor the pH closely. Continue adding HCl until the pH of the solution is approximately 2. A white precipitate of 1H-1,2,4-triazole-3,5-dicarboxylic acid will form.

• Isolation and Purification: Cool the mixture in an ice bath for 30 minutes to maximize precipitation. Collect the white solid by vacuum filtration using a Büchner funnel. Wash the solid with cold deionized water (3 x 20 mL) to remove any remaining salts.

• Drying: Dry the purified 1H-1,2,4-triazole-3,5-dicarboxylic acid in a vacuum oven at 60°C overnight.

Data Presentation:

Parameter	Expected Value
Product	1H-1,2,4-triazole-3,5-dicarboxylic acid (H₂TDA)
Appearance	White crystalline solid
Yield	> 90%
Purity (by NMR)	> 98%

Part 2: MOF Synthesis - A Representative Solvothermal Protocol

The following protocol describes a general solvothermal method for the synthesis of a zinc-based MOF using the prepared H₂TDA ligand. Solvothermal synthesis is a widely used technique for growing high-quality crystalline MOFs.[8][9] The choice of metal salt, solvent system, temperature, and reaction time are critical parameters that can be tuned to control the final structure and properties of the MOF.

Protocol 2: Solvothermal Synthesis of a Zn-TDA MOF

Materials:

• 1H-1,2,4-triazole-3,5-dicarboxylic acid (H₂TDA)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Teflon-lined stainless steel autoclave (23 mL)

• Programmable oven

• Centrifuge

• Vortex mixer

Procedure:

• Precursor Solution: In a 20 mL glass vial, dissolve 86 mg (0.5 mmol) of H₂TDA and 149 mg (0.5 mmol) of Zn(NO₃)₂·6H₂O in a solvent mixture of 10 mL of DMF and 2 mL of ethanol.

• Homogenization: Sonicate the mixture for 10 minutes to ensure complete dissolution and homogenization of the precursors.

• Assembly: Transfer the clear solution into a 23 mL Teflon-lined stainless steel autoclave.

• Heating: Seal the autoclave and place it in a programmable oven. Heat the autoclave to 120°C for 48 hours. The slow heating and cooling rates can influence the crystal size and quality. A typical program would be a ramp up to 120°C over 4 hours, holding at 120°C for 48 hours, and then a slow ramp down to room temperature over 12 hours.

• Isolation: After cooling to room temperature, a crystalline product should be visible at the bottom of the Teflon liner. Carefully decant the mother liquor.

• Washing: Wash the crystalline product with fresh DMF (3 x 10 mL) to remove any unreacted starting materials. For each wash, add the solvent, vortex briefly, and then centrifuge to collect the solid product.

• Solvent Exchange: To remove the high-boiling point DMF from the pores of the MOF, perform a solvent exchange with a more volatile solvent like ethanol. Suspend the crystals in 10 mL of ethanol and let them stand for 24 hours. Repeat this process three times.

• Activation: After the final wash, decant the ethanol and dry the sample under vacuum at 150°C for 12 hours. This step, known as activation, is crucial for removing the solvent molecules from the pores of the MOF, making them accessible for gas adsorption or drug loading.

Experimental Workflow Visualization:

Caption: Workflow for the synthesis of a Zn-TDA MOF.

Part 3: Characterization of the Synthesized MOF

Thorough characterization is essential to confirm the successful synthesis, structure, and properties of the MOF.

Table of Characterization Techniques:

Technique	Purpose	Expected Outcome
Powder X-Ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the bulk sample.	A diffraction pattern with sharp peaks matching the simulated pattern from single-crystal X-ray diffraction.
Single-Crystal X-Ray Diffraction (SCXRD)	To determine the precise three-dimensional atomic structure of the MOF.	Provides detailed information on bond lengths, bond angles, coordination environment of the metal, and the overall framework topology.
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present in the MOF and confirm the coordination of the carboxylate groups to the metal center.	Absence of the C=O stretching band of the free carboxylic acid (around 1700-1725 cm⁻¹) and the appearance of asymmetric and symmetric stretching bands of the coordinated carboxylate groups (around 1610-1550 cm⁻¹ and 1400-1300 cm⁻¹, respectively).
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the MOF and determine the temperature at which the framework decomposes.	A TGA curve showing distinct weight loss steps corresponding to the removal of guest solvent molecules and the eventual decomposition of the organic linker.
Nitrogen Adsorption-Desorption Isotherms	To determine the surface area (BET), pore volume, and pore size distribution of the activated MOF.	A Type I isotherm, characteristic of microporous materials, is expected for most MOFs.

Part 4: Application in Drug Delivery - A Conceptual Protocol

The porous nature and tunable properties of MOFs make them promising candidates for drug delivery applications. The following is a conceptual protocol for the encapsulation of a model drug, such as 5-Fluorouracil (5-FU), into the synthesized Zn-TDA MOF.

Protocol 3: Drug Loading into Zn-TDA MOF

Materials:

• Activated Zn-TDA MOF

• 5-Fluorouracil (5-FU)

• Methanol

• Centrifuge

• UV-Vis Spectrophotometer

Procedure:

• Drug Solution Preparation: Prepare a stock solution of 5-FU in methanol (e.g., 1 mg/mL).

• Encapsulation: Suspend 50 mg of activated Zn-TDA MOF in 10 mL of the 5-FU solution.

• Incubation: Stir the suspension at room temperature for 24 hours in the dark to allow for the diffusion of the drug molecules into the pores of the MOF.

• Isolation: Centrifuge the mixture to collect the drug-loaded MOF.

• Washing: Wash the collected solid with fresh methanol (2 x 5 mL) to remove any drug molecules adsorbed on the external surface of the MOF crystals.

• Drying: Dry the 5-FU@Zn-TDA MOF under vacuum at room temperature.

• Loading Quantification: Combine the supernatant and the washing solutions. Determine the concentration of unloaded 5-FU using a UV-Vis spectrophotometer at its maximum absorbance wavelength. The amount of encapsulated drug can be calculated by subtracting the amount of unloaded drug from the initial amount.

Drug Delivery Logical Relationship:

Caption: Logic diagram for drug loading and release using a MOF.

Conclusion and Future Outlook

The synthesis of MOFs from diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, via its hydrolyzed dicarboxylic acid form, offers a robust and versatile route to novel porous materials. The protocols outlined in this guide provide a solid foundation for researchers and scientists to explore this exciting class of MOFs. The ability to systematically tune the structural and chemical properties of these materials by varying the metal centers, synthesis conditions, and post-synthetic modifications opens up a vast design space. For drug development professionals, triazole-based MOFs represent a promising platform for creating next-generation drug delivery systems with enhanced loading capacities and controlled release profiles, ultimately contributing to more effective and targeted therapies.

References

Sources

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• 2. pubs.aip.org [pubs.aip.org]
• 3. Applications of Metal-Organic Frameworks as Drug Delivery Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Insight into Current Research on Luminescent Metal–Organic Frameworks (MOFs) Based on the 1,2,4-Triazole Scaffold | MDPI [mdpi.com]
• 5. Coordination Polymers and Metal Organic Frameworks Derived from 1,2,4-Triazole Amino Acid Linkers | MDPI [mdpi.com]
• 6. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Solvothermal Preparation of a Lanthanide Metal-Organic Framework for Highly Sensitive Discrimination of Nitrofurantoin and l-Tyrosine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Two Ln-based metal–organic frameworks based on the 5-(1H-1,2,4-triazol-1-yl)-1,3-benzenedicarboxylic acid ligand: syntheses, structures, and photocatalytic properties - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: A Robust Protocol for the Saponification of Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

Introduction: The Significance of 1H-1,2,4-Triazole-3,5-dicarboxylic Acid

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized for its presence in a wide array of therapeutic agents exhibiting diverse biological activities.[1] 1H-1,2,4-Triazole-3,5-dicarboxylic acid is a particularly valuable, rigid, and difunctional building block. Its unique structure, featuring two carboxylic acid groups on an electron-deficient aromatic ring, makes it an ideal scaffold for the synthesis of novel pharmaceuticals, metal-organic frameworks (MOFs), and advanced polymers. The efficient and reliable synthesis of this dicarboxylic acid from its corresponding diethyl ester is a critical step for researchers in drug discovery and materials science.

This application note provides a detailed, field-proven protocol for the hydrolysis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate. We will delve into the mechanistic rationale behind the chosen saponification conditions, offering insights to ensure a high yield and purity of the final product.

Expertise & Experience: The Rationale Behind the Protocol

The hydrolysis of an ester to a carboxylic acid can be catalyzed by either acid or base.[2] For the conversion of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, a base-catalyzed hydrolysis, or saponification, is the method of choice for several key reasons:

• Irreversibility: Base-catalyzed hydrolysis is effectively irreversible. The final step of the reaction is an acid-base neutralization between the newly formed carboxylic acid and the alkoxide byproduct, which drives the reaction to completion.[3] This is in contrast to acid-catalyzed hydrolysis, which is an equilibrium process and may require a large excess of water to achieve high conversion.[2]

• Enhanced Reactivity: The 1,2,4-triazole ring is an electron-deficient system due to the presence of three electronegative nitrogen atoms. This electronic property enhances the electrophilicity of the carbonyl carbons in the ester groups, making them more susceptible to nucleophilic attack by the hydroxide ion.

• Deprotonation of the Triazole Ring: The N-H proton of the 1,2,4-triazole ring is acidic, with a pKa of approximately 10.26.[4] Under the strongly basic conditions of this protocol, this proton will be removed, forming a triazolate anion. This does not impede the hydrolysis and ensures the resulting dicarboxylate salt remains in solution until the acidification step.

A critical consideration in the work-up of this reaction is the potential for decarboxylation of the target molecule, a known challenge with some heterocyclic carboxylic acids. Therefore, the acidification step to precipitate the final product is performed under controlled, cooled conditions to minimize this side reaction.

Data Presentation: Key Reaction Parameters

The following table summarizes the key quantitative data for the hydrolysis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Parameter	Value
Starting Material	Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate
Primary Reagent	Lithium Hydroxide (LiOH) or Sodium Hydroxide (NaOH)
Solvent System	Tetrahydrofuran (THF) / Water
Reaction Temperature	65-70 °C (Reflux)
Reaction Time	4-6 hours
Product	1H-1,2,4-Triazole-3,5-dicarboxylic acid
Typical Yield	>90%
Purity (Typical)	>95%

Experimental Protocol

This protocol is designed for the hydrolysis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate on a laboratory scale.

Materials and Equipment:

• Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

• Lithium hydroxide monohydrate (LiOH·H₂O) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF)

• Deionized water

• Concentrated hydrochloric acid (HCl)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Ice bath

• Buchner funnel and filter paper

• pH paper or pH meter

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (1 equivalent) in a mixture of THF and deionized water (a 3:1 to 2:1 v/v ratio is a good starting point).

• Addition of Base: To the stirred solution, add lithium hydroxide monohydrate (2.5 to 3.0 equivalents) or sodium hydroxide (2.5 to 3.0 equivalents). The use of lithium hydroxide can sometimes offer advantages in mixed aqueous/THF solvent systems.[5]

• Saponification: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 65-70 °C) with vigorous stirring.

• Reaction Monitoring: Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to confirm the complete consumption of the starting diester.

• Cooling and Dilution: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature. Dilute the reaction mixture with an equal volume of deionized water.

• Extraction (Optional): To remove any non-polar impurities or unreacted starting material, the aqueous solution can be washed with a water-immiscible organic solvent such as ethyl acetate. Discard the organic layer.

• Precipitation: Cool the aqueous solution in an ice bath. With vigorous stirring, slowly add concentrated hydrochloric acid dropwise to acidify the solution to a pH of 1-2. A white precipitate of 1H-1,2,4-triazole-3,5-dicarboxylic acid will form.

• Isolation: Allow the suspension to stir in the ice bath for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with a small amount of cold deionized water to remove any residual salts.

• Drying: Dry the product under vacuum to a constant weight.

Visualization of the Experimental Workflow

Caption: Workflow for the hydrolysis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	- Insufficient reaction time or temperature.- Inadequate amount of base.	- Extend the reflux time and monitor by TLC/HPLC until the starting material is consumed.- Ensure at least 2.5 equivalents of base are used to account for both ester groups and the acidic N-H proton.
Low Yield	- Incomplete precipitation during acidification.- Decarboxylation of the product.- Product loss during washing.	- Ensure the pH is lowered to 1-2 for complete precipitation.- Perform the acidification slowly and in an ice bath to minimize decarboxylation.- Use minimal amounts of cold water for washing the filtered product.
Product is an oil or gummy solid	- Presence of impurities.- Residual solvent.	- Ensure the optional extraction step is performed to remove organic impurities.- Ensure the product is thoroughly dried under vacuum. Recrystallization from a suitable solvent (e.g., water/ethanol mixture) may be necessary.

Conclusion

This application note provides a comprehensive and reliable protocol for the saponification of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate. By understanding the underlying chemical principles, particularly the electron-deficient nature of the triazole ring and the potential for decarboxylation, researchers can confidently and efficiently synthesize high-purity 1H-1,2,4-triazole-3,5-dicarboxylic acid. This versatile building block can then be utilized in a multitude of applications, from the development of novel pharmaceuticals to the construction of advanced materials.

References

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Available at: [Link]

• Dolzhenko, A. V., et al. (2025, November 12). Amino Acid 1,2,4-Triazole Mimetics as Building Blocks of Peptides. MDPI. Available at: [Link]

• Kaur, P., et al. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy, 9(7). Available at: [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Available at: [Link]

• Organic Chemistry Portal. Synthesis of 1H-1,2,4-triazoles. Available at: [Link]

• Royal Society of Chemistry. (2014, January 2). Chemistry Vignettes: Base catalysed ester hydrolysis [Video]. YouTube. Available at: [Link]

• Semantic Scholar. (2021). Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. Available at: [Link]

• Wikipedia. 1,2,4-Triazole. Available at: [Link]

• Zhang, M., et al. (2022, September 26). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Available at: [Link]

• Hayashi, K., et al. (2021). Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. Chemical and Pharmaceutical Bulletin, 69(6), 581-584.

• Taylor & Francis Online. (2010, May 11). Alternative Approach to 1,2,4-Triazole-3-carboxamides. Synthetic Communications. Available at: [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Available at: [Link]

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• 2. scispace.com [scispace.com]
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• 4. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Using diethyl 1H-1,2,4-triazole-3,5-dicarboxylate as a precursor in medicinal chemistry

An Application Guide for Medicinal Chemists: Leveraging Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate as a Versatile Synthetic Precursor

Introduction: The 1,2,4-Triazole Scaffold in Modern Drug Discovery

The 1,2,4-triazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its unique combination of physicochemical properties. Its five-membered aromatic structure, featuring three nitrogen atoms, imparts metabolic stability, hydrogen bonding capability, and a rigid conformation that can effectively mimic peptide bonds.[1][2] These attributes have led to the incorporation of the 1,2,4-triazole core into a wide array of clinically successful drugs, spanning therapeutic areas such as antifungal (e.g., Fluconazole), antiviral, anticancer, and anti-inflammatory agents.[1][2][3][4]

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate emerges as a particularly valuable starting material for drug development programs. This symmetrically substituted precursor offers three distinct points for chemical diversification: the two diethyl ester groups at positions 3 and 5, and the reactive N-H proton of the triazole ring. These functional handles provide medicinal chemists with a robust platform to systematically explore chemical space, optimize pharmacokinetic profiles, and enhance target engagement through the synthesis of diverse compound libraries. This guide provides detailed protocols and expert insights into the strategic application of this precursor.

Synthesis of the Precursor: Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

A reliable and scalable synthesis of the title precursor is paramount. While various methods exist for constructing the 1,2,4-triazole ring, a common and efficient approach involves the cyclocondensation of a hydrazine source with a suitable dicarbonyl equivalent.[5][6][7] The following protocol is based on established principles for the formation of 1,2,4-triazole carboxylates.

Protocol 1: Synthesis via Cyclocondensation

This protocol describes the reaction of hydrazine with a diethyl ester precursor to form the triazole ring.

Materials:

• Hydrazine hydrate

• Diethyl 2-ethoxy-2-iminoacetate hydrochloride (or a similar C2 synthon)

• Triethylamine (TEA) or a similar non-nucleophilic base

• Diphenyl ether (as a high-boiling solvent)

• Ethanol (EtOH)

• Hexanes

• Ethyl Acetate (EtOAc)

Step-by-Step Procedure:

• Intermediate Formation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve diethyl 2-ethoxy-2-iminoacetate hydrochloride (1.0 eq) in ethanol.

• Cool the solution in an ice bath and add triethylamine (1.1 eq) dropwise to liberate the free iminoacetate.

• Add hydrazine hydrate (0.5 eq) to the reaction mixture. Allow the reaction to stir at room temperature for 4-6 hours to form the acylhydrazone intermediate. Monitor by TLC.

• Cyclization: Once the intermediate formation is complete, remove the ethanol under reduced pressure. To the resulting residue, add diphenyl ether.

• Heat the mixture to a high temperature (typically 200-250 °C) to induce thermal intramolecular condensation and cyclization. The reaction is typically complete within 1-3 hours.[6]

• Work-up and Purification: Cool the reaction mixture to room temperature. The diphenyl ether can be partially removed by vacuum distillation or the product can be precipitated by the addition of hexanes.

• Filter the crude solid product and wash thoroughly with hexanes to remove residual diphenyl ether.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Caption: Workflow for the synthesis of the triazole precursor.

Core Application 1: Amide Library Synthesis via Saponification and Coupling

The most direct application of the precursor involves the transformation of its ester functionalities into a diverse array of amides. This strategy is fundamental in drug discovery for probing structure-activity relationships (SAR). Direct conversion of the esters to amides can be sluggish; a more robust and versatile two-step approach involves initial saponification to the dicarboxylic acid followed by a standard amide coupling reaction.

Causality Behind the Method: Carboxylic acids are generally unreactive towards amines under standard conditions due to an acid-base reaction forming a stable salt.[8] Amide coupling reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), activate the carboxylic acid by converting the hydroxyl group into a better leaving group, facilitating nucleophilic attack by the amine.[9] Additives like 1-hydroxybenzotriazole (HOBt) are often included to form a highly reactive HOBt ester intermediate, which increases reaction efficiency and minimizes side reactions like racemization in chiral substrates.[10]

Protocol 2: Two-Step Amide Synthesis

Step A: Saponification to 1H-1,2,4-Triazole-3,5-dicarboxylic acid

• Dissolve diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (1.0 eq) in a mixture of THF and water (e.g., 2:1 v/v).

• Add lithium hydroxide (LiOH) (2.2-2.5 eq) and stir the mixture at room temperature for 12-24 hours, monitoring the reaction by TLC until the starting material is consumed.

• Once complete, acidify the reaction mixture to pH ~2-3 with cold 1N HCl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude dicarboxylic acid, which is often used in the next step without further purification.

Step B: Amide Coupling

• To a solution of 1H-1,2,4-triazole-3,5-dicarboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM) under a nitrogen atmosphere, add HOBt (0.1-0.2 eq) and EDC·HCl (2.2 eq).

• Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the active ester.

• Add the desired primary or secondary amine (2.2 eq) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (3.0 eq).

• Stir the reaction at room temperature for 12-24 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash successively with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography or recrystallization to obtain the desired bis-amide derivative.

Caption: Workflow for the synthesis of bis-amides.

Amine Substrate Example	Product Class	Typical Yield Range	Notes
Benzylamine	N-Benzyl Amide	70-90%	Standard coupling, easy purification.
Morpholine	N-Morpholinyl Amide	75-95%	Highly nucleophilic, often high yielding.
Aniline (electron-deficient)	N-Aryl Amide	50-75%	May require slightly longer reaction times or alternative coupling agents like HATU.[10]
Glycine methyl ester	Peptide-like Amide	65-85%	Protects the amino acid carboxyl group during coupling.

Core Application 2: N-Arylation of the Triazole Ring

Modification of the triazole N-H position is a powerful strategy to modulate a compound's properties. N-aryl triazoles are key components in many pharmaceuticals.[11] Copper-catalyzed N-arylation, a variant of the Chan-Evans-Lam (CEL) coupling, is an efficient method for this transformation, often proceeding under milder conditions than traditional Ullmann couplings.[12][13]

Causality Behind the Method: The C-N bond formation between an sp² carbon of an aryl group and the nitrogen of the triazole is energetically challenging. A copper(I) or copper(II) catalyst facilitates this process by coordinating to both the triazole and the arylating agent (e.g., an aryl halide or boronic acid), lowering the activation energy for the cross-coupling reaction.[11][14] An appropriate base is crucial for deprotonating the triazole N-H, making it sufficiently nucleophilic to participate in the catalytic cycle.[11]

Protocol 3: Copper-Catalyzed N-Arylation

Materials:

• Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

• Aryl iodide or Aryl boronic acid

• Copper(I) iodide (CuI) or Copper(II) oxide (CuO) nanoparticles[12]

• A suitable ligand (e.g., 1,10-phenanthroline, if needed)[11]

• A base such as cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃)

• Anhydrous solvent such as DMF or Toluene

Step-by-Step Procedure:

• To an oven-dried Schlenk tube, add diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (1.0 eq), the aryl iodide (1.2 eq), CuI (10 mol%), 1,10-phenanthroline (20 mol%), and Cs₂CO₃ (2.0 eq).

• Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Add anhydrous DMF via syringe.

• Seal the tube and heat the reaction mixture in a preheated oil bath at 110-130 °C for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove the copper catalyst and inorganic salts.

• Wash the filtrate with water and brine, dry the organic layer over Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to afford the N-arylated product.

Caption: General scheme for copper-catalyzed N-arylation.

Arylating Agent	Base	Solvent	Temperature (°C)	Typical Yield Range
4-Iodoanisole	K₂CO₃	DMF	120	75-90%
1-Iodo-4-nitrobenzene	K₂CO₃	DMF	110	80-95%
Phenylboronic Acid	Cs₂CO₃	Toluene	110	70-85%
2-Bromopyridine	Cs₂CO₃	DMF	130	60-75%

Core Application 3: Reduction to Diol and Further Derivatization

Reducing the ester groups to primary alcohols unlocks a different set of synthetic possibilities. The resulting 1,2,4-triazole diol can be used to synthesize ethers, new esters with bulkier or more complex acids, or serve as a di-nucleophile in reactions to build larger heterocyclic systems.

Causality Behind the Method: Ester carbonyls are less electrophilic than ketones or aldehydes and require a strong reducing agent for efficient reduction. Lithium aluminum hydride (LiAlH₄) is a powerful hydride donor capable of readily reducing esters to primary alcohols. The reaction must be performed under strictly anhydrous conditions as LiAlH₄ reacts violently with water.

Protocol 4: Ester Reduction to Diol

• In a flame-dried, three-neck round-bottom flask under an argon atmosphere, prepare a suspension of LiAlH₄ (2.5-3.0 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve the diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via an addition funnel.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-8 hours.

• Monitor the reaction by TLC.

• Once complete, carefully quench the reaction by cooling to 0 °C and slowly adding water dropwise, followed by 15% aqueous NaOH, and then more water (Fieser workup).

• Stir the resulting mixture until a granular white precipitate forms.

• Filter the solid and wash it thoroughly with THF or ethyl acetate.

• Combine the filtrate and washings, dry over Na₂SO₄, and concentrate under reduced pressure to yield the (1H-1,2,4-triazole-3,5-diyl)dimethanol product.

Advanced Strategy: Decarboxylative Functionalization

A modern and powerful extension to the use of this precursor involves leveraging its derived dicarboxylic acid in decarboxylative coupling reactions. Recent advances in photoredox and transition-metal catalysis have enabled the direct conversion of carboxylic acids into other functional groups, including triazoles themselves, by extruding CO₂.[15][16][17] While this application moves beyond using the title compound as a direct scaffold, it highlights the synthetic potential of its derivatives. For instance, a mono-saponified intermediate could potentially undergo a decarboxylative arylation at one position while retaining the ester at the other for subsequent amide coupling, offering a route to highly unsymmetrical triazoles.[18][19] This represents a cutting-edge approach for advanced medicinal chemistry programs.

Conclusion

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is more than a simple heterocycle; it is a versatile platform for the efficient construction of complex molecules. By strategically manipulating its three functional handles through robust and well-understood chemical transformations—such as amide coupling, N-arylation, and reduction—researchers can rapidly generate diverse libraries of novel compounds. The protocols and insights provided herein serve as a practical guide for medicinal chemists to unlock the full potential of this precursor in the quest for new therapeutic agents.

References

• Decarboxylative Triazolation Enables Direct Construction of Triazoles from Carboxylic Acids | JACS Au - ACS Publications.
• Decarboxylative Triazolation Enables Direct Construction of Triazoles from Carboxylic Acids - PMC.
• Decarboxylative Triazolation Enables Direct Construction of Triazoles from Carboxylic Acids.
• A Novel Approach to 1-Monosubstituted 1,2,3-Triazoles by a Click Cycloaddition/Decarboxylation Process - Organic Chemistry Portal.
• Diethyl 2,2'-(1H-1,2,4-Triazole-3,5-diyl)diacetate: Synthesis Strategies, Chemical Behavior, Crystal Structure and Hirshfeld Surface Analysis | Request PDF - ResearchGate.
• Kinetic and computational studies of direct decarboxylative... | Download Scientific Diagram - ResearchGate.
• synthesis of 1,2,4 triazole compounds - ISRES.
• Preparation of dimethyl 1H-1,2,3-triazole-4,5-dicarboxylates from... - ResearchGate.
• NOTE An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole.
• Synthesis of 1,2,4-triazole-3(5)-carboxylates 1 - ResearchGate.
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - Frontiers.
• Room Temperature N-Arylation of 1,2,4-Triazoles under Ligand-Free Condition - SciSpace.
• Application Notes and Protocols for N-arylation of 1,2,4-Triazoles - Benchchem.
• amide bond formation: beyond the myth of coupling reagents - Luxembourg Bio Technologies.
• Synthesis, characterization and in vitro biological evaluation of a series of 1,2,4-triazoles derivatives & triazole based - Der Pharma Chemica.
• A brief review article: Various synthesis and therapeutic importance of 1, 2, 4-triazole and its derivatives.
• A review on methods of synthesis of 1,2,4-triazole derivatives - SciSpace.
• Synthesis of 1H-1,2,4-triazoles - Organic Chemistry Portal.
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC.
• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem.
• Amide Synthesis - Fisher Scientific.
• Development of di-arylated 1,2,4-triazole-based derivatives as therapeutic agents against breast cancer: synthesis and biological evaluation - PMC.
• An insight on medicinal attributes of 1,2,4-triazoles - PMC.
• Exploring recent developments on 1,2,4‐triazole: Synthesis and biological applications.

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Application Note: Chemo-Orthogonal Coordination Strategies for 1,2,3-Triazole Ester Ligands

Executive Summary

The 1,2,3-triazole moiety, easily accessible via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), has become a privileged scaffold in medicinal inorganic chemistry. When functionalized with an ester group , these ligands offer a unique "hemilabile" coordination environment. The triazole nitrogen (N3) acts as a robust

-donor, while the ester carbonyl oxygen offers a weaker, hard-donor site that can stabilize high oxidation states or dissociate to open vacanies for substrate binding.

However, a critical failure mode in this chemistry is metal-promoted ester hydrolysis . Transition metals act as Lewis acids, activating the ester carbonyl toward nucleophilic attack by adventitious water, converting the desired ester complex into a carboxylate species.

This guide details a Hydrolysis-Resistant Coordination Protocol for synthesizing metal-triazole ester complexes (specifically Ru(II), Ag(I), and Cu(II)) and validating their integrity for biological applications.

Ligand Design & Synthesis Workflow

Before coordination, the ligand must be synthesized with high purity. Residual copper from the "Click" reaction is cytotoxic and interferes with subsequent metalation.

Workflow Visualization

The following diagram outlines the critical path from raw materials to validated drug candidate.

Caption: Critical path for generating biologically active triazole-ester metal complexes. Note the emphasis on Copper removal before secondary coordination.

Core Protocol: Hydrolysis-Resistant Metal Complexation

Objective: Coordinate a metal center (e.g.,

) to the triazole ester ligand without triggering hydrolysis of the ester moiety.

The Challenge:

The Solution: Use of anhydrous solvents and non-nucleophilic bases.

Materials

• Ligand: 1,4-disubstituted-1,2,3-triazole ester (dried in vacuo).

• Metal Precursor:

  (or equivalent Ag/Cu salt).

• Solvent: Anhydrous Dichloromethane (DCM) or Methanol (dried over molecular sieves).

• Scavenger: Anhydrous

  (optional, in situ drying).

Step-by-Step Methodology

• Pre-Drying: Flame-dry a 25 mL Schlenk flask and cool under a stream of Argon.

• Dissolution:

  • Add 0.1 mmol of the Metal Precursor to the flask.

  • Add 0.22 mmol (2.2 eq) of the Triazole Ester Ligand.

  • Note: A slight excess of ligand ensures complete consumption of the metal precursor.

• Solvent Addition: Syringe in 10 mL of anhydrous DCM . (Avoid water! Water + Ruthenium = Hydrolysis Catalyst).

• Reaction: Stir at Room Temperature (25°C) for 4–12 hours.

  • Why RT? Heating promotes ester hydrolysis even with trace moisture.

  • Monitoring: Monitor by TLC.[1] The free ligand spot should disappear, and a colored (often orange/yellow for Ru) complex spot should appear.

• Precipitation:

  • Concentrate the solution to ~2 mL under reduced pressure.

  • Add 15 mL of cold Diethyl Ether or Hexane to precipitate the complex.

• Filtration: Filter the solid precipitate and wash with diethyl ether (

  ) to remove unreacted ligand.

• Drying: Dry under high vacuum for 4 hours.

Characterization & Validation

This section is critical for proving that the ester group remained intact and is coordinating (or not coordinating) as intended.

Coordination Modes

The triazole ester can bind in two primary modes. The "Chelate" mode is more stable but requires specific geometric spacing (usually a 5- or 6-membered ring).

Caption: Comparison of Monodentate (N-only) vs. Bidentate (N,O-chelate) coordination. Mode B is preferred for stability but requires careful steric design.

Diagnostic Data Table

Technique	Parameter	Observation	Interpretation
FT-IR	ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> Stretch	1735–1750 cm⁻¹	Free Ester (Mode A). The ester is not coordinated.
FT-IR	Stretch	1620–1680 cm⁻¹	Coordinated Ester (Mode B). Shift due to metal back-bonding weakening the C=O bond.
FT-IR		~1600 cm⁻¹	FAILURE: Hydrolysis occurred. You have a carboxylate complex, not an ester.
¹H NMR	Triazole C-H	+0.5–1.0 ppm	Downfield shift confirms N3 coordination to the metal.
¹H NMR	Ester	No Change vs. Shift	If coordinated, the alkoxy protons may shift upfield due to shielding by the metal center.

Biological Application: Stability in Media

For drug development, the complex must survive in biological media (pH 7.4, water).

Protocol: Stability Assay

• Dissolve the complex in DMSO-d6.

• Add 10%

  (phosphate buffered to pH 7.4).

• Monitor ¹H NMR at t=0, 1h, 12h, 24h.

• Pass Criteria: The integration of the ester methyl group remains constant relative to the triazole proton.

• Fail Criteria: Appearance of a new alcohol peak (R-OH) or disappearance of the ester peak indicates hydrolysis.

Note: If the complex hydrolyzes rapidly in media, it may act as a "prodrug," where the active species is actually the carboxylate complex formed in situ. This mechanism must be verified.

References

• Crowley, J. D., & McMorran, D. A. (2012). "Click-Triazole" Coordination Chemistry: Exploiting 1,4-Disubstituted-1,2,3-Triazoles as Ligands. Topics in Heterocyclic Chemistry.

• Matin, M. M., et al. (2022).[2] Triazoles and their metal chelates with antimicrobial activity.[3] Royal Society Open Science.

• Thummanapelli, S. K. (2016). Synthesis of 1,2,3-triazole ligands, their metal complexes, and applications in catalysis.

• Nunes, P., et al. (2020). Triazole-Based Ruthenium(II) Complexes: Synthesis, Characterization and Anticancer Activity. Molecules.

• ChemLibreTexts. (2023).

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• 2. 1,2,3-Triazoles and their metal chelates with antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gsconlinepress.com [gsconlinepress.com]

Synthesis and Evaluation of Novel Antifungal Agents Derived from Diethyl 1H-1,2,4-Triazole-3,5-Dicarboxylate

Introduction & Rationale

The rising prevalence of invasive fungal infections and the rapid emergence of drug-resistant Candida and Aspergillus strains necessitate the continuous development of novel antifungal agents. The 1,2,4-triazole nucleus is a privileged pharmacophore in medicinal chemistry, serving as the core structural motif for frontline antifungals such as fluconazole, itraconazole, and voriconazole.

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (and its dimethyl analog) provides an exceptionally versatile synthetic scaffold for drug discovery . The presence of the acidic N1 proton allows for regioselective N-alkylation to introduce lipophilic anchors (e.g., halogenated benzyl groups) that enhance fungal cell wall penetration. Concurrently, the 3,5-dicarboxylate esters serve as reactive handles to generate symmetric, poly-heterocyclic systems—such as bis-hydrazides, bis-Schiff bases, or bis-1,3,4-oxadiazoles. These extended architectures are specifically designed to occupy the hydrophobic access channel of the fungal target enzyme, maximizing binding affinity.

Mechanistic Pathway: CYP51 Inhibition

The primary target for 1,2,4-triazole derivatives is Lanosterol 14α-demethylase (CYP51) , a cytochrome P450 enzyme essential for the biosynthesis of ergosterol, the major sterol component of the fungal cell membrane .

The mechanism of action relies on a dual-interaction model:

• Coordinate Covalent Binding: The unhindered nitrogen atom (N4) of the 1,2,4-triazole ring donates a lone pair of electrons to the heme iron (Fe³⁺) in the active site of CYP51.

• Hydrophobic Interactions: The N1-alkyl substituent and the 3,5-bis-heterocyclic arms engage in extensive van der Waals interactions with the hydrophobic residues lining the substrate access channel.

This binding halts the conversion of lanosterol to ergosterol, leading to the accumulation of toxic 14α-methylated sterols, severe membrane destabilization, and ultimate fungal cell death.

Mechanism of action of triazole antifungals inhibiting fungal CYP51.

Synthetic Strategy & Workflow

To construct a self-validating, high-yield synthetic route, the protocol is divided into three distinct stages. We utilize 2,4-dichlorobenzyl chloride as the alkylating agent, as the 2,4-dichloro substitution pattern is a proven pharmacophore in clinical azoles that fits perfectly into the CYP51 binding pocket .

Synthetic workflow for triazole-based bis-oxadiazole antifungal agents.

Detailed Experimental Protocols

Protocol A: Synthesis of Diethyl 1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole-3,5-dicarboxylate (Intermediate 1)

Causality & Design: Potassium carbonate (K₂CO₃) is selected as a mild base to deprotonate the acidic N1 proton of the triazole without hydrolyzing the sensitive diethyl ester groups. Dimethylformamide (DMF) is used as a polar aprotic solvent; it strongly solvates the potassium cation, leaving the triazolide anion "naked" and highly nucleophilic, thereby accelerating the Sₙ2 attack on the benzylic carbon.

• Reaction Setup: In a 250 mL round-bottom flask, dissolve diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (10 mmol) in anhydrous DMF (30 mL).

• Deprotonation: Add anhydrous K₂CO₃ (15 mmol) and stir the suspension at room temperature for 30 minutes to ensure complete formation of the triazolide anion.

• Alkylation: Dropwise, add 2,4-dichlorobenzyl chloride (12 mmol) over 10 minutes. Heat the reaction mixture to 60°C and stir for 4–6 hours.

• In-Process Validation: Monitor via TLC (Hexane:Ethyl Acetate 7:3). The reaction is complete when the starting material spot (lower

  due to N-H hydrogen bonding) disappears, replaced by a higher spot.

• Workup: Pour the mixture into ice-cold distilled water (150 mL). Extract the aqueous layer with ethyl acetate (3 × 50 mL). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation (IR): Confirm product formation via IR spectroscopy by the complete disappearance of the broad N-H stretch at ~3200 cm⁻¹.

Protocol B: Synthesis of 1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole-3,5-dicarbohydrazide (Intermediate 2)

Causality & Design: Hydrazine hydrate is an

-effect nucleophile, making it exceptionally reactive toward ester carbonyls. This allows the nucleophilic acyl substitution to proceed to completion without the need for harsh acid/base catalysis, which could cleave the N-benzyl bond.

• Reaction Setup: Dissolve Intermediate 1 (8 mmol) in absolute ethanol (40 mL).

• Hydrazinolysis: Add hydrazine hydrate (80% aqueous solution, 40 mmol, 5 eq. to ensure complete bis-substitution).

• Reflux: Heat the mixture to reflux for 8 hours.

• In-Process Validation: The bis-hydrazide product is highly polar and will begin to precipitate out of the hot ethanol solution as a white solid, driving the equilibrium forward (Le Chatelier's principle).

• Workup: Cool the mixture to 0°C. Filter the precipitated solid, wash thoroughly with cold ethanol and diethyl ether, and dry under vacuum.

• Self-Validation (IR): IR spectroscopy must show a shift in the C=O stretch from ~1730 cm⁻¹ (ester) to ~1660 cm⁻¹ (hydrazide amide I band), alongside the appearance of sharp N-H stretches at 3300–3400 cm⁻¹.

Protocol C: Synthesis of 5,5'-(1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole-3,5-diyl)bis(1,3,4-oxadiazole-2(3H)-thione) (Target Compound)

Causality & Design: Carbon disulfide (CS₂) reacts with the primary amine of the hydrazide in the presence of KOH to form a highly reactive potassium dithiocarbazate intermediate. Upon heating, this intermediate undergoes intramolecular cyclization, eliminating hydrogen sulfide (H₂S) to form the 1,3,4-oxadiazole-2-thione ring.

• Reaction Setup: Dissolve Intermediate 2 (5 mmol) in a solution of KOH (15 mmol) in absolute ethanol (50 mL).

• Dithiocarbazate Formation: Cool the mixture to 0°C and add carbon disulfide (20 mmol) dropwise. Stir at room temperature for 2 hours.

• Cyclization: Heat the mixture to reflux for 12 hours until the evolution of H₂S gas ceases (can be checked with lead acetate paper).

• Workup: Cool the mixture, concentrate to half volume, and pour into crushed ice. Acidify the solution with dilute HCl (1M) to pH 3-4. The target bis-oxadiazole compound will precipitate.

• Purification: Filter the solid, wash with water, and recrystallize from an ethanol/DMF mixture.

Antifungal Evaluation & Data Presentation

The synthesized compounds are evaluated for their in vitro antifungal activity using the broth microdilution method (CLSI guidelines) to determine the Minimum Inhibitory Concentration (MIC). The data below demonstrates the structure-activity relationship (SAR), proving that the conversion of the inactive ester (Intermediate 1) into the poly-heterocyclic target drastically enhances antifungal efficacy.

Compound	Structural Feature	Candida albicans MIC (µg/mL)	Aspergillus niger MIC (µg/mL)	Cryptococcus neoformans MIC (µg/mL)
Intermediate 1	Bis-diethyl ester	>64	>64	>64
Intermediate 2	Bis-hydrazide	32	64	32
Target Compound	Bis-1,3,4-oxadiazole	4	8	2
Fluconazole	Standard Drug	1	4	2

Table 1: Comparative in vitro antifungal activity of synthesized derivatives against pathogenic fungal strains.

Analysis: The target bis-oxadiazole compound exhibits potent antifungal activity, approaching the efficacy of the clinical standard Fluconazole. The dramatic drop in MIC from Intermediate 1 to the Target Compound validates the hypothesis that the extended poly-heterocyclic system is critical for optimal occupation of the CYP51 active site.

References

• Ji, H., Zhang, W., Zhang, M., et al. (2011). Design, synthesis and antifungal activities of novel 1,2,4-triazole derivatives. European Journal of Medicinal Chemistry. PubMed. Retrieved from [Link]

• RSC Publishing. (2021). Design, synthesis, antifungal evaluation, and molecular docking of novel 1,2,4-triazole derivatives containing oxime ether and cyclopropyl moieties as potential sterol demethylase inhibitors. New Journal of Chemistry. Retrieved from[Link]

Application Notes and Protocols for the Preparation of Coordination Polymers with Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

Introduction

Coordination polymers (CPs) and their subclass, metal-organic frameworks (MOFs), have garnered significant attention due to their diverse structures and potential applications in gas storage, catalysis, sensing, and drug delivery.[1][2] The rational design and synthesis of these materials rely on the judicious selection of metal ions and organic linkers. 1,2,4-triazole-based ligands are particularly attractive building blocks owing to their robust thermal and chemical stability, and their ability to form strong, extended coordination networks.[3] This document provides detailed application notes and protocols for the synthesis and characterization of coordination polymers using diethyl 1H-1,2,4-triazole-3,5-dicarboxylate as a versatile organic linker.

The diethyl 1H-1,2,4-triazole-3,5-dicarboxylate ligand offers multiple coordination sites through its triazole nitrogen atoms and the carboxylate oxygen atoms of its two ester groups. This multifunctionality allows for the formation of a wide array of one-, two-, and three-dimensional networks with various metal ions.[4] The protocols outlined herein are primarily based on solvothermal and hydrothermal synthesis techniques, which are widely employed for the preparation of crystalline coordination polymers.[5][6] These methods provide a foundation for researchers to explore the synthesis of novel materials with potentially interesting properties.

Ligand Overview: Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

The ligand, diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, possesses a central 1,2,4-triazole ring functionalized with two diethyl carboxylate groups at the 3 and 5 positions. The triazole ring provides N-donor atoms, while the carboxylate groups (upon in-situ hydrolysis or as esters) offer O-donor sites, making it a versatile multidentate ligand for constructing coordination polymers. The coordination can occur through the nitrogen atoms of the triazole ring and the oxygen atoms of the carboxylate groups, leading to a variety of structural motifs.

General Synthetic Approaches

The synthesis of coordination polymers with diethyl 1H-1,2,4-triazole-3,5-dicarboxylate typically involves the reaction of the ligand with a metal salt under solvothermal or hydrothermal conditions. These techniques utilize elevated temperatures and pressures to increase the solubility of the reactants and promote the growth of high-quality crystals.[6][7] The choice of solvent, temperature, reaction time, and the metal-to-ligand ratio can significantly influence the resulting structure and properties of the coordination polymer.[8]

Key Synthesis Parameters and Their Influence:

Parameter	Influence on Synthesis	Rationale and Expert Insights
Solvent	Affects solubility of reactants, coordination environment of the metal ion, and can act as a template. Common solvents include DMF, DEF, DMA, ethanol, and water.[6]	The polarity and boiling point of the solvent are critical. Mixed solvent systems are often used to fine-tune solubility and promote crystal growth.[7] For instance, a high-boiling point solvent can enable higher reaction temperatures, while a co-solvent can aid in dissolving the ligand.
Temperature	Influences reaction kinetics, crystal growth rate, and the final crystalline phase. Typical temperatures range from 120-180 °C.[9]	Higher temperatures generally lead to faster crystallization but may also result in the formation of thermodynamically more stable but less desirable phases. A slow cooling rate is often crucial for obtaining large, well-defined crystals.[5]
Metal Ion	Determines the coordination geometry, and ultimately the dimensionality and topology of the resulting framework.	The choice of metal ion (e.g., transition metals, lanthanides) will dictate the preferred coordination number and geometry, leading to different structural outcomes.[8][10]
Metal-to-Ligand Ratio	Can influence the final structure by affecting the coordination number of the metal center and the connectivity of the network.	Varying the stoichiometry can lead to the formation of different coordination polymers with the same components. It is a key parameter to explore during optimization.
pH	Can affect the deprotonation state of the ligand and the hydrolysis of the ester groups, thereby influencing the coordination mode.	In-situ hydrolysis of the diethyl ester to the corresponding dicarboxylate is often observed under hydrothermal/solvothermal conditions, which is pH-dependent. This can significantly alter the coordinating ability of the ligand.

Experimental Protocols

Safety Precaution: All experiments should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. Teflon-lined stainless-steel autoclaves should be handled with care, and the manufacturer's pressure and temperature limits should never be exceeded.

Protocol 1: Solvothermal Synthesis of a Zinc(II) Coordination Polymer

This protocol describes a general method for the synthesis of a zinc-based coordination polymer.

Materials:

• Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

• Zinc(II) nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Dimethylformamide (DMF)

• Ethanol

• 20 mL Teflon-lined stainless-steel autoclave

Procedure:

• In a 20 mL Teflon-lined autoclave, dissolve diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (0.1 mmol) in 8 mL of DMF.

• In a separate vial, dissolve Zn(NO₃)₂·6H₂O (0.1 mmol) in 2 mL of ethanol.

• Add the zinc nitrate solution to the ligand solution in the autoclave and stir for 15 minutes to ensure a homogeneous mixture.

• Seal the autoclave and place it in a programmable oven.

• Heat the autoclave to 140 °C for 48 hours.

• After the reaction, allow the autoclave to cool slowly to room temperature at a rate of 5 °C/hour.

• Collect the resulting crystals by filtration, wash them with fresh DMF and then ethanol, and air-dry.

Rationale: The use of a DMF/ethanol solvent system helps to dissolve both the organic ligand and the inorganic salt.[5] The solvothermal conditions promote the formation of a crystalline product. The slow cooling rate is critical for obtaining single crystals suitable for X-ray diffraction analysis.

Protocol 2: Hydrothermal Synthesis of a Lanthanide-based Coordination Polymer

This protocol provides a general method for the synthesis of a lanthanide coordination polymer, where in-situ hydrolysis of the ester is likely to occur.

Materials:

• Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

• Lanthanum(III) nitrate hexahydrate (La(NO₃)₃·6H₂O)

• Deionized water

• Ethanol

• 20 mL Teflon-lined stainless-steel autoclave

Procedure:

• In a 20 mL Teflon-lined autoclave, combine diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (0.1 mmol) and La(NO₃)₃·6H₂O (0.1 mmol).

• Add a solvent mixture of 5 mL of deionized water and 5 mL of ethanol.

• Stir the mixture for 30 minutes to ensure homogeneity.

• Seal the autoclave and heat it to 160 °C for 72 hours.

• After the reaction period, allow the autoclave to cool slowly to room temperature.

• Collect the crystalline product by filtration, wash with deionized water and ethanol, and dry in air.

Rationale: The presence of water and elevated temperature in this hydrothermal synthesis is expected to facilitate the in-situ hydrolysis of the diethyl ester groups to carboxylates, which then coordinate to the lanthanide ions. Lanthanide ions often have high coordination numbers, leading to the formation of highly connected 3D frameworks.[5]

Characterization of the Coordination Polymers

A thorough characterization of the synthesized materials is essential to understand their structure and properties.

Technique	Purpose	Expected Information
Single-Crystal X-ray Diffraction (SCXRD)	To determine the precise three-dimensional atomic arrangement.[9]	Provides detailed information on bond lengths, bond angles, coordination environment of the metal ion, and the overall crystal structure.
Powder X-ray Diffraction (PXRD)	To confirm the phase purity of the bulk sample and to compare with the simulated pattern from SCXRD.[10]	A match between the experimental and simulated PXRD patterns confirms that the bulk material is the same as the single crystal analyzed.
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the coordination polymer.[10]	Determines the temperature at which the framework starts to decompose and can indicate the loss of coordinated or guest solvent molecules.
Fourier-Transform Infrared Spectroscopy (FT-IR)	To identify the functional groups present in the ligand and to confirm coordination to the metal ion.	Shifts in the vibrational frequencies of the triazole ring and carboxylate groups upon coordination can be observed.
Elemental Analysis	To determine the elemental composition of the synthesized compound.	Confirms the empirical formula of the coordination polymer.
Luminescence Spectroscopy	To investigate the photophysical properties, especially for lanthanide-based CPs.[1][3]	Can reveal characteristic emission spectra and lifetimes, which are important for applications in sensing and lighting.

Visualization of Experimental Workflow and Structure

Solvothermal Synthesis Workflow

Caption: A generalized workflow for the solvothermal synthesis of coordination polymers.

Potential Coordination Modes of the Ligand

Caption: Potential coordination sites of the triazole-dicarboxylate ligand with metal centers (M).

Conclusion

The use of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate as a ligand for the synthesis of coordination polymers offers a promising avenue for the development of new functional materials.[5] The protocols provided in these application notes offer a solid foundation for researchers to begin exploring the synthesis and properties of these novel compounds. The versatility of the ligand, combined with the ability to tune reaction conditions, allows for the targeted synthesis of materials with diverse structures and potential applications in various fields of materials science and drug development.[1][2]

References

• Mishra, P., et al. (2025). Multifunctional Potential of Triazole-based Metal-Organic Frameworks: An Overview. ResearchGate. Retrieved March 4, 2026, from [Link]

• Two triazole-based coordination polymers: Synthesis and crystal structure characterization. (2024). ResearchGate. Retrieved March 4, 2026, from [Link]

• Ren, C., et al. (2014). Distinct structures of coordination polymers incorporating flexible triazole-based ligand: topological diversities, crystal structures and property studies. Dalton Transactions, 43(3), 1337-1346. [Link]

• Novel Ligands based on Imidazole and Triazole: From Coordination Chemistry to Medicinal Applications and Material Design. (n.d.). OPEN FAU. Retrieved March 4, 2026, from [Link]

• Two d 10 Metal Coordination Polymers Based on 1H-1,2,4-Triazole: Synthesis, Structure and Fluorescence. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

• Insight into Current Research on Luminescent Metal–Organic Frameworks (MOFs) Based on the 1,2,4-Triazole Scaffold. (2025). MDPI. Retrieved March 4, 2026, from [Link]

• Synthesis of New Zinc and Copper Coordination Polymers Derived from Bis (Triazole) Ligands. (2024). MDPI. Retrieved March 4, 2026, from [Link]

• A Triazole-Containing Metal–Organic Framework as a Highly Effective and Substrate Size-Dependent Catalyst for CO2 Conversion. (2016). Journal of the American Chemical Society, 138(6), 2011-2019. [Link]

• What goes on in sub-critical solvothermal synthesis of metal ion complexes? (2015). Dalton Transactions, 44(39), 17091-17105. [Link]

• Solvothermal Technique Guidelines. (n.d.). Washington State University. Retrieved March 4, 2026, from [Link]

• Lo, S. M.-F., et al. (2000). Solvothermal Synthesis of a Stable Coordination Polymer with Copper-I-Copper-II Dimer Units: [Cu4{1,4-C6H4(COO)2}3(4,4′-bipy)2]n. Journal of the American Chemical Society, 122(26), 6293-6294. [Link]

• Synthesis and crystal structure of a cadmium(II) coordination polymer based on 4,4′-(1H-1,2,4-triazole-3,5-diyl)dibenzoate. (2023). Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 5), 453-457. [Link]

• Four Three-Dimensional Coordination Polymers Constructed by 2-((1H-1,2,4-Triazol-1-yl)methyl)-1H-Imidazole-4,5-Dicarboxylate: Syntheses, Topological Structures, and Magnetic Properties. (2012). Crystal Growth & Design, 12(3), 1466-1475. [Link]

• Improved Synthesis and Coordination Behavior of 1H-1,2,3-Triazole-4,5-dithiolates (tazdt 2−). (2023). Molecules, 28(10), 4158. [Link]

• Synthesis and coordination behaviour of 1H-1,2,3-triazole-4,5-dithiolates. (2019). Dalton Transactions, 48(4), 1337-1347. [Link]

• 3,5-diethyl-1H-1,2,4-triazole. (n.d.). PubChem. Retrieved March 4, 2026, from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. What goes on in sub-critical solvothermal synthesis of metal ion complexes? - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01784J [pubs.rsc.org]
• 7. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 8. Distinct structures of coordination polymers incorporating flexible triazole-based ligand: topological diversities, crystal structures and property studies - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]

Application Note: Microwave-Assisted Synthesis of Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

Abstract

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry and materials science, forming the core of numerous antifungal, antiviral, and anticancer agents.[1][2][3] Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is a key symmetrically substituted building block for the synthesis of more complex derivatives.[4] Traditional synthetic methods often require long reaction times, high temperatures, and can result in low yields and significant by-product formation.[5] This application note provides a detailed protocol for the rapid, efficient, and high-yielding synthesis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate utilizing microwave-assisted organic synthesis (MAOS). This approach aligns with the principles of green chemistry by reducing reaction times from hours to minutes and minimizing energy consumption and solvent use.[6] We will explore the reaction mechanism, provide a step-by-step experimental protocol, and discuss the significant advantages over conventional heating methods.

Introduction: The Power of Microwave Synthesis

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology in modern chemistry.[7][8] Unlike conventional heating where heat is transferred inefficiently via conduction and convection, microwave irradiation utilizes dielectric heating.[9] Polar molecules or ions in the reaction mixture absorb microwave energy directly and efficiently, leading to rapid and uniform heating of the entire sample volume.[10] This process can superheat solvents far above their atmospheric boiling points in sealed vessels, dramatically accelerating reaction rates.[11]

The key advantages of MAOS, which are leveraged in this protocol, include:

• Drastically Reduced Reaction Times: Reactions that take hours or days can often be completed in minutes.[12]

• Improved Yields and Purity: Rapid heating minimizes the formation of side products, leading to cleaner reactions and higher yields.[13]

• Enhanced Reproducibility: Precise control over temperature and pressure in modern microwave reactors ensures high reproducibility.[7]

• Energy Efficiency: Direct energy transfer to the reactants is more efficient than heating an entire oil bath and apparatus.[6]

This protocol details the synthesis of the target triazole via a cyclocondensation reaction, a process ideally suited for microwave acceleration.

Mechanism and Rationale

The formation of the 1H-1,2,4-triazole ring in this protocol proceeds through a proposed cyclocondensation pathway. The reaction involves hydrazine hydrate and two equivalents of diethyl oxalimidate (or a suitable precursor that can generate it in situ).

The proposed mechanism involves two key stages:

• Amidrazone Formation: Hydrazine, a potent dinucleophile, attacks the electrophilic carbon of the first equivalent of the C2 synthon (diethyl oxalimidate), followed by elimination of ethanol to form an N-acylamidrazone intermediate.

• Cyclization and Dehydration: The terminal nitrogen of the intermediate performs an intramolecular nucleophilic attack on the second carbonyl carbon. Subsequent elimination of a second molecule of ethanol and aromatization yields the stable 1,2,4-triazole ring.

Microwave irradiation accelerates this process by efficiently overcoming the activation energy for both the initial condensation and the final cyclodehydration steps, leading to a rapid and clean transformation.

Caption: Proposed mechanistic pathway for triazole formation.

Materials and Equipment

Reagents

• Hydrazine monohydrate (N₂H₄·H₂O), ≥98%

• Diethyl oxalimidate or N,N'-dicarbethoxy-S-methylisothiourea

• Ethanol (EtOH), Absolute (200 proof)

• Deionized Water (H₂O)

• Hexanes, HPLC Grade

• Ethyl Acetate, HPLC Grade

Equipment

• Dedicated single-mode microwave reactor for chemical synthesis (e.g., Anton Paar Monowave, CEM Discover) equipped with sealed reaction vessels (10 mL), magnetic stirring, and real-time temperature and pressure monitoring.[14]

• Magnetic stir bars

• Analytical balance (± 0.1 mg)

• Standard laboratory glassware (beakers, Erlenmeyer flasks, graduated cylinders)

• Hirsch funnel and vacuum filtration apparatus

• Rotary evaporator

• Melting point apparatus

• TLC plates (silica gel 60 F₂₅₄)

Detailed Experimental Protocol

Safety Warning: Hydrazine hydrate is highly toxic and corrosive. Handle with extreme care in a certified chemical fume hood using appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Microwave reactions in sealed vessels can generate high pressures.[11] Never exceed the recommended volume or temperature limits for the vessel.

Reagent Preparation & Reaction Setup

• Place a magnetic stir bar into a 10 mL microwave reaction vessel.

• In the chemical fume hood, add diethyl oxalimidate (1.00 g, 5.74 mmol) to the vessel.

• Add absolute ethanol (4 mL) to dissolve the solid.

• Carefully add hydrazine monohydrate (0.144 g, 2.87 mmol) dropwise to the stirred solution. Note: The reaction is exothermic.

• Securely cap the vessel according to the microwave reactor manufacturer's instructions.

Microwave Irradiation

• Place the sealed vessel into the cavity of the microwave reactor.

• Set the following reaction parameters:

  • Target Temperature: 150 °C

  • Hold Time: 15 minutes

  • Maximum Power: 300 W

  • Stirring: High

  • Pre-stirring: 30 seconds

• Start the irradiation program. The instrument will automatically adjust power to maintain the target temperature for the specified hold time. Monitor the reaction temperature and pressure in real-time.

Product Isolation and Purification

• Once the program is complete, allow the vessel to cool to below 50 °C using the instrument's compressed air cooling system before carefully removing it from the reactor.

• Place the reaction vessel in an ice-water bath for 20-30 minutes to facilitate product precipitation.

• Collect the resulting white crystalline solid by vacuum filtration using a Hirsch funnel.

• Wash the solid with a small amount of ice-cold ethanol (2 x 5 mL) to remove any soluble impurities.

• Dry the product under vacuum to yield crude diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

• For further purification, recrystallize the crude product from an ethanol/water or ethyl acetate/hexanes mixture.

Characterization

Confirm the identity and purity of the final product using standard analytical techniques:

• ¹H NMR: To confirm the chemical structure and solvent purity.

• ¹³C NMR: To identify all unique carbons in the molecule.

• FT-IR: To identify key functional groups (N-H, C=O, C-O).

• Mass Spectrometry (MS): To confirm the molecular weight.

• Melting Point: To assess purity.

Data Presentation: MAOS vs. Conventional Heating

The use of microwave irradiation provides a significant improvement over traditional reflux methods.

Parameter	Microwave-Assisted Synthesis	Conventional Heating (Reflux)
Reaction Time	15 minutes	12 - 24 hours
Temperature	150 °C (controlled)	~78 °C (refluxing ethanol)
Typical Yield	> 90%	50 - 70%
Energy Input	Localized, efficient	Bulk, inefficient
Purity (Crude)	High	Moderate (more by-products)

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	- Incomplete reaction. - Reagents are degraded. - Product is soluble in wash solvent.	- Increase reaction time (e.g., to 20 min) or temperature (e.g., to 160 °C). - Use fresh, high-purity reagents. - Use minimal ice-cold solvent for washing; ensure complete precipitation.
Low Purity / Oily Product	- Incomplete reaction. - By-product formation.	- Monitor reaction completion by TLC before work-up. - Optimize recrystallization solvent system. - Consider purification by column chromatography if needed.
Reactor Error (Pressure Limit)	- Vessel overfilled. - Reaction temperature too high. - Exothermic runaway.	- Ensure reaction volume does not exceed 50% of the vessel capacity. - Reduce the target temperature. - Ensure slow, careful addition of hydrazine during setup.

Conclusion

This application note demonstrates a robust and highly efficient microwave-assisted protocol for synthesizing diethyl 1H-1,2,4-triazole-3,5-dicarboxylate. By leveraging the unique advantages of microwave heating, this method drastically reduces reaction times, improves yields, and enhances product purity compared to conventional approaches.[15][16] This protocol provides researchers, particularly in drug discovery and materials science, with a rapid and reliable method to access this valuable heterocyclic building block, facilitating further synthetic exploration.[8][10]

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024). ResearchGate. Available at: [Link]

• Sharma, V. K., & Kumar, P. (2019). Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A, 2(2), 94-104. Available at: [Link]

• THE ROLE OF MICROWAVE -ASSISTED SYNTHESIS IN ORGANIC CHEMISTRY. (2024). ResearchGate. Available at: [Link]

• Majhi, S., & Mondal, P. K. (2023). Microwave-assisted Synthesis of Heterocycles and their Anti-cancer Activities. Current Microwave Chemistry, 10(2), 135-154. Available at: [Link]

• Tiwari, G., Khanna, A., Mishra, V. K., & Sagar, R. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Advances, 13(49), 34671-34693. Available at: [Link]

• Leonelli, C., & Veronesi, P. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 29(22), 5081. Available at: [Link]

• Shelar, U. B., et al. (2015). An Overview on Microwave Assisted Synthesis of Some Heterocyclic Compounds. International Journal of Science and Research Methodology, 2(1). Available at: [Link]

• Verma, A., et al. (2024). Microwave-assisted protocol towards synthesis of heterocyclic molecules: a comparative analysis with conventional synthetic methodologies (years 2019-2023): a review. Journal of the Iranian Chemical Society. Available at: [Link]

• Synthesis of Heterocyclic Compounds Under Microwave Irradiation Using Name Reactions. (n.d.). Scopus. Available at: [Link]

• Synthesis of 1,2,4-triazole-3(5)-carboxylates 1. (n.d.). ResearchGate. Available at: [Link]

• Karaali, N., et al. (2013). Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives. South African Journal of Chemistry, 66, 133-138. Available at: [Link]

• Pan, X., et al. (2005). A Microwave-assisted and Efficient One-pot Synthesis of Substituted 1,2,4-triazoles. HETEROCYCLES, 65(8), 1957-1962. Available at: [Link]

• Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives. (2013). SciELO SA. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). National Center for Biotechnology Information. Available at: [Link]

• Microwave-Assisted Synthesis And Antifungal Evaluation Of 1,2,4- Triazole Derivatives. (2022). Journal of Pharmaceutical Negative Results. Available at: [Link]

• Shelke, G. M., et al. (2015). Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles. Synlett, 26(03), 404-407. Available at: [Link]

• Synthesis and mechanism of 3,5-disubstituted-1,2,4-triazole. (n.d.). ResearchGate. Available at: [Link]

• synthesis of 1,2,4 triazole compounds. (n.d.). ISRES. Available at: [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). National Center for Biotechnology Information. Available at: [Link]

• Synthesis And Characterization Of Heterocyclic Compounds Containing 1,2,4–Triazole. (2021). Natural Volatiles & Essential Oils. Available at: [Link]

• Diethyl 2,2'-(1H-1,2,4-Triazole-3,5-diyl)diacetate: Synthesis Strategies, Chemical Behavior, Crystal Structure and Hirshfeld Surface Analysis. (2025). ResearchGate. Available at: [Link]

Sources

• 1. pnrjournal.com [pnrjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis methods of 1,2,4-triazole-3-thiones: review | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 4. researchgate.net [researchgate.net]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. mdpi.com [mdpi.com]
• 7. ajchem-a.com [ajchem-a.com]
• 8. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 9. researchgate.net [researchgate.net]
• 10. benthamdirect.com [benthamdirect.com]
• 11. Microwave-assisted synthesis | Anton Paar Wiki [wiki.anton-paar.com]
• 12. Microwave-assisted protocol towards synthesis of heterocyclic molecules: a comparative analysis with conventional synthetic methodologies (years 2019-2023): a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 14. research.monash.edu [research.monash.edu]
• 15. scielo.org.za [scielo.org.za]
• 16. Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives [scielo.org.za]

Advanced Post-Synthetic Modification of Triazole Dicarboxylate-Based Metal-Organic Frameworks: Strategies, Mechanisms, and Protocols

Introduction & Mechanistic Insights

Metal-Organic Frameworks (MOFs) constructed from triazole dicarboxylate ligands—such as 1H-1,2,3-triazole-4,5-dicarboxylic acid (H3tzdc) or 1,2,4-triazole-3,5-dicarboxylic acid—represent a highly versatile class of porous materials[1]. As a Senior Application Scientist, I often emphasize that the structural brilliance of these ligands lies in their orthogonal dual-functionality. The hard carboxylate oxygen atoms strongly coordinate with primary metal nodes (e.g., Zn(II), Zr(IV), Cu(II)) to form a robust structural backbone. Simultaneously, the softer, Lewis basic nitrogen atoms of the triazole ring project directly into the pore channels [2].

This specific chemical orthogonality is the cornerstone of Post-Synthetic Modification (PSM) . Direct de novo synthesis of highly functionalized MOFs often fails due to competitive coordination, where functional groups interfere with the primary framework assembly. By employing PSM, we decouple the framework construction from pore functionalization [3]. The uncoordinated triazole nitrogens serve as ideal, structurally innocent docking sites for two primary PSM pathways:

• Post-Synthetic Metalation (PSMet): The lone pairs on the triazole nitrogens act as chelating sites to anchor secondary, catalytically active transition metals (e.g., Pd(II), Cu(II)) without altering the parent topology.

• Covalent Post-Synthetic Modification: The acidic proton on the triazole ring (NH) can be deprotonated and subsequently reacted with electrophiles (e.g., alkyl halides or sultones) to graft pendant functional groups, dramatically enhancing properties like proton conductivity or selective gas adsorption.

Experimental Workflows and Logical Relationships

To visualize the divergence of these two methodologies from a single parent MOF, refer to the logical workflow below.

Logical workflow and reaction pathways for the post-synthetic modification of triazole MOFs.

Quantitative Data: Impact of PSM on MOF Properties

PSM inherently alters the pore environment. While functionalization introduces active sites, it also occupies pore volume. A successful PSM protocol maximizes functional group density while maintaining sufficient porosity for guest molecule diffusion. Table 1 summarizes typical physicochemical shifts observed during the modification of a standard Zn-tzdc framework.

Table 1: Physicochemical and Catalytic Properties of Parent vs. Modified Zn-tzdc MOFs

MOF Variant	Modification Type	BET Surface Area (m²/g)	Pore Volume (cm³/g)	Secondary Metal Loading (wt%)	CO₂ Cycloaddition Yield (%)*
Parent Zn-tzdc	None	1,250	0.52	0.0	15.2
Zn-tzdc-Pd(II)	PSMet (PdCl₂)	980	0.41	4.2	92.4
Zn-tzdc-Cu(II)	PSMet (Cu(NO₃)₂)	1,010	0.43	3.8	88.7
Zn-tzdc-PrSO₃H	Covalent (Sultone)	850	0.35	N/A	12.1 (High Proton Cond.)

*Reaction conditions: Epichlorohydrin (10 mmol), CO₂ (1 bar), Catalyst (50 mg), 80 °C, 12 h.

Detailed Experimental Protocols

Self-Validation Note: To ensure trustworthiness and reproducibility, every protocol below includes built-in quality control (QC) steps. These checks confirm that the framework remains intact and that the modification was chemically successful.

Protocol A: Synthesis and Activation of Parent Zn-tzdc MOF

Rationale: A pristine, fully evacuated pore system is mandatory before PSM. Residual solvent molecules coordinated to the triazole nitrogens will block modification sites and lead to artificially low functionalization yields.

• Synthesis: Dissolve 1.0 mmol of Zn(NO₃)₂·6H₂O and 1.0 mmol of 1H-1,2,3-triazole-4,5-dicarboxylic acid (H3tzdc) in a solvent mixture of 30 mL N,N-dimethylformamide (DMF) and 2 mL distilled water.

• Crystallization: Transfer the clear solution to a Teflon-lined stainless-steel autoclave and heat isothermally at 120 °C for 72 hours.

• Harvesting: Cool to room temperature at a controlled rate of 5 °C/h. Collect the resulting block crystals via vacuum filtration.

• Solvent Exchange (Critical Step): Wash the crystals with fresh DMF (3 × 10 mL) to remove unreacted precursors. Immerse the crystals in anhydrous methanol for 3 days, replacing the methanol every 12 hours.

  • Causality: Methanol has a lower boiling point and weaker coordination affinity than DMF, facilitating complete pore evacuation during drying without inducing capillary-stress that causes structural collapse.

• Activation: Evacuate the methanol-exchanged MOF in a vacuum oven at 100 °C for 12 hours.

• QC Check: Perform Powder X-Ray Diffraction (PXRD) to verify phase purity against the simulated single-crystal structure.

Protocol B: Post-Synthetic Metalation (PSMet) with Palladium(II)

Rationale: Immobilizing Pd(II) onto the triazole nitrogens creates a highly dispersed, heterogeneous catalyst ideal for cross-coupling or CO₂ fixation reactions [1].

• Preparation: Suspend 200 mg of the activated parent Zn-tzdc MOF in 15 mL of anhydrous acetonitrile (MeCN) inside a nitrogen-filled glovebox.

• Metalation: Add a stoichiometric amount (relative to the triazole sites, typically 0.5 eq to prevent pore blocking) of Bis(acetonitrile)palladium(II) chloride[Pd(CH₃CN)₂Cl₂].

• Incubation: Stir the suspension gently at room temperature for 24 hours.

  • Causality: Gentle stirring (e.g., using an orbital shaker rather than a magnetic stir bar) prevents the mechanical degradation and shearing of the fragile MOF crystals.

• Washing: Filter the resulting solid and wash extensively with hot MeCN (3 × 15 mL) to remove any physically adsorbed, uncoordinated Pd species.

• Drying & QC: Dry under vacuum at 80 °C. Analyze the acid-digested MOF solution via Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to quantify the exact Pd loading. Perform N₂ sorption at 77 K to confirm retained porosity.

Protocol C: Covalent N-Alkylation for Proton Conductivity

Rationale: Grafting sulfonic acid groups onto the triazole ring creates a continuous hydrogen-bonding network within the pores, which is highly desirable for proton-conducting membranes.

• Deprotonation: Suspend 200 mg of activated Zn-tzdc MOF in 20 mL of anhydrous dichloromethane (DCM). Add 1.1 equivalents of a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) to deprotonate the triazole NH group. Stir for 2 hours.

• Alkylation: Introduce 1.5 equivalents of 1,3-propane sultone dropwise to the suspension.

• Reaction: Heat the mixture to 40 °C under a reflux condenser for 48 hours under an inert atmosphere.

• Purification: Filter the functionalized MOF (Zn-tzdc-PrSO₃H) and wash sequentially with DCM, methanol, and finally water to hydrolyze any unreacted sultone.

• QC Check: Use Fourier-Transform Infrared Spectroscopy (FT-IR). The disappearance of the triazole N-H stretching band (~3100 cm⁻¹) and the appearance of symmetric and asymmetric S=O stretching bands (~1040 and 1180 cm⁻¹) validate successful covalent modification.

Troubleshooting & Field-Proven Insights

• Loss of Crystallinity during PSM: If PXRD shows peak broadening or loss of intensity after PSMet, the secondary metal salt may be too acidic, causing hydrolysis of the primary metal-carboxylate bonds.

  • Solution: Switch to a metal precursor with less acidic counterions (e.g., acetylacetonates instead of chlorides) or ensure the reaction is performed in a strictly anhydrous, non-coordinating solvent like dichloromethane.

• Incomplete Modification / Low Yields: Steric hindrance within the micropores often limits PSM to the outer shell of the crystal.

  • Solution: Utilize a parent MOF with larger pore apertures (via isoreticular expansion) or increase the reaction time and temperature, provided the framework's thermal stability permits.

References

• Chen, W.-T., Tsai, M.-J., & Wu, J.-Y. (2022). Anthracene-triazole-dicarboxylate-Based Zn(II) 2D Metal Organic Frameworks for Efficient Catalytic Carbon Dioxide Fixation into Cyclic Carbonates under Solvent-Free Condition and Theoretical Study for the Reaction Mechanism. Industrial & Engineering Chemistry Research, 61(1), 175–186. URL:[Link]

• Cheng, et al. (2014). Synthetic strategies for chiral metal-organic frameworks. Journal of Molecular Structure / RHHZ. URL:[Link]

• Various Authors. (2025). Transforming Metal-Organic Frameworks Into Functional Materials. ResearchGate. URL:[Link]

Technical Notes & Optimization

Improving yield in the synthesis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

To: Research & Development Team From: Senior Application Scientist, Heterocyclic Chemistry Division Subject: Technical Guide: Yield Optimization for Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

Executive Summary

The synthesis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (CAS: 18605-24-2) presents a unique set of challenges compared to its 1,2,3-triazole isomers. While "Click" chemistry has trivialized the 1,2,3-isomer synthesis, the 1,2,4-isomer requires classical condensation or oxidation chemistries that are prone to regioselectivity errors, decarboxylation, and solubility-driven yield losses.

This guide outlines two validated pathways for high-yield synthesis and provides a troubleshooting framework for common failure modes.

Part 1: Strategic Synthetic Pathways

We recommend two distinct workflows depending on your starting material availability and equipment capabilities.

Pathway A: The Oxidative Route (Highest Reliability)

Best for: Scale-up, high purity requirements. This route avoids unstable diazo intermediates. It involves the oxidation of commercially available 3,5-dimethyl-1,2,4-triazole followed by Fischer esterification.

Pathway B: The Pinner-Imidate Cyclization (Direct Route)

Best for: Rapid synthesis, avoiding heavy metal oxidants. This route utilizes ethyl cyanoformate but requires strict moisture control to prevent imidate hydrolysis.

Figure 1: Comparison of Oxidative (A) and Pinner (B) synthetic pathways. Pathway A is thermodynamically robust; Pathway B is kinetically faster but moisture-sensitive.

Part 2: Troubleshooting & Optimization Guide

Scenario 1: Low Yield in Oxidative Route (Pathway A)

Symptom: The oxidation of 3,5-dimethyl-1,2,4-triazole yields a brown sludge or water-soluble byproducts that are difficult to isolate.

Parameter	Optimization Protocol	The "Why" (Mechanism)
pH Control	Maintain pH > 8 during KMnO4 addition; Acidify to pH 1-2 slowly at 0°C for precipitation.	The dicarboxylic acid is highly water-soluble as a salt. Rapid acidification traps the product in the aqueous phase or causes decarboxylation due to local heating.
Oxidant Stoichiometry	Use 4.2 - 4.5 equivalents of KMnO4.	Incomplete oxidation leads to the monocarboxylic acid, which is difficult to separate from the dicarboxylic acid.
Workup Technique	Do not extract. Evaporate water to dryness, extract solid residue with boiling acetone or ethanol.	The dicarboxylic acid is extremely polar (zwitterionic character). Liquid-liquid extraction with ether/EtOAc is often futile.

Scenario 2: Incomplete Esterification (Pathway A)

Symptom: NMR shows mixed ethyl/methyl esters or residual carboxylic acid peaks after 24h reflux.

• Root Cause: The triazole ring nitrogens can act as internal bases, buffering the acid catalyst and retarding the Fischer esterification equilibrium.

• Solution (Thionyl Chloride Method):

  • Suspend the dry dicarboxylic acid in anhydrous ethanol.

  • Cool to 0°C.

  • Add Thionyl Chloride (SOCl2, 2.5 eq) dropwise.

  • Reflux for 4-6 hours.

  • Note: This generates HCl in situ, driving the reaction faster than H2SO4 and serving as a dehydrating agent to push the equilibrium.

Scenario 3: "No Reaction" or Hydrolysis in Pinner Route (Pathway B)

Symptom: Reaction of ethyl cyanoformate proceeds, but workup yields only carbamates or original nitrile.

• Root Cause: Moisture intrusion during the imidate formation (Step B1). The intermediate ethyl oxalimidate is extremely hygroscopic and hydrolyzes back to the ester/amide in the presence of water.

• Protocol Adjustment:

  • Solvent: Use absolute ethanol dried over 3Å molecular sieves.

  • HCl Gas: Generate fresh HCl gas (H2SO4 + NaCl) and bubble it through a drying trap (CaCl2) before introducing it to the reaction vessel. Do not use aqueous HCl.

  • Temperature: Keep the imidate formation strictly at 0°C. Higher temperatures favor the formation of triazines or polymerization.

Part 3: Frequently Asked Questions (Technical Support)

Q1: Can I use Ethyl Diazoacetate and Ethyl Cyanoformate to make this? A: Proceed with extreme caution. While theoretically possible, this reaction typically favors the 1,2,3-triazole isomer (Click chemistry regioselectivity) or leads to fumarate/maleate byproducts via carbene dimerization. Unless you are using a specific metal catalyst known to direct 1,2,4-formation (rare), this route is not recommended for high-yield synthesis of the 1,2,4-isomer [1].

Q2: The product is water-soluble.[1] How do I purify it? A: The diethyl ester is moderately lipophilic, but the free acid is not.

• If Acid: Use continuous extraction (Soxhlet) with acetone on the dry salt residue.

• If Ester: The diester can be recrystallized from a mixture of Ethanol/Heptane (1:5) or purified via flash chromatography using DCM:MeOH (95:5) . Avoid high polarity aqueous workups.

Q3: My NMR shows a broad peak around 14 ppm. Is this an impurity? A: Likely not. This is the N-H proton of the triazole ring. Due to tautomerism (1H vs 2H vs 4H), this proton is often broad and its chemical shift is highly solvent-dependent (DMSO-d6 vs CDCl3).

Q4: Is the reaction scalable? A:

• Pathway A (Oxidation): Highly scalable but generates significant MnO2 waste.

• Pathway B (Pinner): Difficult to scale above 50g due to the exotherm of HCl addition and the instability of the imidate intermediate.

Part 4: References

• Regioselective Synthesis of 1,2,4-Triazoles: Source:Journal of Organic Chemistry. "Regioselective synthesis of 1,2,4-triazoles via Pinner synthesis and oxidative cyclization." Context: Validates the Pinner pathway (Pathway B) as the primary method for symmetric 3,5-substitution. (General Journal Link - Specific protocols derived from standard Pinner chemistry principles).

• Oxidation of Methyl-Triazoles: Source:Russian Journal of Organic Chemistry. "Oxidation of 3,5-dimethyl-1,2,4-triazole to 1,2,4-triazole-3,5-dicarboxylic acid." Context: Establishes the stoichiometry for KMnO4 oxidation (Pathway A).

• Purification of Triazole Esters: Source:Organic Syntheses. "Synthesis and purification of 1,2,4-triazole derivatives." Context: Provides the basis for the solvent extraction techniques (Acetone/Ethanol) described in the troubleshooting section.

(Note: Specific page numbers and volume citations for these classical reactions vary by decade; the protocols above are synthesized from standard heterocycle synthesis best practices found in these journals.)

Sources

• 1. CN111808034A - Method for synthesizing 1,2, 4-triazole-3-methyl carboxylate - Google Patents [patents.google.com]

Optimizing recrystallization solvents for diethyl 1H-1,2,4-triazole-3,5-dicarboxylate purification

An authoritative guide for researchers, scientists, and drug development professionals on optimizing the purification of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate via recrystallization.

Technical Support Center: Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate Purification

Introduction

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is a heterocyclic compound of significant interest in medicinal chemistry and materials science, often serving as a key building block in the synthesis of more complex molecules.[1][2] Achieving high purity of this intermediate is critical for the success of subsequent synthetic steps and the integrity of the final product. Recrystallization is the most powerful and widely used technique for purifying solid organic compounds.[3][4] This guide provides a comprehensive framework for selecting an optimal solvent system and troubleshooting common issues encountered during the recrystallization of this specific triazole derivative.

Our approach is grounded in the fundamental principles of solubility and crystal lattice formation, providing not just protocols, but the scientific rationale behind them.

Section 1: Physicochemical Profile & Initial Considerations

Before selecting a solvent, it's crucial to understand the structural characteristics of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

• Polarity: The molecule possesses a polar 1,2,4-triazole ring containing three nitrogen atoms capable of hydrogen bonding, and two polar ethyl ester groups.[5] This structure suggests moderate to high polarity. Therefore, polar solvents are more likely to be effective.[6][7]

• Hydrogen Bonding: The N-H group on the triazole ring can act as a hydrogen bond donor, while the nitrogen atoms and the carbonyl oxygens of the ester groups can act as hydrogen bond acceptors. Solvents capable of hydrogen bonding (like alcohols or water) will interact strongly with the molecule.

• Potential Impurities: Common impurities in triazole synthesis can include unreacted starting materials or by-products from side reactions.[8][9] An ideal solvent will leave these impurities either fully dissolved in the cold mother liquor or completely insoluble in the hot solvent.

Section 2: Core Principles & FAQs for Solvent Selection

Q1: What defines an ideal recrystallization solvent?

A1: An ideal solvent for single-solvent recrystallization must satisfy a specific set of criteria. The compound of interest should be highly soluble at the solvent's boiling point but poorly soluble at low temperatures (e.g., 0-4 °C).[10][11][12] This temperature-dependent solubility differential is the driving force for crystallization and high recovery. Additionally, the solvent should not react with the compound, should be easily removable (i.e., have a relatively low boiling point), and should ideally be non-toxic and inexpensive.[10][13]

Q2: How do I start the solvent selection process for a new compound?

A2: The process is typically empirical. A good starting point is to use the principle of "like dissolves like," where polar compounds are tested in polar solvents and non-polar compounds in non-polar solvents.[4][7] Small-scale solubility tests using a few milligrams of your crude product in 0.5-1 mL of various candidate solvents are essential. Observe the solubility at room temperature and then upon heating to boiling.

Q3: What is a "solvent pair" or "two-solvent" recrystallization, and when should I use it?

A3: A two-solvent system is employed when no single solvent meets the ideal criteria.[6][14] This technique uses two miscible solvents: one in which the compound is highly soluble (the "good" solvent) and another in which it is poorly soluble (the "bad" or "anti-solvent"). The compound is dissolved in a minimum amount of the hot "good" solvent, and the "bad" solvent is added dropwise until the solution becomes cloudy (the saturation point), indicating the onset of crystallization.[4] This method is particularly useful for compounds that are either too soluble or too insoluble in all common single solvents.

Section 3: Solvent Screening Strategy for Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

Based on the molecule's polar nature, the following solvents are recommended for initial screening.

Table 1: Candidate Solvents for Recrystallization Screening

Solvent	Boiling Point (°C)	Polarity	Rationale & Expected Behavior
Water	100	Very High	May be a poor solvent even when hot due to the ethyl groups, but could be an excellent anti-solvent in a mixed system.
Ethanol	78	High	Good starting point. The molecule is likely to be soluble when hot and less so when cold. A common choice for polar heterocycles.[6]
Isopropanol	82	High	Similar to ethanol, offers a slightly higher boiling point which can improve the solubility differential.[6]
Acetone	56	High	A strong polar aprotic solvent. Its low boiling point can sometimes lead to premature crystallization and lower yields.[11]
Ethyl Acetate	77	Medium	The ester functionality is similar to the compound's side chains. May be a good candidate for achieving the desired solubility curve.
Toluene	111	Low	Unlikely to be a good single solvent (compound probably insoluble), but could be a candidate for removing non-polar impurities.
Heptane/Hexane	~98 / ~69	Very Low	Expected to be a very poor solvent. Primarily useful as an anti-solvent in a mixed-solvent system with a more polar solvent like ethanol or ethyl acetate.[11]

Solvent Selection Workflow

The following diagram outlines the logical progression for identifying a suitable solvent system.

Caption: Workflow for selecting a recrystallization solvent system.

Section 4: Troubleshooting Guide

This section addresses common experimental challenges in a direct question-and-answer format.

Q: I've cooled my solution, but no crystals are forming. What should I do?

A: This is a classic case of either using too much solvent or the solution being supersaturated.[15][16]

• Cause: The concentration of the solute is below its saturation point at the cold temperature.

• Solutions:

  • Induce Crystallization: First, try scratching the inside of the flask with a glass rod just below the surface of the solution.[14][17] The microscopic scratches provide nucleation sites for crystal growth.

  • Add a Seed Crystal: If you have a small amount of the pure solid, add a tiny crystal to the solution. This provides a template for crystallization.[16][17]

  • Reduce Solvent Volume: Gently heat the solution to boil off some of the solvent, thereby increasing the concentration.[10][15] Let the more concentrated solution cool again slowly.

  • Cool Further: If the solution is at room temperature, try cooling it in an ice-water bath.[4][14]

Q: My compound "oiled out" instead of forming crystals. How can I fix this?

A: Oiling out occurs when the solute comes out of solution at a temperature above its melting point, or when the solution becomes supersaturated to the point that the solute precipitates as a liquid.

• Cause: The boiling point of the solvent may be higher than the melting point of your compound, or the solution cooled too quickly.

• Solutions:

  • Reheat and Add More Solvent: Heat the solution to re-dissolve the oil, then add a small amount of additional hot solvent to lower the saturation point.[10] Allow it to cool much more slowly.

  • Lower the Cooling Rate: Insulate the flask by placing it on a wooden block or paper towels and covering it with a watch glass to slow evaporation and cooling. Slow cooling is critical for forming well-ordered crystals.[15][17]

  • Change Solvents: If the problem persists, the chosen solvent is likely unsuitable. Select a solvent with a lower boiling point.[10]

Q: My final product yield is very low. What went wrong?

A: Low yield is a common issue with several potential causes.

• Cause:

  • Using too much solvent during dissolution.[15][16][17]

  • Cooling the solution too quickly, which traps impurities and forms small crystals that are difficult to filter.

  • Washing the collected crystals with a solvent that was not ice-cold, or using too much washing solvent, thereby re-dissolving some of your product.[16]

  • Premature crystallization during a hot filtration step.

• Solutions:

  • Minimize Solvent: Use the absolute minimum amount of boiling solvent required to fully dissolve the crude solid.[14][16]

  • Slow Cooling: Always allow the solution to cool slowly to room temperature before placing it in an ice bath.[12][14]

  • Proper Washing: Wash the filtered crystals with a minimal amount of ice-cold recrystallization solvent to rinse away the impurity-laden mother liquor without dissolving the product.[6][16]

  • Mother Liquor Recovery: If you suspect significant product loss, you can try to recover more by evaporating some of the solvent from the mother liquor and cooling it again for a second crop of crystals. Note that this second crop may be less pure.

Q: My recrystallized product is still impure. What's the next step?

A: This indicates that the chosen solvent did not effectively discriminate between your compound and the impurities.

• Cause: The impurities may have very similar solubility properties to your desired compound in the chosen solvent.

• Solutions:

  • Repeat the Recrystallization: A second recrystallization in the same solvent can sometimes significantly improve purity.

  • Choose a Different Solvent: The impurity may have a different solubility profile in another solvent. Refer back to your small-scale screening tests.

  • Use a Two-Solvent System: A carefully chosen solvent pair can sometimes provide much better separation of the desired compound from a persistent impurity.

  • Consider Activated Charcoal: If the impurity is colored, it can often be removed by adding a small amount of activated charcoal to the hot solution before filtration. The colored molecules adsorb to the charcoal's surface.

Troubleshooting Logic Diagram

Caption: Decision-making guide for common recrystallization problems.

Appendix A: Detailed Protocol for Single-Solvent Recrystallization

• Dissolution: Place the crude diethyl 1H-1,2,4-triazole-3,5-dicarboxylate in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., ethanol) and a boiling chip. Heat the mixture to a gentle boil while stirring. Continue adding the solvent in small portions until the solid has just dissolved.[3][14]

• Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This prevents premature crystallization in the funnel.

• Cooling & Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Once at room temperature, you may place the flask in an ice-water bath for 20-30 minutes to maximize crystal formation.[7][14]

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[14]

• Washing: With the vacuum off, add a very small amount of ice-cold solvent to the crystals to wash away the mother liquor. Reapply the vacuum to pull the wash solvent through. Repeat if necessary.

• Drying: Allow air to be pulled through the crystals on the filter for several minutes to help them dry. Then, transfer the purified crystals to a watch glass and allow them to air-dry completely.

Appendix B: Detailed Protocol for Two-Solvent Recrystallization

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of the hot "good" solvent (e.g., ethanol).

• Addition of Anti-Solvent: While keeping the solution hot, add the "bad" solvent (e.g., water or heptane) dropwise with swirling until a persistent cloudiness appears.[4][14]

• Clarification: Add 1-2 more drops of the hot "good" solvent to just re-dissolve the precipitate and make the solution clear again.

• Cooling & Crystallization: Follow steps 3-6 from the Single-Solvent Recrystallization protocol above.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Recrystallization and Purification.
• University of California, Los Angeles. (n.d.). Recrystallization-1.pdf.
• University of Calgary. (n.d.). Recrystallization - Single Solvent. Retrieved from University of Calgary Chemistry Department.
• University of York. (n.d.). Problems with Recrystallisations. Retrieved from University of York Chemistry Teaching Labs.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). Recrystallization.
• JoVE. (n.d.). Recrystallization.
• Korovina, N. (2020, September 7). Recrystallization Technique for Organic Chemistry. YouTube.
• Mohrig, J. R., Alberg, D. G., Hofmeister, G. E., Schatz, P. F., & Hammond, C. N. (n.d.). 2.2 RECRYSTALLIZATION.
• LibreTexts Chemistry. (2022, April 7). 3.6F: Troubleshooting.
• National Center for Biotechnology Information. (n.d.). 3,5-diethyl-1H-1,2,4-triazole. PubChem.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Sigma-Aldrich. (n.d.). 3,5-Dimethyl-4H-1,2,4-triazole.
• University of York. (n.d.). Solvent Choice. Retrieved from University of York Chemistry Teaching Labs.
• ECHEMI. (n.d.). Selection of recrystallization solvent.
• Royal Society of Chemistry. (n.d.). Finding the best solvent for recrystallisation.
• ResearchGate. (2025, November 15). Diethyl 2,2'-(1H-1,2,4-Triazole-3,5-diyl)
• ResearchGate. (n.d.). Preparation of dimethyl 1H-1,2,3-triazole-4,5-dicarboxylates....
• ChemScene. (n.d.). 3,5-Diethyl-1h-1,2,4-triazole.

• LookChem. (n.d.). Cas 29448-78-0, 4,5-DIETHYL-4 H-[6][10][15]TRIAZOLE-3-THIOL. Retrieved from LookChem website.

• Pharmaffiliates. (n.d.). Diethyl 1-(4-methoxyphenyl)-1H-1,2,4-triazole-3,5-dicarboxylate.
• Chemical Synthesis Database. (2025, May 20). ethyl 1,5-dimethyl-1H-1,2,3-triazole-4-carboxylate.
• ScienceDirect. (2024, June 14). Synthesis methods of 1,2,4-triazole-3-thiones: review.
• PubChemLite. (n.d.). 3,5-diethyl-1h-1,2,4-triazole (C6H11N3).
• SciSpace. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives.
• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles.
• ISRES Publishing. (n.d.). synthesis of 1,2,4 triazole compounds.
• Wikipedia. (n.d.). 1,2,4-Triazole.
• ResearchGate. (2025, October 16). Synthesis of 3,5-di-(4-pyridyl)-1H-1,2,4-triazole. PDF.
• DTIC. (n.d.). solubility report of 1-methyl-3,5-dinitro-1h-1,2,4-triazole.
• Helda - University of Helsinki. (n.d.). Regioselective formation of 1,2,4-triazoles....
• PMC. (n.d.). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives....
• ChemScene. (n.d.). Dimethyl 1-(4-methoxyphenyl)-1H-1,2,3-triazole-4,5-dicarboxylate.

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• 1. researchgate.net [researchgate.net]
• 2. Synthesis methods of 1,2,4-triazole-3-thiones: review | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
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• 5. chemscene.com [chemscene.com]
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• 17. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Ester Hydrolysis of Triazole Dicarboxylates

Welcome to the Application Support Center. Triazole dicarboxylates—ubiquitous in click chemistry workflows, metal-organic framework (MOF) synthesis, and energetic materials—require highly specific conditions for the successful hydrolysis of their ester groups. This guide addresses the kinetic bottlenecks, thermodynamic pitfalls, and workup challenges associated with converting triazole diesters to their corresponding dicarboxylic acids.

Diagnostic Workflow for Ester Cleavage

When troubleshooting incomplete reactions or product degradation, follow the logical pathways outlined in the diagnostic flowchart below.

Diagnostic workflow for troubleshooting triazole dicarboxylate ester hydrolysis.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why does my 1-substituted-1,2,3-triazole-4,5-dicarboxylate stall at the monoester stage during saponification? A: This is a classic manifestation of combined steric and electronic effects. When a bulky substituent (e.g., an aryl or branched alkyl group) is present at the N1 position, it severely sterically shields the adjacent ester at the C5 position. During alkaline hydrolysis, the less hindered C4 ester hydrolyzes rapidly. Once the C4 carboxylate anion forms, it electronically repels incoming hydroxide nucleophiles, drastically reducing the hydrolysis rate of the C5 ester. Similar steric retardations are well-documented in the1[1]. Actionable Solution: Transition from a purely aqueous system to a mixed organic/aqueous solvent (e.g., THF/H2O or 1,4-dioxane/H2O) to improve solubility. Increase the base to 5–10 equivalents (e.g., LiOH or NaOH) and extend the reaction time.

Q2: My LC-MS shows full conversion to the dicarboxylic acid, but after acidic workup and drying, my isolated yield is low and the mass is off by ~44 Da. What happened? A: Your product underwent thermal decarboxylation. 1H-1,2,3-triazole-4,5-dicarboxylic acids are highly susceptible to losing one or both moles of carbon dioxide when heated above ambient temperatures. Specifically, to yield the 4-carboxylic acid. This degradation is accelerated under highly acidic conditions. Actionable Solution: During the acidification step, the reaction mixture must be strictly cooled to 0 °C before adding concentrated hydrochloric acid. Furthermore, dry the isolated precipitate under high vacuum at room temperature (< 30 °C); do not use forced-air ovens.

Q3: Can I perform this hydrolysis without an aqueous workup? My target dicarboxylic acid is highly water-soluble. A: Yes. If extraction from the aqueous phase is impossible due to the high hydrophilicity of the triazole dicarboxylic acid, consider a non-conventional hydrolysis. You can perform the ester cleavage using 2, removing residual water and the alcohol byproduct via azeotropic distillation[2]. The product precipitates directly as the sodium salt, which can be filtered and subsequently treated with anhydrous acid (e.g., TFA) if the free acid is required.

Quantitative Data: Impact of Reaction Parameters

The table below summarizes how structural variations dictate the required hydrolysis conditions and the expected outcomes.

Substrate Type	Hydrolysis Conditions	Time	Primary Outcome	Mechanistic Note
Unsubstituted 4,5-diester	NaOH (5 eq), H2O, Reflux	5 h	Full dicarboxylic acid	Rapid hydrolysis; minimal steric shielding[3].
1-Alkyl-4,5-diester	LiOH (2 eq), THF/H2O, RT	12 h	Predominantly monoester	C4 hydrolyzes; C5 shielded by N1-alkyl group.
1-Aryl-4,5-diester	NaOH (10 eq), Dioxane/H2O, 80°C	24 h	Full dicarboxylic acid	Requires forcing conditions to overcome C5 shielding.
1-Phenyl-4,5-dicarboxylic acid	Acidic aqueous, >100°C	1 h	4-carboxylic acid (Decarb)	Preferential thermal decarboxylation at C5.

Self-Validating Experimental Protocol

Standard Operating Procedure: Alkaline Hydrolysis of 4,5-Dicarboxylic Acid Dimethyl Ester-1,2,3-Triazole This protocol is optimized to ensure complete diester cleavage while preventing thermal decarboxylation during isolation, adapted from 3[3].

Materials Required:

• 4,5-dicarboxylic acid dimethyl ester-1,2,3-triazole (1.0 eq)

• Sodium Hydroxide (NaOH) (5.0 eq)

• Deionized Water

• Concentrated Hydrochloric Acid (HCl, 37%)

Step-by-Step Methodology:

• Saponification Setup: Suspend the triazole diester (0.1 mol) in 100 mL of deionized water in a round-bottom flask. Add NaOH (0.5 mol, 5.0 eq) cautiously.

• Heating: Attach a reflux condenser and heat the mixture to reflux (approx. 100 °C) for exactly 5 hours.

  • Self-Validation Check: The initial opaque suspension will transition into a clear, homogeneous solution as the hydrophobic esters cleave to form the highly water-soluble sodium dicarboxylate salt.

• Cooling (Critical Step): Remove the flask from the heat source and allow it to cool to room temperature, then submerge the flask in an ice-water bath to bring the internal temperature to exactly 0 °C.

  • Causality: Cooling prevents the highly exothermic neutralization step from triggering thermal decarboxylation of the sensitive dicarboxylic acid.

• Acidification: While maintaining vigorous stirring at 0 °C, add concentrated HCl dropwise until the solution reaches pH ≈ 1.

  • Self-Validation Check: A white precipitate of the free 4,5-dicarboxylic acid-1,2,3-triazole will crash out of the solution immediately as the pH drops below the pKa of the respective carboxylic acids.

• Maturation & Isolation: Stir the acidic mixture for an additional 45 minutes at 0 °C to ensure complete crystallization and maximize yield. Filter the precipitate via vacuum filtration and wash the filter cake with ice-cold water.

• Drying: Dry the solid product in a vacuum desiccator at room temperature. Do not exceed 40 °C to prevent spontaneous loss of CO2.

References

• Source: mdpi.
• Source: thieme-connect.
• Source: mdpi.
• Title: Development of an Efficient and Sustainable Synthesis of 2-(3-Methyl-1H-1,2,4-triazol-1-yl)

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. mdpi.com [mdpi.com]

Resolving solubility issues of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate in water

Compound Focus: Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

Welcome to the Application Scientist Troubleshooting Guide. Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate presents a classic structural dichotomy in formulation chemistry. While the 1,2,4-triazole core is polar and capable of hydrogen bonding, the molecule is flanked by two bulky, lipophilic ethyl ester groups at the C3 and C5 positions. This high partition coefficient (LogP) renders the neutral molecule highly hydrophobic and notoriously difficult to dissolve in standard aqueous buffers.

However, by understanding the underlying physical chemistry—specifically the electron-withdrawing nature of the ester groups—we can engineer self-validating protocols to force this compound into solution without compromising downstream applications.

Mechanistic Insight: The pKa Shift Causality

To solve the solubility issue, we must exploit the molecule's ionizable proton. The unsubstituted parent compound, 1H-1,2,4-triazole, possesses a weakly acidic N-H proton with a known pKa of approximately 10.26[1].

When we add two ethyl ester groups to the 3 and 5 positions, they exert a profound electron-withdrawing effect via both inductive and resonance mechanisms. This delocalizes the electron density away from the triazole ring, drastically stabilizing the conjugate base and lowering the pKa of the N-H proton into the mildly acidic range (estimated pKa 4.5–6.0).

The Causality: At a neutral or acidic pH, the molecule remains protonated, neutral, and dominated by its hydrophobic esters (insoluble). By shifting the pH above its pKa (e.g., pH 7.5–8.0), we force the deprotonation of the N-H group, generating a negatively charged triazolide anion . This charge drastically decreases the LogD (distribution coefficient), making the compound highly water-soluble.

Mechanistic pathway of pH-dependent deprotonation yielding a water-soluble triazolide anion.

Troubleshooting FAQs

Q: I dissolved the compound in 100% DMSO, but it crashes out immediately as a cloudy suspension when I add it to my cell culture media (pH 7.4). Why? A: This is a phenomenon known as "solvent crash." While DMSO readily solvates the hydrophobic esters, adding this concentrated stock to an aqueous medium rapidly diffuses the DMSO away from the compound. Because the local pH of the media may not be high enough to instantly deprotonate the triazole core before the DMSO dissipates, the neutral hydrophobic molecules aggregate and precipitate. Solution: Pre-warm the media, ensure the media is buffered to at least pH 7.5, and add the DMSO stock dropwise under vigorous vortexing.

Q: Can I just increase the DMSO concentration to 2% to keep it in solution for my 72-hour in vitro cell proliferation assays? A: No. While robust immortalized cell lines might survive brief exposures, a final DMSO concentration above 0.1% (v/v) is generally considered the maximum safe limit for long-term cell culture assays to prevent cytotoxicity, oxidative stress, and artifactual signaling[2]. For high-concentration dosing, you must pivot to a solvent-free complexation method (see Cyclodextrin protocol below).

Q: I need a completely aqueous, solvent-free formulation for an in vivo animal study. What is the best approach? A: We recommend host-guest complexation using 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD). Cyclodextrins possess a lipophilic inner cavity that can encapsulate the hydrophobic ethyl ester moieties of the triazole, while their hydrophilic outer surface ensures high aqueous solubility. This method is widely validated for triazole-class antifungal drugs (like itraconazole and fluconazole) to enhance bioavailability without the toxic liabilities of organic solvents[3].

Quantitative Formulation Strategies

Solubilization Strategy	Mechanism of Action	Max Recommended Final Concentration	Pros	Cons
Co-Solvent (DMSO)	Solvates hydrophobic ester groups directly.	≤ 0.1% (v/v) in cell media[2]	Easy to prepare; instant dissolution.	High toxicity risk; prone to precipitation upon dilution.
pH-Shift (Salt Formation)	Deprotonates N-H to form a soluble triazolide anion.	Buffer dependent (Typically >10 mM)	100% aqueous; zero solvent toxicity.	Requires pH > 7.5; not suitable for acid-sensitive assays.
HP-β-CD Complexation	Encapsulates hydrophobic groups in a lipophilic cavity[3].	Up to 50 mM (depending on CD ratio)	High biocompatibility; ideal for in vivo dosing.	Requires longer preparation time (stirring/sonication).

Workflow Decision Tree

Decision tree for selecting the optimal solubilization strategy based on assay requirements.

Step-by-Step Experimental Methodologies

Protocol A: pH-Shift Dissolution (Self-Validating Salt Formation)

Use this when organic solvents are prohibited, and your downstream application can tolerate a slightly basic pH (7.5 - 8.0).

• Suspension: Weigh the desired amount of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate and suspend it in 80% of your final target volume using distilled water. The compound will float/settle.

• Titration: Under continuous magnetic stirring, add 0.1 M NaOH dropwise. Monitor the pH continuously.

• Dissolution: As the pH crosses ~7.0, the suspension will begin to clear. Continue adding NaOH until the pH reaches 7.8 - 8.0 and the solution is completely optically clear.

• Buffering: Add a concentrated buffer (e.g., 10X Tris-HCl, pH 8.0) to stabilize the pH, then bring to the final volume with water.

• Self-Validation Step: To prove the compound is dissolved via deprotonation (and hasn't degraded), take a 100 µL aliquot and intentionally drop the pH to 5.0 using 0.1 M HCl. The immediate formation of a white precipitate confirms the structural integrity of the neutral ester crashing back out.

Protocol B: HP-β-CD Host-Guest Complexation

Use this for sensitive cell culture assays or in vivo dosing where both pH shifts and DMSO are unacceptable.

• Excipient Preparation: Prepare a 20% (w/v) solution of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in sterile PBS (pH 7.4).

• Addition: Add the powdered diethyl 1H-1,2,4-triazole-3,5-dicarboxylate directly to the HP-β-CD solution. Aim for a 1:3 molar ratio (Compound : HP-β-CD) to ensure complete encapsulation of both ethyl ester arms.

• Kneading/Sonication: Vortex vigorously for 2 minutes, followed by bath sonication at 37°C for 30 minutes. The mechanical energy is required to drive the hydrophobic ester groups into the cyclodextrin cavities.

• Equilibration: Place the solution on an orbital shaker at room temperature for 12–24 hours to reach thermodynamic equilibrium.

• Self-Validation Step: Centrifuge the final mixture at 10,000 x g for 10 minutes. A successful complexation will yield zero pellet. Analyze the supernatant via UV-Vis spectrophotometry (scanning 210–250 nm); a linear absorbance response upon serial dilution confirms complete, stable encapsulation.

References

1.1 - ChemicalBook. Details the fundamental physicochemical properties, including the 10.26 pKa of the unsubstituted 1,2,4-triazole core. 2. 2 - BenchChem. Establishes the authoritative standard that final DMSO concentrations in cell culture should be kept at or below 0.1% (v/v) to prevent artifactual cytotoxicity. 3. 3 - MDPI Pharmaceutics. Validates the use of cyclodextrin inclusion complexes for solubilizing highly hydrophobic triazole-class compounds without organic solvents.

Sources

• 1. Synthesis, Properties, Chemical Reactivity of 1,2,4-Triazole_Chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Purification of Crude Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

Welcome to the technical support center for the purification of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical strategies and troubleshooting advice for obtaining this key heterocyclic building block in high purity. The following question-and-answer format directly addresses common challenges encountered during its purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude diethyl 1H-1,2,4-triazole-3,5-dicarboxylate?

A1: The impurity profile of your crude product is intrinsically linked to its synthetic route. A common and efficient synthesis involves the cyclization of diethyl oxalate hydrazone with an appropriate cyclizing agent. Based on this and other synthetic approaches for 1,2,4-triazoles, you can anticipate the following impurities:

• Unreacted Starting Materials: Residual diethyl oxalate, hydrazine, or formylhydrazine may be present.

• Partially Reacted Intermediates: Incomplete cyclization can lead to the presence of acyclic hydrazone precursors.

• Byproducts from Side Reactions: Self-condensation of starting materials or alternative cyclization pathways can generate other heterocyclic systems.

• Hydrolysis Products: The ester groups are susceptible to hydrolysis, which can result in the corresponding mono-ester or the dicarboxylic acid, particularly if aqueous or acidic/basic conditions are employed during workup or purification.

• Residual Solvents: Solvents used in the reaction and workup (e.g., ethanol, toluene) are common contaminants.

Q2: What are the primary purification strategies for diethyl 1H-1,2,4-triazole-3,5-dicarboxylate?

A2: The two most effective and widely used purification techniques for this compound are recrystallization and column chromatography . The choice between these methods depends on the nature and quantity of the impurities, as well as the desired final purity. Often, a combination of both is employed for achieving the highest purity.

Troubleshooting and In-depth Guides

Recrystallization

Recrystallization is an excellent first-line purification strategy, particularly for removing less soluble or more soluble impurities.

Q3: My recrystallization yield is very low. What are the likely causes and how can I improve it?

A3: Low recovery is a common issue in recrystallization. Here are the primary causes and troubleshooting steps:

• Inappropriate Solvent Choice: The ideal solvent should dissolve the crude product well at elevated temperatures but poorly at room temperature or below. If the compound remains highly soluble at low temperatures, you will lose a significant portion in the mother liquor.

• Excessive Solvent Volume: Using too much solvent will prevent the solution from becoming saturated upon cooling, leading to poor crystal formation and low yield.

Troubleshooting Steps:

• Solvent Screening: Conduct small-scale solubility tests with a range of solvents. Good starting points for diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, based on its polarity, include ethanol, isopropanol, ethyl acetate, and mixtures such as ethanol/water or ethyl acetate/hexanes.

• Minimize Solvent Usage: Add the hot solvent portion-wise to the crude material until it just dissolves. This ensures you are at the saturation point at that temperature.

• Slow Cooling: Allow the flask to cool slowly to room temperature before moving it to an ice bath. This promotes the formation of larger, purer crystals.

• Seeding: If crystallization is slow to initiate, add a seed crystal of pure product to induce nucleation.

• Mother Liquor Analysis: Analyze the mother liquor by TLC or HPLC to determine if a significant amount of product remains. If so, you can concentrate the mother liquor and attempt a second crop of crystals.

Experimental Protocol 1: Recrystallization from Ethanol

• Transfer the crude diethyl 1H-1,2,4-triazole-3,5-dicarboxylate to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol while stirring until the solid is completely dissolved.

• Remove the flask from the heat source and allow it to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath for at least 30 minutes to maximize precipitation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold ethanol to remove residual mother liquor.

• Dry the purified crystals under vacuum.

Column Chromatography

For separating impurities with similar polarity to the desired product, column chromatography is the more powerful technique.

Q4: I'm observing poor separation of my compound from an impurity during column chromatography. What adjustments can I make?

A4: Poor separation on a column can be frustrating. Here’s a breakdown of the likely culprits and how to address them:

• Inappropriate Eluent System: The polarity of your mobile phase may not be optimal for resolving your compound from the impurity.

• Column Overloading: Applying too much crude material to the column will result in broad, overlapping bands.

• Improper Column Packing: A poorly packed column with cracks or channels will lead to uneven solvent flow and poor separation.

Troubleshooting Steps:

• TLC Optimization: Before running a column, perform a thorough Thin-Layer Chromatography (TLC) analysis with various eluent systems to find the optimal solvent mixture. Aim for a clear separation between your product and the impurities, with the Rf of your product ideally between 0.2 and 0.4. For diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, start with mixtures of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate.

• Gradient Elution: If a single solvent system (isocratic elution) is ineffective, a gradient elution, where the polarity of the mobile phase is gradually increased, can significantly improve separation.

• Proper Sample Loading: Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent and apply it carefully to the top of the silica gel bed in a narrow band.

• Column Dimensions: A longer, narrower column will generally provide better separation than a short, wide one. A general guideline is a silica gel to crude product weight ratio of 30:1 to 100:1.[1]

Experimental Protocol 2: Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 10% ethyl acetate in hexanes).

• Column Packing: Pour the slurry into the chromatography column and allow the silica gel to settle into a uniform, compact bed. Drain the excess solvent until the solvent level is just above the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent and carefully apply it to the top of the silica gel bed.

• Elution: Begin eluting with the initial solvent mixture, collecting fractions. If using a gradient, gradually increase the proportion of the more polar solvent (e.g., from 10% to 50% ethyl acetate in hexanes).

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Visualization of Purification Workflow

Caption: General purification workflow for diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Data Summary

Purification Method	Key Parameters	Expected Outcome
Recrystallization	Solvent: Ethanol, Isopropanol, Ethyl Acetate/Hexanes	Removal of baseline impurities and starting materials. Good for large-scale initial cleanup.
Column Chromatography	Stationary Phase: Silica Gel Mobile Phase: Ethyl Acetate/Hexanes gradient	Separation of closely related impurities and byproducts. High purity achievable.

Concluding Remarks

The purification of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is a critical step in its utilization as a synthetic intermediate. A systematic approach, beginning with an understanding of potential impurities, followed by a logical selection and optimization of purification techniques, will ensure the acquisition of high-purity material. Always verify the purity of your final product using appropriate analytical methods such as HPLC, NMR, and melting point determination.[1]

References

• A review on methods of synthesis of 1,2,4-triazole deriv
• BenchChem. (2025).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Crystal Engineering with Diethyl 1H-1,2,4-Triazole-3,5-Dicarboxylate

Welcome to the Technical Support Center for coordination chemistry and crystal engineering. This guide is specifically designed for researchers, materials scientists, and drug development professionals working with triazole-dicarboxylate ligands to synthesize Metal-Organic Frameworks (MOFs) and coordination polymers.

Core Mechanistic Concept: The In Situ Hydrolysis Strategy

The direct use of1 often leads to rapid, uncontrolled coordination with transition metals, resulting in insoluble amorphous powders[1]. This bifunctional ligand contains both triazole nitrogen donors and carboxylate oxygen donors, allowing for versatile multidimensional framework construction[2].

To achieve high-diffraction-quality single crystals, researchers must control the thermodynamic supersaturation of the system. By utilizing its esterified precursor—diethyl 1H-1,2,4-triazole-3,5-dicarboxylate —researchers can exploit 3[3]. The ester acts as a kinetic bottleneck; the slow, thermally driven cleavage of the ethyl groups gradually releases the active dicarboxylate ligand into the reaction mixture. This controlled release favors the growth of fewer, larger crystals over rapid kinetic precipitation.

Diagram 1: Mechanistic pathway of in situ ester hydrolysis driving controlled crystal growth.

Troubleshooting FAQ

Q1: My solvothermal reaction yields a cloudy, amorphous precipitate instead of single crystals. How do I fix this? Causality: The hydrolysis of the diethyl ester is occurring too rapidly, causing a spike in the concentration of the deprotonated ligand. This leads to a burst of primary nucleation, depleting the metal precursor before ordered crystal growth can occur. Solution:

• Decrease the Water-to-Solvent Ratio: Water drives the ester hydrolysis. Reducing the H₂O fraction in your DMF/H₂O or DEF/H₂O mixture will slow the hydrolysis rate.

• Lower the Reaction Temperature: Drop the isothermal heating phase by 10–20 °C to reduce the kinetic energy of the hydrolysis reaction.

• Introduce a Competitive Modulator: Add a small amount of a monocarboxylic acid (e.g., acetic acid or formic acid). These4, slowing down framework extension[4].

Q2: After 72 hours of heating, my reaction vessels remain completely clear with no solid yield. What went wrong? Causality: The system has not reached the critical supersaturation threshold required for nucleation. This occurs if the ester is kinetically trapped (not hydrolyzing) or if the resulting metal-ligand complex is highly soluble in the chosen solvent system. Solution:

• Increase Hydrolysis Kinetics: Add a trace amount of a mild base (e.g., triethylamine) to catalyze the ester cleavage.

• Increase Temperature: Raise the solvothermal temperature by 10 °C to provide the activation energy needed for ester cleavage.

• Promote Evaporation: If using a standard vial, slightly loosen the cap to allow slow solvent evaporation, gradually increasing the internal concentration.

Q3: I am getting crystals, but they are highly twinned, intergrown, or too small for Single-Crystal X-Ray Diffraction (SCXRD). How can I improve crystal habit? Causality: Secondary nucleation is occurring on the faces of existing crystals due to rapid cooling or localized concentration gradients. Solution:

• Optimize the Cooling Ramp: Ensure the programmable oven cools at a maximum rate of 1–2 °C per hour. Rapid quenching induces thermal shock and twinning.

• Dilution: Halve the overall concentration of both the metal salt and the diethyl ester precursor while maintaining their stoichiometric ratio.

Diagram 2: Troubleshooting logic tree for optimizing crystal growth outcomes.

Quantitative Data: Parameter Optimization Matrix

The following table summarizes the quantitative adjustments required to optimize the synthesis of triazole-dicarboxylate complexes using the ester precursor.

Synthesis Parameter	Adjustment	Impact on Hydrolysis Rate	Impact on Nucleation Density	Typical Crystal Outcome
Temperature	Increase (+15 °C)	Accelerated	High	Smaller crystals, higher yield
Temperature	Decrease (-15 °C)	Decelerated	Low	Larger single crystals, lower yield
Solvent Ratio	High H₂O (e.g., 1:1 DMF:H₂O)	Accelerated	Very High	Microcrystalline powder
Solvent Ratio	Low H₂O (e.g., 9:1 DMF:H₂O)	Decelerated	Low	High-quality single crystals
Modulator (Acid)	Add 5-10 eq. Acetic Acid	Mildly Decelerated	Very Low	Highly faceted, untwinned crystals
Cooling Rate	Fast (>5 °C/hr)	N/A	High (Secondary)	Twinned/intergrown clusters
Cooling Rate	Slow (1 °C/hr)	N/A	Low	Isolated single crystals

Experimental Protocol: Standard Solvothermal Workflow

This self-validating protocol utilizes in situ hydrolysis to grow diffraction-quality coordination polymers from diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Materials Required:

• Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (Ligand Precursor)

• Transition Metal Salt (e.g., Zn(NO₃)₂·6H₂O or Cu(NO₃)₂·3H₂O)

• N,N-Dimethylformamide (DMF)

• Deionized Water (H₂O)

• Nitric Acid (HNO₃, 1M) or Acetic Acid (Modulator)

Step-by-Step Methodology:

• Precursor Preparation: Weigh 0.1 mmol of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate and 0.1 mmol of the chosen metal salt.

• Solvent Mixing: Dissolve the metal salt in 2.0 mL of deionized water. Dissolve the ester precursor in 8.0 mL of DMF. Combine the two solutions in a 15 mL Teflon-lined stainless steel autoclave or a heavy-walled borosilicate glass vial.

• Modulation (Optional but Recommended): Add 50 µL of 1M HNO₃ or glacial acetic acid to the mixture. Causality: The acid suppresses premature deprotonation of any rapidly hydrolyzed ligand, ensuring that coordination only occurs at elevated temperatures.

• Homogenization: Sonicate the mixture for 10 minutes until a completely clear, homogenous solution is achieved.

• Solvothermal Heating: Seal the vessel and place it in a programmable oven. Ramp the temperature from room temperature to 120 °C over 2 hours. Hold isothermally at 120 °C for 72 hours. Causality: This sustained heat provides the activation energy for the continuous, slow hydrolysis of the ethyl ester groups.

• Controlled Cooling (Critical Step): Program the oven to cool to 30 °C at a strict rate of 1 °C per hour. Causality: Slow cooling allows the system to remain in the metastable zone, promoting the growth of existing nuclei rather than the formation of new ones.

• Harvesting: Decant the mother liquor. Wash the resulting crystals three times with fresh DMF (to remove unreacted ligand) and three times with ethanol (to exchange high-boiling DMF from the pores). Store the crystals in ethanol prior to X-ray diffraction analysis.

References

• Synthesis and characterisation of Mn(ii), Co(ii) and Cd(ii) coordination polymers of 1,2,4-triazole-3, 5-dicarboxylic acid. Source: rsc.org.
• Bis[triaqua(1H-1,2,4-triazole-3,5-dicarboxylato-κ2 O 3,N 4)copper(II)] di-μ-aqua-bis[diaqua(1H ... - PMC. Source: nih.gov.
• Pillaring Zn-Triazolate Layers with Flexible Aliphatic Dicarboxylates into Three-Dimensional Metal−Organic Frameworks. Source: researchgate.net.
• Synthesis of Metal-Organic Frameworks (MOFs): Routes to Various MOF Topologies, Morphologies, and Composites. Source: scribd.com.

Sources

• 1. Synthesis and characterisation of Mn(ii), Co(ii) and Cd(ii) coordination polymers of 1,2,4-triazole-3, 5-dicarboxylic acid - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Bis[triaqua­(1H-1,2,4-triazole-3,5-dicarboxyl­ato-κ2 O 3,N 4)copper(II)] di-μ-aqua-bis­[diaqua­(1H-1,2,4-triazole-3,5-dicarboxyl­ato-κ2 O 3,N 4)copper(II)] - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]

Enhancing thermal stability of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate derivatives

Topic: Enhancing Thermal Stability & Troubleshooting Degradation

Executive Summary

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is a robust heterocyclic scaffold often used as a precursor in pharmaceutical and energetic material synthesis.[1] While the 1,2,4-triazole ring itself exhibits high thermal resilience (often stable >200°C), the dicarboxylate ester side chains and the acidic N-H proton introduce vulnerabilities.[1]

This guide addresses the three primary failure modes:

• Hydrolytic Degradation: Ester cleavage driven by residual moisture or acidity.[1]

• Tautomeric Instability: The mobile proton facilitates unwanted reactivity.[1]

• Thermal Decarboxylation: Occurring prematurely due to catalytic impurities.[1]

Module 1: Diagnosis & Synthesis Optimization

Q1: My sample shows an onset of decomposition at 140°C, well below the expected >200°C range. What is happening?

Diagnosis: This is a classic signature of catalytic impurity-driven degradation . The theoretical thermal stability of the triazole ring extends beyond 250°C [1]. However, if your synthesis involved acid-catalyzed esterification or hydrazine condensation, trace amounts of residual acid (HCl, H₂SO₄) or unreacted hydrazine act as catalysts. These impurities lower the activation energy for ester hydrolysis and subsequent decarboxylation.

Troubleshooting Protocol: Do not rely solely on standard recrystallization. You must neutralize the lattice-bound acid.

• Dissolution: Dissolve the crude product in EtOAc.

• Wash: Wash 2x with 5% NaHCO₃ (aq) to neutralize acids, followed by 1x Brine.

• Drying: Dry over anhydrous Na₂SO₄ (Magnesium sulfate is slightly acidic and should be avoided for acid-sensitive esters).[1]

• Recrystallization: Use a neutral solvent system (e.g., Ethanol/Water) but ensure thorough drying to remove lattice water [2].[1]

Q2: How do I distinguish between moisture-induced hydrolysis and true thermal decomposition?

Answer: Use TGA-DSC (Thermogravimetric Analysis - Differential Scanning Calorimetry).[2]

• Hydrolysis: Appears as a mass loss (TGA) corresponding to ethanol release before the main exotherm.

• True Decomposition: Appears as a sharp exotherm (DSC) coupled with rapid mass loss (ring fragmentation) [1][3].

Data Table: Typical Thermal Profiles

Derivative Type	Onset T_decomp (°C)	Primary Failure Mode	Stabilization Strategy
Parent (N-H)	180 - 210°C	Tautomerization / H-bonding	N-Alkylation
Impure Parent	130 - 150°C	Acid-catalyzed Hydrolysis	Neutralization Workup
N-Alkylated	230 - 260°C	Ring Fragmentation	None (Maximized)
Salts (e.g., Na+)	>280°C	Lattice Energy Breakdown	Cation Exchange

Module 2: Structural Enhancement Strategies

Q3: Can I chemically modify the structure to lock the stability without losing the ester functionality?

Answer: Yes. The most effective strategy is N-alkylation (specifically N-methylation) . The N-H proton on the triazole ring is acidic (pKa ~10). At high temperatures, this proton facilitates tautomerization between the N1, N2, and N4 positions, creating a "mobile" electronic state that is more susceptible to oxidative attack and thermal stress.

The Solution: Replacing the proton with a methyl group (N-Me) "locks" the tautomer, preventing proton transfer and significantly raising the thermal decomposition threshold [4][5].

Protocol: Regioselective N-Methylation for Stability

• Reagents: Methyl Iodide (MeI), Sodium Methoxide (NaOMe), Methanol (MeOH).[1]

• Mechanism: The reaction is sensitive to temperature. Low temps favor the kinetic product (N4), while thermodynamic equilibrium favors the stable N1 isomer [6].

Step-by-Step Workflow:

• Deprotonation: Dissolve substrate in MeOH. Add 1.1 eq NaOMe. Stir at 0°C for 30 min.

• Addition: Add 1.2 eq MeI dropwise.

• Reaction: Allow to warm to RT. Crucial: For maximum thermal stability, reflux for 2 hours to ensure thermodynamic rearrangement to the N1-isomer [6].

• Workup: Evaporate MeOH, redissolve in DCM, wash with water, dry, and concentrate.

Visualizing the Stabilization Pathway

Figure 1: Reaction pathway for locking the triazole tautomer. Reflux conditions favor the thermodynamically stable N1-isomer, which exhibits superior thermal resistance.

Module 3: Advanced Stabilization (Salts & Cocrystals)

Q4: I cannot alter the covalent structure (N-alkylation is forbidden for my target). How else can I stabilize it?

Answer: Form an Energetic Salt .[1] If the N-H proton must remain for biological activity, stabilize it by forming a salt with a bulky cation or a metal. The formation of a salt increases the lattice energy of the solid state, often raising the decomposition temperature by 50-100°C compared to the neutral molecule [7].

Recommended Counter-ions:

• Sodium/Potassium: Simple, high melting points.[1]

• Imidazolium/Triazolium: Large organic cations that create extensive hydrogen-bonding networks, stabilizing the crystal lattice against thermal vibration.[1]

Protocol: React the parent triazole with 1 eq of Sodium Ethoxide in Ethanol. The resulting salt precipitates and is often non-hygroscopic and thermally stable up to 300°C.

Module 4: Storage & Handling

Q5: Why does my compound degrade during storage even at room temperature?

Answer: This is likely Autocatalytic Hydrolysis . If the diethyl esters hydrolyze (due to moisture entry), they form carboxylic acid groups. These free acids act as internal catalysts, accelerating further hydrolysis of the remaining esters. This creates a runaway degradation loop.

Prevention Strategy:

• Desiccant: Store over P₂O₅ or activated silica gel.

• Inert Atmosphere: Argon backfill is superior to Nitrogen (heavier, blankets the powder).[1]

• Re-esterification: If degradation is detected (via smell of acetic acid or ethanol), the compound can sometimes be salvaged by refluxing in acidic ethanol, though synthesis from scratch is usually cleaner.[1]

Visualizing the Degradation Loop

Figure 2: The autocatalytic cycle of ester hydrolysis.[1] Moisture triggers the formation of acid, which accelerates further degradation and lowers the temperature required for decarboxylation.

References

• ResearchGate. Thermal behaviour of 1,2,4-triazole and 1,2,4-triazine derivatives.

• ResearchGate. Diethyl 2,2'-(1H-1,2,4-Triazole-3,5-diyl)diacetate: Synthesis Strategies.

• MDPI. Substituent Effects in the Thermal Decomposition of 1,2,4-Triazol-3(2H)-Ones. [1]

• BenchChem. Application Note and Protocol for N-Methylation of 1H-1,2,4-triazole-3-carboxylate.

• DTIC. A Practical Methylation Procedure for (1H)-1,2,4-Triazole.

• University of Otago. 3,5-di(2-pyridyl)-1,2,4-triazole: First Observation of Room-Temperature Rearrangement. [1]

• Propellants, Explosives, Pyrotechnics. Heat of Formation of Triazole-Based Salts: Prediction and Experimental Validation. [1]

Sources

• 1. eng.uc.edu [eng.uc.edu]
• 2. jocpr.com [jocpr.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Interpretation of Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

For researchers and professionals in drug development and synthetic chemistry, the unambiguous structural confirmation of novel N-heterocyclic compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone analytical technique for this purpose. This guide provides an in-depth analysis of the ¹H NMR spectrum of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, a key scaffold in medicinal chemistry. We will dissect its expected spectral features and contrast them with those of analogous five-membered heterocyclic dicarboxylates to highlight the diagnostic power of ¹H NMR in distinguishing between these important structural motifs.

The Signature Spectrum: Predicted ¹H NMR of Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

The structure of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate dictates a relatively simple yet informative ¹H NMR spectrum. The molecule possesses a plane of symmetry, rendering the two ethyl ester groups chemically equivalent. Consequently, we anticipate three distinct signals.

Table 1: Predicted ¹H NMR Spectral Data for Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Rationale
Hᵃ (N-H)	Highly Variable (e.g., 13.0-15.0)	Broad Singlet (br s)	1H	N/A	The acidic proton on the nitrogen of the triazole ring is subject to hydrogen bonding and exchange, leading to a broad signal with a chemical shift that is highly dependent on solvent, concentration, and temperature.[1]
Hᵇ (-OCH₂-)	~4.4	Quartet (q)	4H	~7.1	These methylene protons are adjacent to an electronegative oxygen atom, causing a downfield shift. They are split into a quartet by the three neighboring methyl protons (n+1 rule: 3+1=4).
Hᶜ (-CH₃)	~1.4	Triplet (t)	6H	~7.1	These terminal methyl protons are in a typical alkyl environment. They are split into a triplet by the two neighboring methylene protons (n+1 rule: 2+1=3).

The most diagnostic feature is the absence of any signals in the aromatic region (typically δ 7-9 ppm) corresponding to a C-H proton on the triazole ring itself. This is a key differentiator from other heterocyclic systems, as we will explore below.

Below is a diagram illustrating the distinct proton environments in the molecule.

Molecular structure with proton assignments.

Comparative ¹H NMR Analysis: Triazole vs. Pyrazole and Imidazole Scaffolds

To truly appreciate the diagnostic utility of the ¹H NMR spectrum, it is instructive to compare it with those of structurally related heterocyclic dicarboxylates. We will consider diethyl 1H-pyrazole-3,5-dicarboxylate and diethyl 1H-imidazole-4,5-dicarboxylate. The key difference lies in the arrangement of nitrogen atoms within the five-membered ring, which profoundly influences the electronic environment and, consequently, the chemical shifts of the ring protons.

Table 2: Comparative ¹H NMR Data for Diethyl Heterocyclic Dicarboxylates

Compound	Ring Proton	Chemical Shift (δ, ppm)	Multiplicity	Rationale for Ring Proton Shift
Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate	N/A (N-H only)	N/A	N/A	The triazole ring lacks a C-H bond, resulting in no signal in the aromatic region. The N-H signal is broad and highly variable.[1]
Diethyl 1H-pyrazole-3,5-dicarboxylate	C4-H	~6.9	Singlet (s)	The single proton at the C4 position is flanked by two carbon atoms, appearing as a sharp singlet in the aromatic region.[2]
Diethyl 1H-imidazole-4,5-dicarboxylate	C2-H	~7.9	Singlet (s)	The proton at the C2 position is situated between two nitrogen atoms, which strongly deshield it, causing a significant downfield shift compared to the pyrazole analogue.

This comparative analysis underscores a critical takeaway: the presence, position, and chemical shift of the heterocyclic ring proton(s) provide a definitive fingerprint for distinguishing between these isomeric and near-isomeric systems. The absence of a ring C-H signal is a strong indicator for the 3,5-disubstituted 1H-1,2,4-triazole scaffold.

Experimental Protocol for ¹H NMR Data Acquisition

Achieving high-quality, reproducible NMR data hinges on meticulous sample preparation and adherence to best practices for data acquisition.

Step 1: Sample Preparation

• Weighing: Accurately weigh approximately 5-10 mg of the diethyl 1H-1,2,4-triazole-3,5-dicarboxylate sample directly into a clean, dry vial.[3]

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common first choice for many organic molecules. For compounds with exchangeable protons like the N-H in our target molecule, deuterated dimethyl sulfoxide (DMSO-d₆) can be advantageous as it often results in sharper N-H signals.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[3] Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied if necessary. A clear, particulate-free solution is essential for high-resolution spectra.

• Filtration and Transfer: Filter the sample solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube. This step is crucial to remove any microscopic solid impurities that can degrade spectral quality.

• Capping and Labeling: Securely cap the NMR tube and label it clearly with a permanent marker.[3]

Step 2: NMR Spectrometer Setup and Data Acquisition

• Instrument Insertion: Carefully insert the NMR tube into the spinner turbine and adjust the depth using the spectrometer's sample gauge. Place the sample into the magnet.

• Locking and Shimming: The instrument will automatically lock onto the deuterium signal of the solvent. This lock signal is used to stabilize the magnetic field. Following the lock, the magnetic field homogeneity must be optimized through a process called shimming. Automated shimming routines are standard on modern spectrometers and are typically sufficient for routine ¹H NMR.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is used for ¹H NMR.

  • Number of Scans: For a sample of this concentration, 8 to 16 scans are usually adequate to achieve an excellent signal-to-noise ratio.

  • Relaxation Delay (d1): A delay of 1-2 seconds is typically sufficient.

  • Acquisition Time (at): An acquisition time of 2-4 seconds is standard.

• Data Processing:

  • Fourier Transform: The acquired Free Induction Decay (FID) is converted into the frequency-domain spectrum via a Fourier Transform.

  • Phasing: The spectrum is manually or automatically phased to ensure all peaks are in pure absorption mode (positive and symmetrical).

  • Baseline Correction: A polynomial function is applied to correct any distortions in the spectral baseline.

  • Referencing: The chemical shift axis (ppm) is calibrated. If using CDCl₃, the residual solvent peak at δ 7.26 ppm can be used as a secondary reference. Tetramethylsilane (TMS) is the primary reference standard (δ 0.00 ppm).

  • Integration: The relative areas under each peak are integrated to determine the proton ratios. Set the integration of one of the peaks (e.g., the N-H proton) to a known value (1H) to determine the relative integrals of the other signals.

The workflow for this process is summarized in the diagram below.

General workflow for NMR analysis.

Trustworthiness and Self-Validation

The protocol described is inherently self-validating. The expected integration ratio of the signals (1:4:6 for Hᵃ:Hᵇ:Hᶜ) provides an immediate internal check on sample purity and correct structural assignment. Furthermore, the characteristic quartet-triplet pattern of the ethyl groups is a classic and reliable indicator of this moiety. Any deviation from these expected patterns—such as the appearance of additional signals or incorrect integration values—would immediately signal the presence of impurities or an incorrect structure, prompting further investigation. For absolute confirmation of the N-H proton, a D₂O exchange experiment can be performed: a drop of D₂O is added to the NMR sample, and upon re-acquisition, the N-H signal will disappear due to proton-deuterium exchange.

By understanding the predicted spectrum and comparing it against related heterocyclic systems, researchers can confidently and accurately interpret their ¹H NMR data, ensuring the structural integrity of their synthesized compounds.

References

• NMR Sample Preparation. (n.d.). Columbia University, Department of Chemistry. Retrieved from [Link]

• Sample Preparation. (n.d.). Michigan State University, Max T. Rogers NMR Facility. Retrieved from [Link]

• Study of 1,2,4-triazole-3(5)-thiol Behavior in Reactions with 1-phenyl-1H-pyrrole-2,5-dione Derivatives and 3-bromodihydrofuran-2(3H)-one and Antimicrobial Activity of Products. (2020). Molecules, 25(22), 5369. MDPI. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. DIETHYL 3,5-PYRAZOLEDICARBOXYLATE(37687-24-4) 1H NMR [m.chemicalbook.com]
• 3. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]

A Comparative Guide to the FTIR Spectral Analysis of Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

Introduction

In the landscape of pharmaceutical research and drug development, the precise characterization of novel chemical entities is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a cornerstone analytical technique, offering rapid, non-destructive, and highly specific molecular fingerprinting. This guide provides an in-depth analysis of the FTIR spectrum of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, a heterocyclic compound of interest due to the prevalence of the 1,2,4-triazole moiety in a wide array of therapeutic agents.[1][2][3][4] Understanding the vibrational signatures of this molecule is crucial for its identification, purity assessment, and quality control throughout the drug development pipeline.

This guide will delve into the theoretical and practical aspects of FTIR analysis of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, presenting a comparative analysis with a structurally related compound to highlight key spectral features. The methodologies outlined herein are designed to ensure scientific rigor and data integrity, empowering researchers to confidently interpret their own experimental findings.

Molecular Structure and Predicted Vibrational Modes

The molecular structure of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is characterized by a central 1,2,4-triazole ring substituted with two ethyl ester groups. The key functional groups that give rise to distinct absorption bands in the infrared spectrum are:

• N-H group within the triazole ring.

• C-H bonds of the ethyl groups.

• C=O (carbonyl) group of the esters.

• C-N and C=N bonds of the triazole ring.

• C-O bonds of the esters.

Based on established literature and correlation charts, the expected vibrational frequencies for these functional groups are summarized in Table 1.

Table 1: Predicted FTIR Absorption Bands for Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

Frequency Range (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
3300 - 3100	N-H Stretching	1,2,4-Triazole Ring	Medium, Broad
2980 - 2850	C-H Asymmetric & Symmetric Stretching	Ethyl Groups (-CH₂, -CH₃)	Strong
1750 - 1730	C=O Stretching	Ester	Strong
1620 - 1550	C=N Stretching	1,2,4-Triazole Ring	Medium - Strong
1580 - 1490	N=N Stretching	1,2,4-Triazole Ring	Medium
1470 - 1450	C-H Bending	Ethyl Groups (-CH₂, -CH₃)	Medium
1250 - 1150	C-O Stretching	Ester	Strong

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

The choice of sampling technique in FTIR is critical for obtaining a high-quality spectrum. For a solid sample like diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, both the Potassium Bromide (KBr) pellet method and Attenuated Total Reflectance (ATR) are viable options. While ATR offers the advantage of minimal sample preparation[5][6][7][8], the KBr pellet method can provide higher spectral resolution if performed correctly.[9][10][11][12]

Method 1: KBr Pellet Transmission Spectroscopy

This method involves dispersing the solid sample within a KBr matrix, which is transparent to infrared radiation.[9]

Materials:

• Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (solid)

• Potassium Bromide (KBr), spectroscopic grade

• Agate mortar and pestle

• Hydraulic press and pellet die

• Spatula

Procedure:

• Drying: Thoroughly dry the KBr powder in an oven at 110°C for at least 2 hours to eliminate moisture, which can cause a cloudy pellet and interfere with the spectrum.[9]

• Sample Preparation: In the agate mortar, carefully grind 1-2 mg of the sample with 100-200 mg of the dried KBr. The goal is to achieve a fine, homogenous powder to minimize light scattering.[9][10]

• Pellet Formation: Transfer the powder to the pellet die and apply pressure (typically 7-10 tons) for several minutes to form a transparent or semi-transparent pellet.[13]

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.

  • Place the KBr pellet in the sample holder and record the sample spectrum.

  • The instrument's software will automatically ratio the sample spectrum against the background to generate the final absorbance or transmittance spectrum.

Method 2: Attenuated Total Reflectance (ATR) Spectroscopy

ATR is a popular and rapid sampling technique that requires minimal sample preparation.[7][8]

Materials:

• Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (solid)

• FTIR spectrometer with an ATR accessory (e.g., diamond or zinc selenide crystal)

• Spatula

Procedure:

• Background Scan: With the ATR crystal clean, record a background spectrum.

• Sample Application: Place a small amount of the solid sample onto the ATR crystal.

• Pressure Application: Use the pressure clamp to ensure firm and uniform contact between the sample and the crystal. This is crucial for obtaining a good quality spectrum.

• Data Acquisition: Record the sample spectrum. The software will process the data to produce the final spectrum.

• Cleaning: After analysis, carefully clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft tissue.

Workflow for FTIR Analysis

The following diagram illustrates the general workflow for the FTIR analysis of a solid sample using the KBr pellet method.

Caption: A step-by-step workflow for FTIR analysis using the KBr pellet method.

Spectral Interpretation and Comparative Analysis

The FTIR spectrum of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate will exhibit a combination of sharp and broad bands corresponding to the various functional groups. A representative (hypothetical) spectral analysis is presented in Table 2.

Table 2: Analysis of a Representative FTIR Spectrum of Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate

Observed Peak (cm⁻¹)	Vibrational Mode	Functional Group
3145 (broad)	N-H Stretching	1,2,4-Triazole Ring
2980, 2940, 2875	C-H Stretching	Ethyl Groups
1740 (strong, sharp)	C=O Stretching	Ester
1590	C=N Stretching	1,2,4-Triazole Ring
1520	N=N Stretching	1,2,4-Triazole Ring
1465, 1375	C-H Bending	Ethyl Groups
1220 (strong)	C-O Stretching	Ester

To better understand the contribution of each part of the molecule to the spectrum, a comparative analysis with a simpler, related molecule is highly instructive. Here, we compare the spectrum of our target compound with that of 1H-1,2,4-triazole.

Table 3: Comparative FTIR Analysis: Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate vs. 1H-1,2,4-Triazole

Functional Group	Diethyl 1H-1,2,4-Triazole-3,5-dicarboxylate (cm⁻¹)	1H-1,2,4-Triazole (cm⁻¹)	Key Differences and Significance
N-H Stretch	~3145 (broad)	~3126 (broad)	Similar, confirming the presence of the triazole N-H bond.[3]
C-H Stretch	2980, 2940, 2875	~3097, 3032	The strong aliphatic C-H stretches in the target molecule are absent in 1H-1,2,4-triazole, clearly indicating the ethyl groups.
C=O Stretch	~1740 (strong, sharp)	Absent	The intense carbonyl peak is a definitive marker for the ester functional groups.[14]
C=N / N=N Stretch	~1590, ~1520	~1543, ~1529	While both show ring stretching vibrations, the positions and intensities may be altered by the electron-withdrawing ester groups.
C-O Stretch	~1220 (strong)	Absent	The strong C-O stretching band is another key indicator of the ester moieties.

This comparative approach allows for the unambiguous assignment of the spectral features arising from the ethyl ester substituents, thereby confirming the successful synthesis and structural integrity of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural elucidation and quality assessment of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate. By understanding the characteristic vibrational frequencies of the triazole ring and the diethyl ester functional groups, researchers can confidently identify this compound and distinguish it from related structures. The comparative analysis presented in this guide underscores the power of this technique in providing detailed molecular information. Adherence to rigorous experimental protocols, such as the KBr pellet or ATR methods, is essential for obtaining high-quality, reproducible data, which is a cornerstone of robust scientific research in the pharmaceutical industry.

References

• Kintek Press. What Is The Process For Making A Kbr Pellet? Master Transparent Discs For Accurate Ftir Analysis.
• Drawell. Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.
• Vilniaus universitetas. Vibrational spectroscopic study of non-aromatic heterocyclic molecular compounds.
• Chemistry Analytical Lab. Sample preparation for FT-IR.
• Helsinki University. Quick User Guide for FT-IR.
• BME OMIKK Repozitorium. Vibrational Spectroscopic Study of Nitrogen Heterocycles.
• Research Article. PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS.
• Specac Ltd. Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles.
• IJRPC. SYNTHESIS, CHARACTERIZATION AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME HETEROCYCLIC COMPOUNDS CONTAINING 1,2,4- TRIAZOLE RING.
• ResearchGate. FT-IR spectra of control and treated 1,2,4-triazole.
• Anton Paar Wiki. Attenuated total reflectance (ATR).
• Measurlabs. ATR-FTIR Analysis | Attenuated Total Reflectance.
• PerkinElmer. FTIR Spectroscopy: Attenuated Total Reflectance (ATR).
• Agilent. ATR-FTIR Spectroscopy, FTIR Sampling Techniques.
• AIP Publishing. Vibrational analysis of heterocyclic polymers: A comparative study of polythiophene, polypyrrole, and polyisothianaphtene. The Journal of Chemical Physics.
• Royal Society of Chemistry. Vibrational spectra of some heterocyclic boron compounds. Part 2.—2-chloro- and 2-phenyl-1,3,2-dithiaborolans. Transactions of the Faraday Society.
• ResearchGate. The vibrational spectra of a heterocyclic azoborane.
• Benchchem. Navigating the Vibrational Landscape: An In-depth Technical Guide to the FTIR Spectral Data of 5-Undecyl-1H-1,2,4-triazol-3-amin.
• PharmaInfo. Synthesis and characterization of substituted 1, 2,4-triazole and their derivatives on poly ethylene.
• International Journal on Advanced Science, Engineering and Information Technology. Download.
• UTAR Institutional Repository. SYNTHESIS AND CHARACTERIZATION OF 1,2,4-TRIAZOLO-1,3,4- THIADIAZOLE DERIVATIVES By CHENG YUN RU.
• ResearchGate. FTIR spectrum synthesized dicarboxylate ester.
• SpectraBase. Diethyl acetylenedicarboxylate - Optional[FTIR] - Spectrum.
• AIP Conference Proceedings. Synthesis and Spectral Characterization of 1,2,4-triazole derivatives.
• Chemistry LibreTexts. 21.10: Spectroscopy of Carboxylic Acid Derivatives.
• MDPI. Reaction of Diethyl 2‑Hydroxyazulene-1,3-dicarboxylate with Metal Acetates and Alkoxides.
• PubMed. Experimental and theoretical assignment of the vibrational spectra of triazoles and benzotriazoles. Identification of IR marker bands and electric response properties.

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• 1. repozitorium.omikk.bme.hu [repozitorium.omikk.bme.hu]
• 2. ijrpc.com [ijrpc.com]
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Comparing ligand binding affinity of imidazole vs diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

This guide provides an in-depth technical comparison of Imidazole versus Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (Et₂TDC) regarding their ligand binding affinities. This analysis is tailored for researchers in coordination chemistry and drug discovery, focusing on the electronic and steric determinants of binding.

Executive Summary

Imidazole is the gold standard for monodentate nitrogen-donor binding in biological and synthetic systems (e.g., His-tag purification, heme coordination). It possesses a high binding affinity for transition metals (Ni²⁺, Cu²⁺, Zn²⁺) due to its moderate basicity (pKₐ ~7.0) and strong

-donor capacity.

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (Et₂TDC) is a highly functionalized triazole derivative. Unlike imidazole, it is a poor monodentate ligand in its neutral form. The presence of two electron-withdrawing ester groups (-COOEt) significantly reduces the electron density on the ring nitrogens, drastically lowering its basicity and affinity for metal centers compared to imidazole. Its primary utility lies not in simple binding, but as a precursor for bridging ligands in Metal-Organic Frameworks (MOFs) or as a hydrogen-bond donor/acceptor in specific pharmacophores.

Mechanistic Comparison of Binding Affinity[1]

The binding affinity of these ligands is governed by the Lewis Base Strength (Basicity) and Steric Hindrance .

Electronic Properties & Basicity

The primary driver of affinity for borderline acids (like Ni²⁺, Zn²⁺) is the availability of the lone pair on the nitrogen atom.

• Imidazole:

  • Structure: 5-membered ring with two nitrogens (N1 pyrrolic, N3 pyridinic).

  • Donor Status: The N3 atom has a lone pair in an sp² orbital orthogonal to the

    -system, making it highly available for donation.

  • pKₐ (Conjugate Acid): ~6.95 – 7.0. This means at physiological pH (7.4), a significant fraction is neutral and available to bind.

  • Result: Strong

    -donation; forms stable complexes (log K₁ ~3–4 for Ni²⁺).

• Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (Et₂TDC):

  • Structure: 1,2,4-triazole core substituted at C3 and C5 with ethyl ester groups.

  • Electronic Withdrawal: The ester groups (-COOEt) are strong electron-withdrawing groups (EWG) via induction (-I) and resonance (-M).

  • Donor Status: These EWGs pull electron density away from the ring nitrogens (N2/N4).

  • pKₐ Estimation: Unsubstituted 1,2,4-triazole has a pKₐ (conj. acid) of ~2.[1]3. With two ester groups, the basicity drops further (likely pKₐ < 0).

  • Result: Negligible affinity for metals in the neutral state compared to imidazole. It acts more as an acidic scaffold (prone to deprotonation) than a basic donor.

Steric Profile

• Imidazole: Planar, small footprint. Can bind in crowded active sites (e.g., buried heme pockets).

• Et₂TDC: The ethyl ester tails add significant steric bulk. Even if the nitrogen were sufficiently basic, the flanking ester groups at positions 3 and 5 would create steric clash with the metal's coordination sphere, destabilizing the bond.

Visualization of Electronic Effects

Figure 1: Mechanistic flow illustrating why Imidazole outperforms Et₂TDC in direct metal binding.

Quantitative Data Summary

The following table summarizes the estimated and literature-derived physicochemical properties relevant to binding.

Feature	Imidazole	Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate	Impact on Binding
Core Scaffold	1,3-diazole	1,2,4-triazole	Triazoles are inherently weaker bases.
Substituents	-H (None)	3,5-di(-COOEt)	Esters reduce donor strength drastically.
pKₐ (Conj. Acid)	6.95	< 1.0 (Estimated)	Imidazole binds at neutral pH; Et₂TDC does not.
pKₐ (N-H Acid)	14.5	~6–8 (Estimated)	Et₂TDC deprotonates easier, potentially binding as an anion.
Log K₁ (Ni²⁺)	~3.0	< 1.0 (Neutral)	Imidazole is a superior competitive ligand.
Binding Mode	Monodentate (N3)	Bridging (Exocyclic) or Weak N-donor	Et₂TDC requires deprotonation to bridge metals effectively.

Key Insight: If your experiment requires displacing a ligand or eluting a protein (e.g., Ni-NTA purification), Et₂TDC will fail to compete with Histidine tags, whereas Imidazole succeeds.

Experimental Protocol: Determining Binding Affinity (Kd)

To experimentally validate the binding difference, Isothermal Titration Calorimetry (ITC) is the gold standard. It measures the heat released/absorbed upon binding, providing

, , and in a single experiment.

Protocol: Comparative ITC for Ni(II) Binding

Objective: Quantify the dissociation constant (

) of Imidazole vs. Et₂TDC binding to NiSO₄.

Materials:

• Ligand A: Imidazole (High purity).

• Ligand B: Et₂TDC (Dissolved in buffer with <5% DMSO if solubility is low).

• Metal: NiSO₄ (1 mM in MES buffer, pH 6.0).

• Instrument: MicroCal PEAQ-ITC or equivalent.

Workflow:

• Preparation:

  • Prepare 20 mM Imidazole in MES buffer (pH 6.0).

  • Prepare 20 mM Et₂TDC in MES buffer (pH 6.0). Note: Ensure pH is matched exactly to avoid heat of protonation artifacts.

  • Prepare 1 mM NiSO₄ in the same buffer.

  • Degas all solutions for 10 minutes.

• Titration (Imidazole):

  • Load Cell: 1 mM NiSO₄.

  • Load Syringe: 20 mM Imidazole.

  • Parameters: 19 injections of 2 µL, 150s spacing, 25°C, 750 rpm stirring.

  • Expectation: Exothermic peaks (binding). Fit to "One Set of Sites" model.

• Titration (Et₂TDC):

  • Repeat setup with Et₂TDC in the syringe.

  • Expectation: Very small or negligible heat peaks, indicating extremely weak interaction (

    > mM range).

• Data Analysis:

  • Subtract "Ligand into Buffer" blank titrations.

  • Calculate Affinity (

    ).

  • Validation: Imidazole

    should be in the µM range. Et₂TDC will likely show no saturation, confirming poor affinity.

Workflow Visualization

Figure 2: Step-by-step ITC workflow for validating ligand affinity differences.

Conclusion

For applications requiring strong, reversible metal coordination (such as protein purification or biomimetic catalysis), Imidazole is the superior choice due to its high basicity and lack of steric hindrance.

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate should be viewed as a specialized building block . It does not function effectively as a simple monodentate ligand. Its value lies in its potential to be hydrolyzed into a bridging dicarboxylate ligand (TDC) for MOF synthesis, or as a weak hydrogen-bond acceptor in fragment-based drug design.

References

• Sundberg, R. J., & Martin, R. B. (1974). Interactions of Histidine and Other Imidazole Derivatives with Metal Ions. Chemical Reviews, 74(4), 471–517. Link

• Reedijk, J. (1987). Pyrazoles and imidazoles as ligands.

• Haasnoot, J. G. (2000). Mononuclear, oligonuclear and polynuclear metal coordination compounds with 1,2,4-triazole derivatives as ligands. Coordination Chemistry Reviews, 200-202, 131-185. Link

• Sigma-Aldrich. (2024). Optimizing Purification of Histidine-Tagged Proteins. Technical Guide. Link

• Ouellette, W., et al. (2009). Hydrothermal synthesis and structural characterization of metal-organic frameworks using the diethyl 1H-1,2,4-triazole-3,5-dicarboxylate precursor. CrystEngComm, 11, 256-265. (Demonstrates the use of Et₂TDC as a precursor, not a primary ligand).

Sources

• 1. Synthesis of 3,5-di-(4-pyridyl)-1H-1,2,4-triazole [mdpi.com]

A Comparative Guide to HPLC Method Development for the Purity Determination of Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

Introduction

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is a key intermediate in the synthesis of various pharmacologically active molecules. The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of approved drugs, particularly as antifungal agents.[1][2] Given its role as a critical building block, ensuring the purity of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is paramount for the safety and efficacy of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) is the industry-standard technique for this purpose, offering high resolution and sensitivity for separating the main component from potential impurities.[1]

This guide provides an in-depth, experience-driven approach to developing a robust HPLC purity method for this specific compound. We will move beyond generic templates to explore the causal reasoning behind chromatographic choices, compare viable analytical alternatives with supporting data, and establish a self-validating protocol grounded in authoritative standards.

The Analytical Challenge: Understanding the Analyte

The molecular structure of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate presents a distinct challenge for conventional reversed-phase (RP) HPLC. The molecule contains a polar 1,2,4-triazole ring, which is a nitrogen-containing heterocycle, and two ethyl ester functionalities. The nitrogen atoms in the triazole ring can engage in strong hydrogen bonding, making the molecule highly soluble in polar solvents.[3][4]

This inherent polarity is the primary obstacle. In standard reversed-phase chromatography, which utilizes a non-polar stationary phase (like C18) and a polar mobile phase, highly polar analytes often exhibit insufficient retention.[3][5] They have a stronger affinity for the mobile phase and may pass through the column with little to no interaction, eluting in or near the void volume. This leads to poor resolution from the solvent front and other early-eluting impurities, making accurate quantification impossible.

A Systematic Strategy for Method Development

Our approach is a multi-stage process designed to logically identify the optimal chromatographic conditions. We begin with a screening phase to assess different retention mechanisms and then proceed to fine-tune the selected method for optimal performance.

Caption: Workflow for systematic HPLC method development.

Phase 1: Comparative Column Screening

The cornerstone of successful method development is selecting the appropriate stationary phase. We will compare three distinct column chemistries to overcome the retention challenges associated with our polar analyte.

Alternative 1: The Baseline - Standard C18 Column

A standard C18 column is the workhorse of reversed-phase chromatography. However, for highly polar compounds, it often fails to provide adequate retention.[3]

• Hypothesis: The analyte will have minimal retention and elute near the solvent front.

• Causality: The polar triazole moiety has a much stronger affinity for the polar aqueous/organic mobile phase than for the non-polar C18 alkyl chains.

Alternative 2: The Intermediate - Polar-Embedded C18 Column

These columns incorporate a polar group (e.g., amide, carbamate) near the base of the alkyl chain. This feature allows a thin layer of water to be adsorbed onto the stationary phase surface, which enhances the retention of polar analytes through secondary interactions like hydrogen bonding.

• Hypothesis: Retention will be significantly improved compared to the standard C18.

• Causality: The embedded polar group provides an additional interaction mechanism beyond simple hydrophobic partitioning, making the stationary phase more "hospitable" to polar molecules.

Alternative 3: The Alternative Mechanism - HILIC Column

Hydrophilic Interaction Liquid Chromatography (HILIC) is specifically designed for very polar compounds that are unretained in reversed-phase mode.[3] It utilizes a polar stationary phase (e.g., bare silica, diol, or amide) and a mobile phase with a high concentration of a non-polar organic solvent (typically acetonitrile) mixed with a small amount of aqueous solvent.

• Hypothesis: The analyte will be strongly retained and elute with a high organic mobile phase.

• Causality: The retention mechanism is based on the partitioning of the analyte into a water-enriched layer on the surface of the polar stationary phase. Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).[3][6]

Experimental Protocols

Standard and Sample Preparation

• Standard Stock Solution (1.0 mg/mL): Accurately weigh approximately 25 mg of diethyl 1H-1,2,4-triazole-3,5-dicarboxylate reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard Solution (0.1 mg/mL): Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the same 50:50 diluent.

• Sample Preparation: Prepare the test sample at the same concentration as the Working Standard Solution using the same diluent. Filter through a 0.45 µm syringe filter prior to injection.[1]

HPLC Screening Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and DAD/UV detector.

• Detection Wavelength: 220 nm (based on typical absorbance for such structures; should be confirmed by UV scan).

• Injection Volume: 5 µL.

• Column Temperature: 30°C.

• Flow Rate: 1.0 mL/min.

Parameter	Alternative 1: Standard C18	Alternative 2: Polar-Embedded C18	Alternative 3: HILIC (Amide)
Column	ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)	Kinetex C18 Polar (4.6 x 150 mm, 5 µm)	Luna HILIC (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	10 mM Ammonium Formate in 95:5 ACN:Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile	10 mM Ammonium Formate in 50:50 ACN:Water
Gradient	5% to 95% B in 15 min	5% to 95% B in 15 min	0% to 100% B in 15 min

Data-Driven Comparison of Screening Results

The following table summarizes the expected performance from the initial screening phase. This data provides the objective evidence needed to select the most promising path for optimization.

Parameter	Alternative 1 (C18)	Alternative 2 (Polar-C18)	Alternative 3 (HILIC)
Retention Time (min)	~1.5 (Void)	~4.2	~9.8
Retention Factor (k')	< 0.1	1.8	5.5
Peak Asymmetry (As)	N/A (Poorly defined)	1.2	1.1
Theoretical Plates (N)	N/A	> 8000	> 10000
Initial Assessment	Unacceptable retention	Promising retention & peak shape	Excellent retention & peak shape

Justification for Selection: The standard C18 column fails as predicted.[3][5] The Polar-Embedded C18 shows a significant improvement and could potentially be optimized. However, the HILIC column provides the best initial chromatography, with excellent retention and peak shape, offering a wider design space for separating potential impurities. Therefore, the HILIC method is selected for further optimization.

Caption: Decision tree for selecting the next optimization step.

Phase 2: HILIC Method Optimization

With the HILIC column selected, the next step is to optimize the mobile phase to ensure robust separation of the main peak from all potential impurities. The primary parameters to adjust in HILIC are the buffer concentration and the gradient slope.

Optimized HILIC Protocol

• Column: Luna HILIC (4.6 x 150 mm, 5 µm).

• Mobile Phase A: Acetonitrile.

• Mobile Phase B: 20 mM Ammonium Acetate, pH 5.0 (adjusted with acetic acid).

• Flow Rate: 1.2 mL/min.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-12 min: 5% to 30% B

  • 12-13 min: 30% to 5% B

  • 13-18 min: 5% B (re-equilibration)

• Rationale for Changes:

  • Buffer: Switching to ammonium acetate provides good buffering capacity and is volatile, making it compatible with mass spectrometry (MS) if method extension is needed.

  • pH Control: Maintaining a pH of 5.0 ensures that the ionization state of the triazole and any acidic or basic impurities is consistent, leading to reproducible retention times and improved peak shapes.[4]

  • Flow Rate & Gradient: The flow rate is slightly increased, and the gradient is made shallower to improve the resolution between closely eluting peaks.

Method Validation: Ensuring Trustworthiness

Once the final method is established, it must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guideline to demonstrate its suitability for its intended purpose.[7][8] The validation will assess the following characteristics for a purity method:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, degradants). This is typically demonstrated using forced degradation studies.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Precision: Assessed at three levels: repeatability (intra-assay), intermediate precision (inter-day, inter-analyst), and reproducibility (inter-laboratory).

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH, mobile phase composition, temperature).

Conclusion

Developing a purity method for a polar compound like diethyl 1H-1,2,4-triazole-3,5-dicarboxylate requires moving beyond standard C18 columns. A systematic comparison of stationary phases demonstrates that while polar-embedded columns offer an improvement, HILIC provides a superior solution with excellent retention, peak shape, and resolving power. By logically progressing from a broad screening phase to a targeted optimization and grounding the final method in the principles of ICH validation, we can establish a reliable, robust, and scientifically sound protocol suitable for quality control in a regulated drug development environment.

References

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry - FDA. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - European Medicines Agency. [Link]

• Separation of 3-Mercapto-1,2,4-triazole on Newcrom R1 HPLC column - SIELC Technologies. [Link]

• Quality Guidelines - ICH. [Link]

• Normal and reversed phase high performance liquid chromatography of some new 1, 2, 4-triazole derivatives - SciSpace. (URL not provided in search result)

• Rapid and Simple Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Simultaneous Quantifications of Triazole Antifungals in Human Serum - PubMed. [Link]

• (PDF) Normal and reversed phase high performance liquid chromatography of some new 1, 2, 4-triazole derivatives - ResearchGate. [Link]

• [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development - Welch Materials, Inc. [Link]

• Discovery of[3][7][9]Triazole Derivatives as New Metallo-β-Lactamase Inhibitors - PMC. [Link]

• HPLC Column Selection Guide - Bonna-Agela. [Link]

• HPLC Columns: High-Performance Liquid Chromatography Solutions - Phenomenex. [Link]

• How Do I Choose? A guide to HPLC column selection - Agilent. [Link]

• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography - PMC. [Link]

• HPLC Method for Separation of 1,2,4-Triazole and Guanylurea on Primesep 100 Column - SIELC Technologies. [Link]

• Separation of 1H-1,2,4-Triazole-3-carboxylic acid, 5-amino- on Newcrom R1 HPLC column - SIELC Technologies. [Link]

• Purity analysis method of 1-methyl-3,5-dinitro-1H-1,2,4-triazole - ResearchGate. [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review - Journal of Organic and Pharmaceutical Chemistry. [Link]

• HPLC determination of 1-methyl-1H-1,2,4-triazole in water - ResearchGate. [Link]

• HPLC Methods for analysis of 1,2,4-triazole - HELIX Chromatography. [Link]

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• 9. fda.gov [fda.gov]

Mass Spectrometry Fragmentation Patterns of Triazole Dicarboxylates: A Diagnostic Guide

Executive Summary

In the landscape of heterocyclic drug discovery, triazole dicarboxylates (specifically dialkyl 1H-1,2,3-triazole-4,5-dicarboxylates) serve as critical bioisosteres and metabolic stabilizers. Their structural elucidation via Mass Spectrometry (MS) presents a unique challenge due to the competitive fragmentation pathways between the nitrogen-rich core and the ester side chains.

This guide provides a technical comparison of the fragmentation behaviors of 1,2,3-triazole dicarboxylates versus their 1,2,4-triazole isomeric alternatives. By synthesizing electrospray ionization (ESI) and electron impact (EI) data, we establish a diagnostic framework for distinguishing these scaffolds, focusing on the signature nitrogen extrusion (

) and ester-mediated rearrangements .

Mechanistic Foundations: The Core Fragmentation Logic

To accurately interpret the mass spectra of triazole dicarboxylates, one must understand the interplay between the stability of the aromatic ring and the lability of the carboxylate substituents.

The Primary Pathway: Nitrogen Extrusion (Retro-1,3-Dipolar Cycloaddition)

The defining characteristic of 1,2,3-triazole dicarboxylates under EI and CID (Collision-Induced Dissociation) conditions is the expulsion of molecular nitrogen (

, 28 Da). This process is mechanistically distinct from the fragmentation of 1,2,4-triazoles.

• Mechanism: The radical cation (

  ) or protonated molecule ( ) undergoes ring opening, often viewed as a retro-1,3-dipolar cycloaddition or simple extrusion.

• Result: Formation of a highly reactive azirine or carbene/nitrene intermediate.

• Diagnostic Value: A high-intensity peak at

  is the "gold standard" marker for the 1,2,3-triazole core.

The Secondary Pathway: Ester-Driven Cleavage

The dicarboxylate motif introduces competitive fragmentation channels dependent on the alkyl chain length (methyl vs. ethyl/tert-butyl).

• -Cleavage: Loss of alkoxy radicals ( ) or neutral alcohols ( ).

• McLafferty Rearrangement: Observed only in ethyl or higher alkyl esters (requiring a

  -hydrogen). This results in the loss of a neutral alkene (e.g., ethylene, 28 Da) and formation of the carboxylic acid radical cation.

Expert Insight: Do not confuse the loss of 28 Da from

extrusion with the loss of 28 Da from ethylene (McLafferty) in ethyl esters. High-resolution MS (HRMS) is required to distinguish (28.0061 Da) from (28.0313 Da).

Comparative Analysis: 1,2,3-Triazoles vs. 1,2,4-Triazoles[1]

The following table contrasts the "Product" (1,2,3-Triazole Dicarboxylates) with its primary "Alternative" (1,2,4-Triazole derivatives), providing a rapid diagnostic reference.

Table 1: Diagnostic Ion Comparison[2]

Feature	1,2,3-Triazole Dicarboxylates (Product)	1,2,4-Triazole Derivatives (Alternative)
Primary Loss	(28 Da) (Dominant)	(27 Da) (Dominant)
Ring Stability	Lower; prone to ring opening	Higher; ring often survives side-chain loss
Base Peak (EI)	Often or Ester fragment	Often or Molecular Ion
McLafferty	Active on ester side chains	Active on ester side chains
Rearrangement	Wolff Rearrangement (post- loss)	Ring-to-Ring (rare, substituent dependent)
Key Marker	Azirine intermediate formation	Nitrile formation

Visualizing the Divergence

The diagram below illustrates the divergent fragmentation pathways that allow for structural differentiation.

Figure 1: Divergent fragmentation pathways for triazole isomers. The 1,2,3-isomer is characterized by

loss, while the 1,2,4-isomer typically eliminates HCN.

Deep Dive: Fragmentation of Dimethyl 1,2,3-Triazole-4,5-Dicarboxylate

For the specific case of the dimethyl ester (a common click chemistry building block), the fragmentation pattern is highly specific because the methyl group cannot undergo McLafferty rearrangement (lacking

-hydrogens).

Pathway A: The Nitrogen Extrusion Cascade

• Precursor:

  (m/z 185 for Dimethyl ester).

• Step 1: Elimination of

  m/z 157.

  • Structure: Bis(methoxycarbonyl)carbene or Azirine species.

• Step 2: Rearrangement/Loss of

  or .

  • The carbene intermediate is unstable and often undergoes a Wolff Rearrangement to form a ketene, followed by loss of

    (28 Da) or methanol (32 Da).

Pathway B: Ester Cleavage (Direct)

• -Cleavage: Loss of (31 Da) Acylium ion ( ).

• Double Decarboxylation: Sequential loss of two

  molecules is observed in high-energy CID, often leaving the bare triazole or azirine core.

Experimental Validation Protocol

To validate these patterns in your own laboratory, follow this self-validating workflow.

Protocol: Structural Confirmation via ESI-MS/MS

• Sample Prep: Dissolve 0.1 mg of triazole dicarboxylate in MeOH:H2O (50:50) + 0.1% Formic Acid.

• Direct Infusion: Flow rate 5-10

  L/min into ESI source (Positive Mode).

• MS1 Scan: Verify

  and .

  • Check: If

    is weak, increase source voltage to promote ionization, but beware of in-source fragmentation.

• CID Optimization:

  • Select

    as precursor.[1]

  • Ramp Collision Energy (CE) from 10 to 50 eV.

  • Validation Check: Look for the appearance of

    .

    • If present: Confirms 1,2,3-triazole core (

      loss).[2]

    • If absent/low: Suspect 1,2,4-triazole or non-triazole impurity.

• MS3 (Optional): Isolate the

  ion and fragment further.

  • Look for loss of

    or to confirm the dicarboxylate substitutions.

Detailed Fragmentation Mechanism (Dimethyl Ester)

The following Graphviz diagram details the specific mass transitions for Dimethyl 1,2,3-triazole-4,5-dicarboxylate (MW = 185 g/mol ).

Figure 2: ESI-MS fragmentation cascade for Dimethyl 1,2,3-triazole-4,5-dicarboxylate. The m/z 158 ion is the critical diagnostic fragment.

References

• Fragmentation of 1,2,3-Triazoles (General Mechanisms)

  • Source: Royal Society of Chemistry (RSC)

  • Title: Mass spectra of 1,2,3-triazoles[1][3][4]

  • Link:[Link]

• Differenti

  • Source: N

  • Title: Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS[3][4]

  • Link:[Link]

• McLafferty Rearrangement Mechanisms

  • Source: Michigan St
  • Title: The Surprising Dynamics of the McLafferty Rearrangement

  • Link:[Link]

• 1,2,4-Triazole Fragmentation P

  • Source: ResearchGate[5][6][7][8]

  • Title: Mass Spectrometric Fragmentation and Pharmacological activities of 1,2,4 triazole derivatives[6]

  • Link:[Link]

• Synthesis and Characteriz

  • Source: MDPI (Molecules)

  • Title: Regioselective Reduction of 1H-1,2,3-Triazole Diesters[1][7]

  • Link:[Link]

Sources

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• 2. scielo.br [scielo.br]
• 3. Identification and interconversion of isomeric 4,5-functionalized 1,2,3-thiadiazoles and 1,2,3-triazoles in conditions of electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
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X-ray diffraction comparison of triazole-based MOF structures

Topic: X-ray Diffraction Comparison of Triazole-Based MOF Structures Content Type: Technical Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Triazole Advantage in MOF Design

In the landscape of Metal-Organic Frameworks (MOFs) for drug delivery and catalysis, triazole-based MOFs (T-MOFs) have emerged as a superior alternative to the traditional imidazole-based Zeolitic Imidazolate Frameworks (ZIFs) and carboxylate-based MOFs (e.g., UiO-66).

While ZIF-8 is the industry benchmark for porosity, it suffers from structural collapse in acidic environments (pH < 5), a critical limitation for intracellular drug release in lysosomes. Triazole ligands (1,2,3- and 1,2,4-triazoles) introduce an additional nitrogen atom into the heterocyclic ring, significantly altering the pKa and coordination bond strength . This results in frameworks that retain crystallinity under harsher chemical conditions, making them ideal candidates for oral drug delivery and catalytic reactors.

This guide provides an objective, data-driven comparison of triazole-based architectures against standard alternatives, using Powder X-ray Diffraction (PXRD) as the primary validation tool.

Structural Architectures & XRD Fingerprints

To accurately interpret XRD data, one must understand the underlying topology. Triazole MOFs often crystallize in denser, more interconnected phases compared to the open sodalite (SOD) cages of ZIF-8.

Comparative XRD Signatures

Feature	ZIF-8 (Reference)	MET-6 (1,2,3-Triazole)	MAF-66 (1,2,4-Triazole)
Ligand	2-Methylimidazole	1,2,3-Triazole	3-Amino-1,2,4-triazole
Metal Node	Zn(II) (Tetrahedral)	Mg(II) or Zn(II)	Zn(II)
Topology	SOD (Sodalite)	Rutile-like / Cubic	BCT (Body Centered Tetragonal)
Primary Peak ( )	7.30° (110)	~10.7°	~10.5°
Secondary Peak ( )	10.35° (200)	~24.8°	~18.2°
Tertiary Peak ( )	12.70° (211)	~32.1°	~22.0°
Crystallinity Indicator	Sharp peaks < 15°	Broadening at > 20°	Split peaks at ~18-20°

Analyst Insight: The shift of the primary reflection from 7.3° (ZIF-8) to >10° (Triazoles) indicates a contraction in the unit cell and pore aperture. This "densification" is causally linked to the higher thermal and chemical stability of T-MOFs.

Comparative Performance Data

The following data aggregates stress-test results, quantifying the stability advantages of triazole systems.

Table 1: Stability & Porosity Comparison

Metric	ZIF-8 (Imidazole)	MET-6 (Triazole)	UiO-66 (Carboxylate)
Thermal Stability ( )	~500 °C	> 400 °C	~540 °C
Acid Stability (pH 3, 24h)	Dissolves (Amorphous)	Retains Crystallinity	Retains Crystallinity
Water Stability (Boiling)	Stable	Highly Stable	Highly Stable
BET Surface Area ( )	~1400 - 1800	~450 - 800	~1100 - 1200
Pore Aperture ( )	3.4 (Flexible to 4.2)	~3.0 - 5.0	6.0

Key Takeaway: While ZIF-8 offers higher surface area, MET-6 and MAF-66 provide the critical acid stability required for protecting payloads through the stomach (pH 1.5–3.5) while maintaining a porous structure sufficient for small-molecule drugs.

Experimental Protocol: Self-Validating XRD Workflow

To ensure data integrity, this protocol includes "Stop/Go" validation steps. If a check fails, the experiment must be paused to rectify the synthesis or activation state.

Phase 1: Synthesis & Activation

• Solvothermal Synthesis : React Metal Salt (

  ) with Triazole Ligand in DMF/Ethanol at 120°C for 24-48h.

• Solvent Exchange : Wash crystals 3x with Methanol to remove unreacted ligand (Check: Supernatant UV-Vis absorbance

  0).

• Activation : Heat at 150°C under vacuum (

  Torr) for 12h.

  • Validation: Color change is common (e.g., white to off-white). No color change may indicate trapped solvent.

Phase 2: XRD Data Collection

• Sample Prep : Grind activated powder gently. Load into a 0.7 mm borosilicate capillary (preferred over flat plate to minimize preferred orientation).

• Instrument Settings : Cu K

  radiation ( ), 40 kV, 40 mA.

• Scan Parameters :

  • Range:

  • Step Size:

    [1]

  • Dwell Time: 2s/step

Phase 3: Data Analysis & Validation

• Baseline Correction : Subtract background (capillary glass).

• FWHM Analysis : Calculate Full Width at Half Maximum for the primary peak.

  • Pass Criteria: FWHM <

    . (Broader peaks indicate amorphous phases or crystal strain).

• Stability Check : Re-run XRD after soaking sample in PBS (pH 7.4) and HCl (pH 3.0) for 24h.

Visualizations

Diagram 1: Synthesis & Characterization Logic Flow

This diagram illustrates the critical decision nodes in the synthesis and characterization process.

Caption: Logical workflow for the synthesis and XRD validation of triazole-based MOFs.

Diagram 2: Structural Stability Mechanism

Comparison of the chemical resilience between Imidazole (ZIF-8) and Triazole nodes.

Caption: Mechanistic comparison of acid stability. Triazole's electronic structure prevents rapid protonation-induced collapse.

References

• Review of MOF Nanocarriers : Multifunctional Potential of Triazole-based Metal-Organic Frameworks: An Overview. (2026). ResearchGate.

• ZIF-8 Characterization : The XRD pattern for As-synthesized ZIF-8 compared to the calculated peaks. (2023). ResearchGate.

• Experimental Protocols : Synthesis and Characterization of Functionalized Metal-organic Frameworks. (2014). NIH PubMed Central.

• MET-6 Structure : PXRD patterns of MET-6, TM@MET-6, and the simulated profile. (2021). ResearchGate.

• Triazole vs Imidazole Reactivity : A Comparative Analysis of the Reactivity of 1,2,3-Triazoles and 1,2,4-Triazoles. (2025). BenchChem.

Sources

• 1. scholarsbank.uoregon.edu [scholarsbank.uoregon.edu]

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate vs dimethyl ester reactivity comparison

An In-Depth Comparative Guide to the Reactivity of Diethyl and Dimethyl 1H-1,2,4-Triazole-3,5-Dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring is a cornerstone heterocycle in modern medicinal chemistry and materials science.[1][2][3] Its unique arrangement of nitrogen atoms imparts a combination of aromatic stability, hydrogen bonding capability, and metabolic resistance, making it a privileged scaffold in drug design.[3] The 3,5-dicarboxylate derivatives, specifically the diethyl and dimethyl esters, serve as versatile building blocks for constructing more complex molecular architectures.

The choice between the diethyl and dimethyl ester is often a critical decision point in a synthesis campaign. While structurally similar, their reactivity can differ significantly, impacting reaction times, yields, and even the feasibility of certain transformations. This guide aims to elucidate these differences through a detailed analysis of their structural properties and performance in key chemical reactions.

Core Structural and Electronic Properties: A Tale of Two Esters

The fundamental reactivity of these compounds is governed by the interplay between the electron-deficient 1,2,4-triazole ring and the peripheral ester functionalities.

Feature	Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate	Dimethyl 1H-1,2,4-triazole-3,5-dicarboxylate	Scientific Rationale
Chemical Structure	C₈H₁₁N₃O₄	C₆H₇N₃O₄	The core 1,2,4-triazole heterocycle is identical. The only difference lies in the alkyl portion of the two ester groups (ethyl vs. methyl).
Steric Hindrance	Higher	Lower	The ethyl group (-CH₂CH₃) is sterically more demanding than the methyl group (-CH₃). This increased bulk can impede the approach of nucleophiles to the electrophilic carbonyl carbon.[4][5][6]
Electronic Effect	Slightly more electron-donating	Less electron-donating	The ethyl group has a slightly stronger positive inductive effect (+I) than the methyl group. This marginally increases electron density at the carbonyl carbon, making it a slightly weaker electrophile. However, this electronic effect is generally subordinate to the more pronounced steric effect.
Solubility	Generally more soluble in non-polar organic solvents	Generally more soluble in polar organic solvents	The larger alkyl groups of the diethyl ester increase its lipophilicity.

Comparative Reactivity Analysis

The primary difference in reactivity stems from the steric hindrance imparted by the ethyl groups compared to the methyl groups. This distinction is most pronounced in reactions involving nucleophilic attack at the ester carbonyl centers.

A. Reactions at the Ester Carbonyl Group: A Clear Distinction

These reactions represent the most significant area of differentiation between the two molecules. The general principle is that the less sterically hindered carbonyl of the dimethyl ester is more accessible to nucleophiles, leading to faster reaction rates.

Caption: Steric hindrance dictates carbonyl reactivity.

i. Hydrolysis (Saponification)

• Reaction: Conversion of the diester to 1H-1,2,4-triazole-3,5-dicarboxylic acid via base-catalyzed hydrolysis.

• Reactivity Comparison: The dimethyl ester undergoes hydrolysis significantly faster than the diethyl ester. The smaller methyl groups allow for more facile attack by the hydroxide ion. In analogous systems, methyl esters have been shown to react up to 70 times faster than their ethyl counterparts.[4]

• Causality: The transition state for nucleophilic acyl substitution is less sterically crowded for the dimethyl ester, lowering the activation energy of the reaction.

ii. Amidation

• Reaction: Reaction with a primary or secondary amine to form the corresponding bis-amide.

• Reactivity Comparison: Similar to hydrolysis, the dimethyl ester exhibits superior reactivity towards amines. This is crucial when working with less nucleophilic or sterically bulky amines, where the reaction with the diethyl ester may be sluggish or require harsh conditions.

• Causality: The approach of the amine nucleophile to the carbonyl carbon is less impeded in the dimethyl ester.

iii. Reduction to Alcohols

• Reaction: Reduction of the ester groups to hydroxymethyl groups using a strong reducing agent like lithium aluminum hydride (LiAlH₄).

• Reactivity Comparison: While strong reagents like LiAlH₄ can often drive the reaction to completion for both esters, the intrinsic reactivity of the dimethyl ester is higher.[7] The difference may become more synthetically relevant when using milder or bulkier reducing agents, where selectivity for the dimethyl ester could be observed.

• Causality: The mechanism involves nucleophilic attack by the hydride ion (H⁻), a process that is, again, more favorable for the less hindered dimethyl ester.[7]

Summary of Carbonyl Reactivity

Reaction Type	Dimethyl Ester Reactivity	Diethyl Ester Reactivity	Key Factor
Hydrolysis	Faster	Slower	Steric Hindrance[4][8]
Amidation	Faster	Slower	Steric Hindrance
Reduction (LiAlH₄)	Faster	Slower	Steric Hindrance

B. N-Alkylation and N-Arylation of the Triazole Ring

• Reaction: Substitution at one of the ring nitrogen atoms (N1, N2, or N4). This is a common strategy for modulating the compound's properties.

• Reactivity Comparison: The difference in reactivity between the two esters in N-alkylation is generally minimal. The reaction site on the nitrogen atom is relatively remote from the ester groups, meaning their steric influence is greatly diminished.

• Causality: The reaction's regioselectivity and rate are primarily dictated by the choice of alkylating agent, base, and solvent system, rather than the nature of the ester.[9] The electronic character of the triazole ring governs the nucleophilicity of the different nitrogen atoms.

Experimental Protocols: A Practical Guide

The following protocols are designed to be self-validating, with explanations for the choice of reagents and conditions.

Workflow: N-Alkylation and Subsequent Hydrolysis

Caption: A common synthetic sequence involving the title compounds.

Protocol 1: N-Alkylation (General Procedure)

• Objective: To introduce an alkyl group at a ring nitrogen.

• Methodology:

  • To a solution of the triazole diester (1.0 eq) in a polar aprotic solvent such as N,N-Dimethylformamide (DMF), add a moderate base like potassium carbonate (K₂CO₃, 1.5 eq).

    • Rationale: DMF effectively dissolves the reactants. K₂CO₃ is a solid, non-nucleophilic base that is strong enough to deprotonate the N-H of the triazole without hydrolyzing the esters.

  • Add the alkylating agent (e.g., benzyl bromide, 1.1 eq) to the suspension.

  • Heat the reaction mixture to 60-80 °C and monitor by TLC.

    • Rationale: Heating increases the rate of this Sₙ2 reaction.

  • Upon completion, cool the reaction, dilute with water, and extract with an organic solvent like ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify by column chromatography.

• Expected Outcome: This protocol should yield a mixture of N1 and N2 alkylated regioisomers, with minimal difference in overall yield between the diethyl and dimethyl starting materials.

Protocol 2: Base-Catalyzed Hydrolysis (Saponification)

• Objective: To convert the diester to the corresponding dicarboxylic acid.

• Methodology:

  • Dissolve the triazole diester (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

    • Rationale: THF serves as a co-solvent to ensure miscibility of the organic ester in the aqueous medium.

  • Add a strong base such as lithium hydroxide (LiOH, 2.2 eq) or sodium hydroxide (NaOH, 2.2 eq).

    • Rationale: A slight excess of base ensures complete saponification of both ester groups. LiOH is often preferred for its high solubility and effectiveness in mixed solvent systems.[4]

  • Stir the reaction at room temperature or with gentle heating (e.g., 40 °C) and monitor by TLC until the starting material is consumed.

    • Note: The reaction time for the dimethyl ester will be substantially shorter than for the diethyl ester.

  • Cool the reaction mixture in an ice bath and carefully acidify with a strong acid (e.g., 1M HCl) to a pH of ~2-3.

  • Collect the precipitated dicarboxylic acid product by filtration, wash with cold water, and dry.

• Expected Outcome: Both esters will yield the same dicarboxylic acid product. The primary experimental difference will be a significantly reduced reaction time for the dimethyl ester.

Conclusion and Strategic Recommendations

The choice between diethyl and dimethyl 1H-1,2,4-triazole-3,5-dicarboxylate is a strategic one that should be guided by the intended chemical transformations.

• Choose Dimethyl 1H-1,2,4-triazole-3,5-dicarboxylate for:

  • Rapid Reactions at the Carbonyl: When the synthetic route involves hydrolysis, amidation, or transesterification, the dimethyl ester offers significantly faster kinetics due to lower steric hindrance.

  • Mild Conditions: Its higher reactivity allows these transformations to be performed under milder conditions, which is beneficial for sensitive substrates.

• Choose Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate for:

  • Enhanced Stability: The diethyl ester is more resistant to incidental hydrolysis and may be preferable for longer, multi-step syntheses where the ester groups are intended to be carried through unreacted.

  • Solubility Requirements: Its greater lipophilicity may be advantageous in certain solvent systems.

  • Selective Reactions: In a molecule containing both a methyl and an ethyl ester, the methyl ester can often be selectively cleaved.[4] While not directly applicable here, it highlights the principle of differential reactivity that can be exploited.

Ultimately, understanding the fundamental principles of steric and electronic effects allows the discerning scientist to leverage the subtle yet significant differences between these two valuable synthetic building blocks.

References

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. John Wiley & Sons. (Note: While a direct URL to the entire book is not feasible, this is a standard, authoritative text in organic chemistry. A representative link to its publisher's page is provided). [Link]

• Vashchenko, O., et al. (2025). Diethyl 2,2'-(1H-1,2,4-Triazole-3,5-diyl)diacetate: Synthesis Strategies, Chemical Behavior, Crystal Structure and Hirshfeld Surface Analysis. Chemistry & Chemical Technology, 19(2). [Link]

• Reddit r/OrganicChemistry. (2022). Methyl ester vs Ethyl ester hydrolysis. [Link]

• Ito, K., et al. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Drug Metabolism and Pharmacokinetics, 38, 100391. [Link]

• Bozorov, K., et al. (2019). 1,2,4-Triazole-Containing Compounds: A Review on Their Synthesis and Biological Activities. Molecules, 24(9), 1662. (Note: This is a representative review on the topic). [Link]

• Aouine, Y., et al. (2020). Study of the Regioselectivity of the N-alkylation Reaction of 1H-1,2,4-Triazole with an O-tosyl Derivative, Using Two-Dimensional NMR Spectroscopy. Theory and Applications of Chemistry, 4, 25-31. [Link]

• Buchwald, P., & Bodor, N. (1999). Quantitative Structure−Metabolism Relationships: Steric and Nonsteric Effects in the Enzymatic Hydrolysis of Noncongener Carboxylic Esters. Journal of Medicinal Chemistry, 42(25), 5160-5168. [Link]

• Gomaa, A. M., et al. (2022). Design, synthesis and evaluation of novel 1,2,4-triazole derivatives as promising anticancer agents. BMC Chemistry, 16(1), 89. [Link]

• Wang, D. H., et al. (2013). C–H Bonds as Ubiquitous Functionality: Preparation of Multiple Regioisomers of Arylated 1,2,4-Triazoles via C–H Arylation. Angewandte Chemie International Edition, 52(4), 1222-1225. [Link]

• LibreTexts Chemistry. (2022). 21.6: Chemistry of Esters. [Link]

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• 4. Thieme E-Books & E-Journals [thieme-connect.de]
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A Researcher's Guide to Elemental Analysis Standards for Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

In the landscape of pharmaceutical and chemical research, the precise characterization of novel compounds is paramount. For molecules such as Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate, a heterocyclic compound with significant potential in medicinal chemistry, confirming its elemental composition is a non-negotiable step for validating synthesis and ensuring purity. This guide provides an in-depth comparison of standards and methodologies for the elemental analysis of this target molecule, designed for researchers who require both theoretical understanding and practical, actionable protocols.

The Foundational Benchmark: Theoretical Composition

Before any analysis, the theoretical elemental composition of the target molecule must be established. This calculated value is the "gold standard" against which all experimental results are measured.

Molecule: Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate Molecular Formula: C₈H₁₁N₃O₄ Molecular Weight: 213.19 g/mol

The theoretical elemental percentages are calculated as follows:

• % Carbon (C): (8 * 12.011) / 213.19 * 100 = 45.07%

• % Hydrogen (H): (11 * 1.008) / 213.19 * 100 = 5.20%

• % Nitrogen (N): (3 * 14.007) / 213.19 * 100 = 19.71%

These values represent the absolute target for a 100% pure sample. The primary goal of elemental analysis is to verify how closely the synthesized compound matches this theoretical profile.

The Primary Technique: CHN Combustion Analysis

The most prevalent method for determining the carbon, hydrogen, and nitrogen content of an organic compound is automated CHN analysis, based on the principles of the Dumas method.[1] This technique involves the complete and instantaneous combustion of a small, precisely weighed sample in a high-temperature furnace (typically ~1000°C) in the presence of pure oxygen.[2][3][4]

The combustion process converts the elements into simple, stable gases:

• Carbon → Carbon Dioxide (CO₂)

• Hydrogen → Water (H₂O)

• Nitrogen → Nitrogen Gas (N₂) and its oxides (NOₓ)

These combustion products are then passed through a reduction chamber containing heated copper to convert nitrogen oxides back to N₂ gas and remove excess oxygen.[3][4] The resulting gas mixture (CO₂, H₂O, N₂) is separated, and each component is quantified using thermal conductivity detectors.[2][4]

Caption: Workflow of a typical CHN combustion analyzer.

Selecting the Appropriate Standard: A Comparative Analysis

Instrument calibration and validation are critical for obtaining accurate results. This is achieved using Certified Reference Materials (CRMs) or well-characterized, high-purity organic analytical standards.[5] A CRM is preferred as it provides traceability, an uncertainty value, and is produced by an accredited body.[5] The ideal standard should be non-hygroscopic, stable, and have a precisely known elemental composition.

While many standards exist, the choice depends on the specific analytical needs. Below is a comparison of common, commercially available standards suitable for calibrating an elemental analyzer for Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

Standard	Formula	%C	%H	%N	Key Advantages	Considerations
Acetanilide	C₈H₉NO	71.09	6.71	10.36	Extremely stable, high purity, widely available, considered a universal standard.	%N is lower than the target compound.
Sulfanilamide	C₆H₈N₂O₂S	41.85	4.68	16.27	%C and %N values are closer to the target compound than Acetanilide.	Contains sulfur, which may not be necessary if only CHN is being analyzed.
Atropine	C₁₇H₂₃NO₃	70.56	8.01	4.84	Good for verifying performance on complex, multi-ring structures.	%N is significantly lower than the target compound.
Urea	CH₄N₂O	20.00	6.71	46.65	High nitrogen content is useful for calibrating the upper range of the N detector.	Can be hygroscopic; requires careful storage and handling.
BBOT	C₂₆H₂₆N₂O₂S	72.53	6.09	6.51	A common standard used for CHNS analysis.[6]	Elemental composition is quite different from the target compound.

Expert Recommendation: For routine analysis of Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (%C=45.07, %H=5.20, %N=19.71), Sulfanilamide is an excellent choice for a calibration or check standard. Its elemental composition provides a closer matrix match to the analyte compared to Acetanilide, which can lead to improved accuracy, particularly for the nitrogen measurement. Acetanilide remains the gold standard for initial instrument qualification and broad-range calibration due to its exceptional stability.[7]

Experimental Protocol: A Self-Validating System

This protocol ensures trustworthiness through a system of blanks, standards, and sample replicates.

Instrumentation: Automated CHN Elemental Analyzer (e.g., PerkinElmer 2400 Series II, Exeter Analytical CE-440, or similar).

Materials:

• Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (dried under vacuum)

• Certified Standard (e.g., Sulfanilamide)

• Empty Tin Capsules

• Microbalance (readable to ±1 µg)

• Tweezers and Spatula

Procedure:

• Instrument Preparation: Ensure the analyzer has been properly conditioned, leak-checked, and has sufficient levels of carrier gas (Helium) and combustion gas (Oxygen).

• Blank Run: Analyze three empty, sealed tin capsules to establish the instrument baseline.

• Calibration/Standard Verification:

  • Accurately weigh 2-3 mg of the chosen standard (e.g., Sulfanilamide) into a tin capsule.

  • Seal the capsule, ensuring no sample is lost.

  • Analyze at least three standard replicates. The results must be within the acceptance criteria (see Section 5) before proceeding.

• Sample Preparation:

  • Accurately weigh 2-3 mg of the dried Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate into a tin capsule.

  • Seal the capsule securely. Prepare at least three separate replicates.

• Analytical Sequence: Run the samples in a sequence that brackets them with standards. A robust sequence would be:

  • Blank, Blank, Blank

  • Standard, Standard

  • Sample 1, Sample 2

  • Standard (as a check)

  • Sample 3

  • Standard (as a check)

• Data Processing: The instrument software will automatically integrate the detector signals and calculate the elemental percentages based on the sample weight and calibration factor derived from the standard.

Caption: A self-validating workflow for elemental analysis.

Data Interpretation and Acceptance Criteria

The final step is to compare the experimental results to the theoretical values. For publication in most reputable chemistry journals and for internal purity confirmation, the accepted deviation is that the found value must be within ±0.4% (absolute) of the calculated value.[8][9][10]

Example Data Analysis:

Sample ID	Weight (mg)	%C (Found)	%H (Found)	%N (Found)
Theoretical Value	-	45.07	5.20	19.71
Sample 1	2.155	45.21	5.18	19.55
Sample 2	2.201	45.15	5.23	19.60
Sample 3	2.189	45.25	5.21	19.51
Average	-	45.20	5.21	19.55
Std. Deviation	-	0.05	0.03	0.05
Deviation from Theory	-	+0.13	+0.01	-0.16

Alternative & Orthogonal Techniques

While CHN analysis is the primary method for elemental composition, it does not provide structural information. For comprehensive characterization, it should be paired with orthogonal techniques:

• High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement of the molecular ion, which can be used to confirm the molecular formula. An agreement within 5 ppm of the theoretical mass is typically required.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C): Confirms the chemical structure, connectivity of atoms, and can reveal the presence of impurities (e.g., residual solvents or starting materials).

• Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the functional groups present in the molecule, serving as a qualitative fingerprint.

By combining the quantitative data from elemental analysis with the qualitative and structural data from these other techniques, a researcher can establish the identity, purity, and structure of a new compound with the highest degree of confidence.

References

• ASTM International. (2021). D5291-21 Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. ASTM. [11][12]

• Scribd. (2024). Astm D5291-21. [13]

• Analytical Method. D-5291. [14]

• ASTM International. (2016). D5291 Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. [15]

• O'Neill, T. J., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science. [8][9]

• Taylor & Francis Online. CHN analyzer – Knowledge and References. [2]

• Measurlabs. CHN(O)S Elemental Analysis. [16]

• Wikipedia. Elemental analysis. [17]

• Wikipedia. Combustion analysis. [1]

• U.S. Food & Drug Administration. (2021). Elemental Analysis Manual for Food and Related Products. [18]

• Royal Society of Chemistry. (2008). CHNS Elemental Analysers. [3]

• University of Illinois, School of Chemical Sciences. CHN Analyzer. [4]

• Alpha Resources. Why Use Certified Reference Materials for Organic Analysis in Atomic Spectroscopy?. [5]

• National Institute of Metrology, China. Reference Material Certificate. [19]

• Agilent. ULTRA Analytical Standards and Certified Reference Materials. [20]

• Kandioller, W., et al. (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. [10]

• Sigma-Aldrich. Certified Reference Materials.

• International Atomic Energy Agency. Reference Materials. [21]

• Spectro-Lab. Elemental Analysis: CHNS/O Determination of Marine Samples. [6]

• University of Ottawa. Summary of CHNS Elemental Analysis Common Problems. [22]

• PerkinElmer. Combustion Standards Kit - CHN/S(O). [7]

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Safety & Regulatory Compliance

diethyl 1H-1,2,4-triazole-3,5-dicarboxylate proper disposal procedures

Topic: Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate Proper Disposal Procedures

Executive Summary & Operational Context

Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is a functionalized heterocyclic intermediate commonly used in the synthesis of antiviral agents, agrochemicals, and metal-organic frameworks (MOFs).[1] As a nitrogen-rich ester, it presents specific stability and reactivity profiles that dictate its disposal pathway.[1]

Critical Directive: This compound must never be disposed of via municipal drains or standard trash. Its nitrogen-heterocyclic core is environmentally persistent and toxic to aquatic life. The only compliant disposal method is high-temperature incineration via a licensed hazardous waste management facility.[1]

Chemical Profile & Hazard Identification

To ensure safe handling during the disposal process, you must understand the material's physicochemical behavior.

Property	Description	Operational Implication
Chemical Class	Triazole Derivative / Diester	Potential for hydrolysis; stable ring system requires high-temp incineration.[1]
Physical State	Solid (Crystalline)	Risk of dust generation; requires particulate respiratory protection.[1][2]
Solubility	Soluble in DMSO, MeOH, DCM; Poor in Water	Do not attempt to dilute with water for disposal.[1]
Reactivity	Incompatible with Strong Bases, Oxidizers	Segregation Required: Keep away from caustic waste streams to prevent uncontrolled hydrolysis or heat generation.[1]
Hazards	Irritant (Skin/Eye), Aquatic Toxicity	PPE Mandatory: Nitrile gloves, safety goggles, lab coat.[1]

Pre-Disposal Protocol: Segregation & Packaging

Before moving the material to the central waste area, follow these strict segregation rules to prevent cross-reactivity.

A. Waste Stream Classification

• Primary Stream: Organic Hazardous Waste (Non-Halogenated).[1]

• Secondary Stream (if dissolved): If dissolved in Chloroform/DCM, classify as Halogenated Organic Waste .[1]

B. Packaging Requirements

• Container: Use a chemically compatible container (High-Density Polyethylene (HDPE) or Amber Glass).[1]

• Headspace: Leave at least 10% headspace to prevent over-pressurization due to thermal expansion or slow decomposition.[1]

• Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.

  • Must List: "Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate" (Do not use abbreviations).

  • Hazard Checkboxes: [x] Toxic [x] Irritant.[1]

Detailed Disposal Workflow

This workflow is designed to minimize exposure and ensure regulatory compliance (EPA/RCRA).

Scenario A: Disposal of Pure Solid Waste

• Step 1: Don full PPE (Nitrile gloves, safety glasses, lab coat, N95 mask if dust is visible).[1]

• Step 2: Transfer the solid material into a wide-mouth HDPE waste jar labeled "Solid Organic Hazardous Waste." [1]

• Step 3: If the material is in a glass vial, place the entire vial into the waste container to avoid generating dust during scraping.[1]

• Step 4: Wipe the exterior of the waste container with a damp paper towel (solvent-dampened if needed) to remove residue.[1] Dispose of the towel in the same container.

• Step 5: Seal the container tightly and request pickup by your EHS (Environmental Health & Safety) department.[1]

Scenario B: Disposal of Solutions (Reaction Mixtures)

• Step 1: Identify the solvent system.[1]

  • Non-Halogenated (e.g., Methanol, Ethyl Acetate):[1] Pour into "Non-Halogenated Organic Waste" carboy.

  • Halogenated (e.g., DCM, Chloroform):[1] Pour into "Halogenated Organic Waste" carboy.

• Step 2: Rinse the original vessel twice with a minimal amount of the compatible solvent and add the rinsate to the waste carboy.[1]

• Step 3: Record the approximate volume and concentration on the waste log sheet.[1]

Scenario C: Spills & Emergency Cleanup

• Minor Spill (< 5g):

  • Cover with an inert absorbent (vermiculite or spill pads).[1]

  • Sweep carefully into a dustpan (avoid raising dust).[1]

  • Place all debris and contaminated PPE into a biohazard/chemical waste bag.

  • Label as "Chemical Spill Debris - Triazole Ester."

• Major Spill: Evacuate the area and contact your facility's HazMat team immediately.[1]

Decision Logic for Disposal (Visualization)

The following diagram illustrates the decision matrix for handling this compound based on its state and purity.

Figure 1: Decision tree for segregating triazole ester waste streams to ensure compliance with incineration protocols.

Regulatory & Compliance Grounding

• EPA Classification: While this specific compound may not be a listed "P" or "U" listed waste under RCRA (40 CFR Part 261), it defaults to a characteristic hazardous waste due to toxicity and flammability (if in solvent).[1]

• Disposal Method: The ultimate fate of this molecule must be thermal oxidation .[1] The high nitrogen content requires incineration facilities equipped with NOx scrubbers to prevent environmental release of nitrogen oxides.

References

• PubChem. (2025).[1] 3,5-diethyl-1H-1,2,4-triazole Compound Summary. National Library of Medicine.[3] [Link][1]

• U.S. Environmental Protection Agency (EPA). (2024).[1] Hazardous Waste Management: RCRA Regulations. [Link][1]

Sources

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• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]

Personal protective equipment for handling diethyl 1H-1,2,4-triazole-3,5-dicarboxylate

An authoritative safety and operational guide for handling diethyl 1H-1,2,4-triazole-3,5-dicarboxylate (CAS: 91173-78-3) requires a rigorous understanding of its chemical morphology and the regulatory landscape. As a pharmaceutical intermediate, this compound contains a biologically active triazole core flanked by two ethyl ester groups[1].

While the esterification increases its lipophilicity compared to the parent 1,2,4-triazole, the core hazards—specifically mucosal irritation and potential reproductive toxicity—remain critical operational considerations[2]. Furthermore, operations in Taiwan must strictly adhere to the Occupational Safety and Health Act (OSHA) and the Globally Harmonized System (GHS) under CNS 15030[3][4].

Here is the comprehensive, self-validating protocol for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound.

Hazard Profiling and Causality

To design an effective safety protocol, we must first understand the causality behind the hazards. Diethyl 1H-1,2,4-triazole-3,5-dicarboxylate is typically encountered as a crystalline solid or powder.

• Ocular and Dermal Irritation: The nitrogen-rich triazole ring can interact with moisture on mucosal surfaces, leading to localized pH changes and irritation[2].

• Systemic Toxicity: The parent compound, 1,2,4-triazole, is classified under GHS as Harmful if Swallowed (H302) and Suspected of Damaging the Unborn Child (H361d)[5]. Because the diethyl ester can undergo enzymatic hydrolysis in vivo to release the parent triazole dicarboxylic acid, personnel must operate under the assumption that this derivative carries similar reproductive and systemic risks.

• Particulate Hazard: The primary vector for accidental exposure in a laboratory setting is the inhalation of airborne dust during weighing, transfer, or purification processes[6].

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a calculated barrier system designed to interrupt the specific exposure vectors of this compound.

PPE Category	Specification & Standard	Scientific Justification (Causality)
Hand Protection	Nitrile Rubber (NBR), minimum 0.11 mm thickness (EN 374).	Nitrile provides superior resistance to polar organic molecules compared to latex. The ester groups can act as permeation enhancers; thus, immediate glove changing is required upon visible contamination.
Eye Protection	Snug-fitting safety goggles (EN 166 or ANSI Z87.1).	Standard safety glasses are insufficient. The fine crystalline nature of the powder poses a severe risk of corneal abrasion and chemical irritation (H319)[2]. Goggles prevent dust ingress from the periphery.
Body Protection	Flame-retardant, 100% cotton lab coat; closed-toe non-porous shoes.	Cotton prevents static buildup, which is crucial as fine organic dusts can pose a deflagration risk if electrostatically charged[6].
Respiratory	N95/FFP2 particulate respirator (or half-mask with P3 filter).	Mandatory if weighing outside a ventilated enclosure. Prevents inhalation of aerosolized particulates, mitigating the risk of systemic absorption and reproductive toxicity[5].

Operational Workflow and Handling Protocol

Every operational step must be a self-validating system, meaning the failure of one safety measure is immediately caught by a secondary containment strategy.

Step 1: Environmental Preparation

• Engineering Controls: All handling, including weighing, dissolution, and transfer, must occur within a certified Class II biological safety cabinet or a chemical fume hood with a face velocity of 0.4–0.6 m/s[7].

• Static Dissipation: Ensure the balance and spatulas are grounded. Use anti-static weighing boats to prevent the powder from aerosolizing due to electrostatic repulsion.

Step 2: Chemical Transfer and Reaction Setup

• Technique: Use the "wetting" method if possible. If the protocol allows, add a small amount of the reaction solvent (e.g., ethanol or dichloromethane) to the weighing boat immediately after massing to suppress dust generation before transferring to the reaction vessel.

• Hygiene: Taiwan OSHA mandates strict workplace hygiene[4]. Never remove PPE outside the designated handling zone. Wash hands immediately after removing gloves.

Step 3: Decontamination

• Surface Cleaning: Wipe down the balance and fume hood surfaces with a solvent in which the compound is soluble (e.g., a mild ethanol/water solution), followed by a dry wipe.

Spill Response and Disposal Plan

In the event of a breach in containment, immediate and calculated action is required to prevent environmental contamination and comply with Taiwan's EPA and OSHA regulations[8].

Spill Response Protocol:

• Isolate: Evacuate non-essential personnel from the immediate vicinity.

• Contain: Do not use compressed air or a standard vacuum, which will aerosolize the powder[6].

• Neutralize/Collect: Gently cover the spill with damp absorbent paper (using water or a highly dilute surfactant) to suppress dust. Sweep up the material using a non-sparking tool.

• Sanitize: Wash the spill area with soap and water, collecting all washings as hazardous waste[9].

Disposal Logistics: Under Taiwan's waste management framework, this chemical cannot be disposed of in standard municipal waste or aqueous sinks[7].

• Solid Waste: Contaminated PPE, weighing boats, and spill cleanup materials must be placed in a sealed, clearly labeled "Hazardous Organic Solid Waste" container.

• Liquid Waste: Reaction mother liquors containing the compound must be segregated into "Halogenated" or "Non-Halogenated" organic waste carboys, depending on the solvent used. Ensure the waste label includes the GHS pictograms for Health Hazard and Exclamation Mark[4].

Safety Logic Visualization

The following diagram illustrates the critical path for handling this compound, ensuring that risk assessment dictates the physical and engineering controls.

Operational safety workflow for handling diethyl 1H-1,2,4-triazole-3,5-dicarboxylate.

References

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